9(Z),12(Z)-Linoleyl acetate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 9(Z),12(Z)-Linoleyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

9(Z),12(Z)-Linoleyl acetate is the acetate ester of linoleyl alcohol, a derivative of the essential fatty acid, linoleic acid. This document provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, and insights into its recently discovered biological activities. Notably, it has been shown to modulate key inflammatory signaling pathways, suggesting its potential as a therapeutic agent. This guide is intended to be a valuable resource for researchers in medicinal chemistry, pharmacology, and drug development.

Chemical and Physical Properties

9(Z),12(Z)-Linoleyl acetate is a colorless liquid at room temperature.[1][2] Its key chemical and physical properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Source(s)
Molecular Formula	C20H36O2	[1][2][3]
Molecular Weight	308.5 g/mol	[1][2][3]
CAS Number	5999-95-1	[1]
Appearance	Colorless Liquid	[1][2]
Boiling Point	396 °C at 760 mmHg	[3]
Density	0.882 g/cm³	[3]
Refractive Index	1.465	[3]
Flash Point	101.1 °C	[3]
Vapor Pressure	1.76E-06 mmHg at 25°C	[3]
Purity	>99%	[1][2]
Storage	Freezer

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and analysis of 9(Z),12(Z)-linoleyl acetate.

Synthesis of 9(Z),12(Z)-Linoleyl Acetate via Esterification

This protocol describes the synthesis of 9(Z),12(Z)-linoleyl acetate from its corresponding alcohol, 9(Z),12(Z)-linoleyl alcohol, and acetyl chloride. The reaction is an exothermic esterification.

Materials:

• 9(Z),12(Z)-Linoleyl alcohol

• Acetyl chloride

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Triethylamine (or another suitable base)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 9(Z),12(Z)-linoleyl alcohol in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). Add triethylamine to the solution. Cool the flask in an ice bath.

• Addition of Acetyl Chloride: Slowly add acetyl chloride dropwise to the stirred solution using a dropping funnel. The reaction is vigorous and produces hydrogen chloride gas, which is neutralized by the triethylamine.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude 9(Z),12(Z)-linoleyl acetate.

Purification by Silica Gel Column Chromatography

This protocol outlines the purification of the crude 9(Z),12(Z)-linoleyl acetate using silica gel column chromatography.

Materials:

• Crude 9(Z),12(Z)-linoleyl acetate

• Silica gel (230-400 mesh)

• n-Hexane (or petroleum ether)

• Ethyl acetate

• Glass chromatography column

• Collection tubes or flasks

• TLC plates and chamber

• UV lamp

Procedure:

• Column Packing: Prepare a slurry of silica gel in a low-polarity eluent (e.g., 5% ethyl acetate in n-hexane) and pour it into the chromatography column. Allow the silica gel to settle, ensuring an even and air-free packing. Add a layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully apply it to the top of the silica gel column.

• Elution: Begin elution with a low-polarity solvent system (e.g., 5-10% ethyl acetate in n-hexane). The polarity of the eluent can be gradually increased (gradient elution) to facilitate the separation of the product from any impurities.

• Fraction Collection and Analysis: Collect fractions and monitor the separation using TLC. Visualize the spots under a UV lamp.

• Product Isolation: Combine the fractions containing the pure 9(Z),12(Z)-linoleyl acetate and remove the solvent using a rotary evaporator to yield the purified product.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the analysis of 9(Z),12(Z)-linoleyl acetate using GC-MS. The parameters may need to be optimized for specific instrumentation.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for fatty acid ester analysis (e.g., HP-5MS or equivalent)

GC Parameters (starting point):

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 120 °C, hold for 2 minutes

  • Ramp to 200 °C at 10 °C/min

  • Ramp to 280 °C at 5 °C/min, hold for 10 minutes

• Transfer Line Temperature: 280 °C

MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230 °C

• Mass Range: m/z 40-500

• Solvent Delay: 4-5 minutes

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified 9(Z),12(Z)-linoleyl acetate in a volatile organic solvent (e.g., n-hexane or ethyl acetate).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• Data Acquisition and Analysis: Acquire the mass spectral data and analyze the resulting chromatogram and mass spectrum to confirm the identity and purity of the compound. The mass spectrum should be compared with a known standard or a library database for confirmation.

Biological Activity and Signaling Pathways

Recent studies have revealed that 9(Z),12(Z)-linoleyl acetate possesses significant biological activity, particularly in modulating inflammatory responses. It has been shown to alleviate hyperuricemia-induced erectile dysfunction in rats by inhibiting the NLRP3 inflammasome and suppressing the JAK2/STAT3 signaling pathway.

Inhibition of the NLRP3 Inflammasome Pathway

The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate immune response by activating inflammatory caspases and inducing the maturation of pro-inflammatory cytokines like IL-1β and IL-18. Linoleyl acetate has been found to inhibit the activation of the NLRP3 inflammasome.

Caption: Inhibition of the NLRP3 inflammasome pathway by 9(Z),12(Z)-linoleyl acetate.

Suppression of the JAK2/STAT3 Signaling Pathway

The Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathway is a critical signaling cascade that transmits information from extracellular chemical signals to the nucleus, leading to gene transcription and cellular responses such as inflammation and cell proliferation. Linoleyl acetate has been demonstrated to suppress the phosphorylation of JAK2 and STAT3, thereby inhibiting this pathway.

Caption: Suppression of the JAK2/STAT3 signaling pathway by 9(Z),12(Z)-linoleyl acetate.

Conclusion

9(Z),12(Z)-Linoleyl acetate is a fatty acid ester with well-defined chemical and physical properties. The experimental protocols provided in this guide offer a foundation for its synthesis, purification, and analysis in a laboratory setting. The recent elucidation of its inhibitory effects on the NLRP3 inflammasome and JAK2/STAT3 signaling pathways opens up new avenues for research into its potential therapeutic applications in inflammatory diseases. This technical guide serves as a comprehensive resource to facilitate further investigation into this promising compound.

References

• 1. iiste.org [iiste.org]
• 2. orgsyn.org [orgsyn.org]
• 3. Method for isolation of non-esterified fatty acids and several other classes of plasma lipids by column chromatography on silica gel - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Linoleyl Acetate (CAS 5999-95-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl acetate, with the CAS number 5999-95-1, is an ester of linoleyl alcohol and acetic acid. Its chemical name is (9Z,12Z)-Octadeca-9,12-dien-1-yl acetate.[1][2] As a derivative of linoleic acid, an essential omega-6 fatty acid, linoleyl acetate is a subject of interest for its potential biological activities and applications in various scientific fields, including drug development. This technical guide provides a comprehensive overview of the available technical data on linoleyl acetate, including its chemical and physical properties, a proposed synthesis method, and its known biological activities with a focus on its role in inflammatory signaling pathways.

Chemical and Physical Properties

The fundamental chemical and physical properties of linoleyl acetate are summarized in the table below. These data are compiled from various chemical suppliers and databases.

Property	Value	Source
CAS Number	5999-95-1	[1][2][3]
Molecular Formula	C20H36O2	[1][2][3]
Molecular Weight	308.5 g/mol	[1][2][3]
IUPAC Name	(9Z,12Z)-octadeca-9,12-dien-1-yl acetate	[4]
Synonyms	Linoleyl acetate, (Z,Z)-9,12-Octadecadienyl acetate	[2]
Appearance	Colorless Liquid/Oil	[5]
Boiling Point	396 °C at 760 mmHg	[1]
Flash Point	101.1 °C	[1]
Density	0.882 g/cm³	[1]
Refractive Index	1.465	[1]
Purity	>99% (as offered by some suppliers)	[2]
Storage	Freezer (-20°C recommended)	[2]

Synthesis of Linoleyl Acetate

While a specific, detailed experimental protocol for the synthesis of linoleyl acetate is not widely published, a standard procedure for the acetylation of a long-chain unsaturated alcohol like linoleyl alcohol can be proposed. The synthesis involves the reaction of linoleyl alcohol with an acetylating agent, such as acetyl chloride or acetic anhydride.

Proposed Experimental Protocol: Acetylation of Linoleyl Alcohol

Materials:

• Linoleyl alcohol ((9Z,12Z)-Octadeca-9,12-dien-1-ol)

• Acetyl chloride or Acetic anhydride

• Anhydrous pyridine or other suitable base (e.g., triethylamine)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography elution

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve linoleyl alcohol in anhydrous DCM.

• Add an equimolar amount of anhydrous pyridine to the solution and cool the mixture in an ice bath (0 °C).

• Slowly add a slight excess (e.g., 1.1 equivalents) of acetyl chloride or acetic anhydride to the cooled, stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours (the reaction can be monitored by Thin Layer Chromatography).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude linoleyl acetate.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexane to yield pure linoleyl acetate.

Workflow Diagram:

Synthesis Workflow for Linoleyl Acetate

Biological Activity and Mechanism of Action

Recent research has shed light on the biological activity of linoleyl acetate, particularly its role in modulating inflammatory pathways. A key study demonstrated that linoleyl acetate, along with mandenol, can alleviate hyperuricemia-induced erectile dysfunction in a rat model.[6] The therapeutic effect was attributed to the inhibition of the NLRP3 inflammasome and the Janus kinase 2/signal transducer and activator of transcription 3 (JAK2/STAT3) signaling pathway.[6]

Inhibition of the NLRP3 Inflammasome and JAK2/STAT3 Signaling

The study indicated that in the disease model, there was an upregulation of the NLRP3 inflammasome components (NLRP3, ASC, and Caspase-1) and increased phosphorylation of JAK2 and STAT3.[6] Treatment with linoleyl acetate led to a significant reduction in the expression of these inflammasome-related proteins and inhibited the phosphorylation of JAK2 and STAT3.[6] This suggests that linoleyl acetate exerts its anti-inflammatory effects by targeting these specific signaling cascades.

Signaling Pathway Diagram:

References

• 1. Assaying NLRP3-mediated LDH and IL-1β release [protocols.io]
• 2. A Comprehensive Toolkit for NLRP3 Inflammasome Drug Discovery [promega.com]
• 3. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Cas 5999-95-1,LINOLEYL ACETATE | lookchem [lookchem.com]
• 6. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Biological Activity of 9(Z),12(Z)-Linoleyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(Z),12(Z)-Linoleyl acetate, the acetate ester of linoleic acid, is an emerging bioactive lipid molecule with demonstrated therapeutic potential. This technical guide provides a comprehensive overview of its biological activities, with a particular focus on its anti-inflammatory mechanisms. The information presented herein is intended to support further research and development of 9(Z),12(Z)-linoleyl acetate as a potential therapeutic agent.

Core Biological Activity: Anti-Inflammatory Effects

Recent preclinical studies have highlighted the significant anti-inflammatory properties of 9(Z),12(Z)-linoleyl acetate. A key study has demonstrated its efficacy in a rat model of hyperuricemia-induced erectile dysfunction, a condition with a strong inflammatory component. In this model, 9(Z),12(Z)-linoleyl acetate was shown to ameliorate tissue damage and dysfunction by modulating key inflammatory pathways.[1]

Mechanism of Action

The anti-inflammatory effects of 9(Z),12(Z)-linoleyl acetate are primarily attributed to its ability to inhibit the NLRP3 inflammasome and modulate the JAK2/STAT3 signaling pathway.[1]

• NLRP3 Inflammasome Inhibition: 9(Z),12(Z)-linoleyl acetate has been shown to significantly reduce the expression of key components of the NLRP3 inflammasome, including NLRP3, ASC, and Caspase-1.[1] The NLRP3 inflammasome is a multiprotein complex that, upon activation by various stimuli including uric acid crystals, triggers the maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18.[1] By downregulating the components of this inflammasome, 9(Z),12(Z)-linoleyl acetate effectively dampens this critical inflammatory cascade.

• JAK2/STAT3 Signaling Pathway Modulation: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a crucial signaling cascade that regulates cytokine production and inflammatory responses. 9(Z),12(Z)-linoleyl acetate has been observed to inhibit the phosphorylation of JAK2 and STAT3.[1] This inhibition prevents the nuclear translocation of STAT3 and subsequent transcription of pro-inflammatory genes, thereby reducing the production of inflammatory mediators.

Quantitative Data on Biological Activity

The following tables summarize the key quantitative findings from a preclinical study investigating the effects of 9(Z),12(Z)-linoleyl acetate in a rat model of hyperuricemia-induced erectile dysfunction.[1]

Table 1: Effect of 9(Z),12(Z)-Linoleyl Acetate on Serum Biomarkers

Biomarker	Control Group	Model Group (Hyperuricemia)	Linoleyl Acetate Treated Group	Percentage Change (vs. Model)
Testosterone (T)	Normal	Significantly Decreased	Significantly Increased	Increased
Nitric Oxide (NO)	Normal	Significantly Decreased	Significantly Increased	Increased
Malondialdehyde (MDA)	Normal	Significantly Increased	Significantly Decreased	Decreased
C-Reactive Protein (CRP)	Normal	Significantly Increased	Significantly Decreased	Decreased
Tumor Necrosis Factor-α (TNF-α)	Normal	Significantly Increased	Significantly Decreased	Decreased

Table 2: Effect of 9(Z),12(Z)-Linoleyl Acetate on Gene and Protein Expression

Target	Measurement	Model Group (Hyperuricemia)	Linoleyl Acetate Treated Group	Fold Change (vs. Model)
NLRP3	mRNA & Protein	Upregulated	Significantly Decreased	Down
ASC	mRNA & Protein	Upregulated	Significantly Decreased	Down
Caspase-1	mRNA & Protein	Upregulated	Significantly Decreased	Down
p-JAK2	Protein	Upregulated	Significantly Decreased	Down
p-STAT3	Protein	Upregulated	Significantly Decreased	Down

Experimental Protocols

This section outlines the detailed methodologies for key experiments cited in the investigation of 9(Z),12(Z)-linoleyl acetate's biological activity.

Hyperuricemia-Induced Erectile Dysfunction Rat Model

• Animal Model: Male Sprague-Dawley rats are typically used.

• Induction of Hyperuricemia: A combination of adenine (by oral gavage) and ethambutol (in drinking water) is administered for a period of several weeks to induce hyperuricemia. This method leads to the deposition of uric acid crystals in various tissues, including the penile corpus cavernosum, mimicking the human condition.

• Treatment: 9(Z),12(Z)-Linoleyl acetate is administered orally at a specified dose for a defined treatment period. A vehicle control group and a model control group are included.

Enzyme-Linked Immunosorbent Assay (ELISA) for Serum Biomarkers

• Sample Collection: Blood samples are collected from rats at the end of the study period. Serum is separated by centrifugation.

• Assay Principle: Commercial ELISA kits are used to quantify the concentrations of serum testosterone, nitric oxide (NO), malondialdehyde (MDA), C-reactive protein (CRP), and tumor necrosis factor-alpha (TNF-α).

• General Protocol:

  • Coat a 96-well plate with a capture antibody specific for the target biomarker.

  • Block non-specific binding sites.

  • Add diluted serum samples and standards to the wells and incubate.

  • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Incubate and wash again.

  • Add a substrate solution that reacts with the enzyme to produce a colorimetric signal.

  • Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the concentration of the biomarker in the samples based on the standard curve.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• Sample Preparation: Total RNA is extracted from penile tissue using a suitable RNA isolation kit.

• Reverse Transcription: cDNA is synthesized from the total RNA using a reverse transcription kit.

• qRT-PCR: The expression levels of target genes (NLRP3, ASC, Caspase-1, JAK2, STAT3) and a housekeeping gene (e.g., GAPDH) are quantified using a real-time PCR system with SYBR Green-based detection.

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method.

Western Blot for Protein Expression and Phosphorylation

• Protein Extraction: Total protein is extracted from penile tissue using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies specific for NLRP3, ASC, Caspase-1, JAK2, p-JAK2, STAT3, and p-STAT3 overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

TUNEL Assay for Apoptosis Detection

• Tissue Preparation: Penile tissue sections are deparaffinized and rehydrated.

• Permeabilization: The tissue sections are treated with proteinase K to allow enzyme access to the DNA.

• Labeling: The sections are incubated with a reaction mixture containing terminal deoxynucleotidyl transferase (TdT) and biotin-dUTP. TdT incorporates the biotin-dUTP at the 3'-OH ends of fragmented DNA.

• Detection: The incorporated biotin is detected using streptavidin-HRP and a chromogenic substrate (e.g., DAB), which results in a brown stain in apoptotic cells.

• Counterstaining and Visualization: The sections are counterstained with a nuclear stain (e.g., hematoxylin) and visualized under a light microscope. The apoptotic index is calculated as the percentage of TUNEL-positive cells.

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by 9(Z),12(Z)-linoleyl acetate and a general experimental workflow for its biological activity assessment.

Caption: Inhibition of the NLRP3 Inflammasome Pathway by 9(Z),12(Z)-Linoleyl Acetate.

Caption: Modulation of the JAK2/STAT3 Signaling Pathway by 9(Z),12(Z)-Linoleyl Acetate.

Caption: General Experimental Workflow for Assessing Biological Activity.

Conclusion

9(Z),12(Z)-Linoleyl acetate demonstrates significant anti-inflammatory properties mediated through the inhibition of the NLRP3 inflammasome and modulation of the JAK2/STAT3 signaling pathway. The provided quantitative data and detailed experimental protocols offer a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of this promising bioactive lipid. Future studies should focus on elucidating the broader spectrum of its biological activities, its pharmacokinetic and pharmacodynamic profiles, and its potential application in other inflammatory conditions.

References

• 1. Western blot analysis of JAK2, p-JAK2, STAT3 and p-STAT3 in liver tissues [bio-protocol.org]

An In-depth Technical Guide to the Natural Sources of 9(Z),12(Z)-Linoleyl Acetate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

9(Z),12(Z)-Linoleyl acetate, a C18 di-unsaturated acetate ester, is a semiochemical that functions primarily as an insect sex pheromone. This technical guide synthesizes the current scientific understanding of its natural sources, biosynthesis, and the methodologies for its extraction and analysis. While its precursor, linoleic acid, is ubiquitous in the plant kingdom, 9(Z),12(Z)-linoleyl acetate itself is predominantly found in the pheromone glands of female moths (Lepidoptera). This document provides a comprehensive overview of the key insect species, the putative biosynthetic pathway, hormonal regulation of its production, and detailed experimental protocols for its study. Quantitative data on pheromone production is presented, alongside a discussion of the analytical techniques required for its characterization.

Natural Sources of 9(Z),12(Z)-Linoleyl Acetate

The primary natural sources of 9(Z),12(Z)-linoleyl acetate are the pheromone glands of various species of female moths. It is a component of the complex blend of volatile compounds released to attract conspecific males for mating. While a vast number of moth pheromones have been identified, they are typically fatty acid derivatives with chain lengths of C10-C18.[1] 9(Z),12(Z)-Linoleyl acetate falls into the category of Type I lepidopteran pheromones, which are straight-chain fatty acid derivatives with an oxygen-containing functional group.

While direct evidence for 9(Z),12(Z)-linoleyl acetate as the major pheromone component is specific to certain species, the enzymatic machinery for its production is present in a broader range of moths that utilize C18 fatty acid derivatives in their pheromone blends. The precursor, (9Z,12Z)-octadeca-9,12-dienoic acid (linoleic acid), is a common dietary fatty acid for these insects, originating from the host plants they consume as larvae.

Table 1: Representative Insect Species Utilizing C18 Pheromone Components

Family	Species (Common Name)	Pheromone Component(s)	Role of C18 Acetates	Reference
Noctuidae	Spodoptera exigua (Beet Armyworm)	(Z,E)-9,12-tetradecadienyl acetate, (Z)-9-tetradecen-1-ol, (Z)-9-tetradecenyl acetate	While the primary components are C14, related species use C18 precursors.	[2]
Noctuidae	Helicoverpa zea (Corn Earworm)	(Z)-11-Hexadecenal, (Z)-9-Hexadecenal	Utilizes C16 aldehydes, but biosynthesis starts from C18 fatty acids.	[3]
Saturniidae	Actias luna (Luna Moth)	(6E,11Z)-6,11-octadecadienal, (6E)-6-octadecenal	Uses C18 aldehydes, indicating the presence of C18 fatty acid modification pathways.
Zygaenidae	Achelura yunnanensis	(Z)-11-tetradecenyl acetate, (Z)-9-tetradecenyl acetate	Biosynthesis from C16/C18 precursors is typical for this family.	[1]

Biosynthesis and Regulation

The biosynthesis of 9(Z),12(Z)-linoleyl acetate in moth pheromone glands is a specialized modification of general fatty acid metabolism. The pathway is hormonally regulated, primarily by the Pheromone Biosynthesis Activating Neuropeptide (PBAN).[4]

Putative Biosynthetic Pathway

While the complete pathway for 9(Z),12(Z)-linoleyl acetate has not been elucidated in a single species, a putative pathway can be constructed based on the well-understood biosynthesis of other C18 and related pheromones in Lepidoptera.[1][3] The pathway likely begins with dietary linoleic acid or de novo synthesized oleic acid followed by desaturation.

References

• 1. Transcriptome analysis identifies candidate genes in the biosynthetic pathway of sex pheromones from a zygaenid moth, Achelura yunnanensis (Lepidoptera: Zygaenidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pheromone Biosynthesis Activating Neuropeptide (PBAN) in Insects -Korean journal of applied entomology | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. Pheromone biosynthesis activating neuropeptide family in insects: a review - PMC [pmc.ncbi.nlm.nih.gov]

Antimicrobial Effects of Fatty Acid Acetates: A Technical Guide for Researchers and Drug Development Professionals

Introduction

The rise of antibiotic resistance necessitates the exploration of novel antimicrobial agents. Fatty acids and their derivatives have long been recognized for their antimicrobial properties, offering a promising avenue for the development of new therapeutics. Among these, fatty acid acetates represent a class of compounds with potential antimicrobial efficacy. This technical guide provides an in-depth overview of the antimicrobial effects of fatty acid acetates, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways to support further research and drug development in this area.

Mechanisms of Antimicrobial Action

The primary antimicrobial mechanisms of fatty acids and their derivatives, including acetates, are believed to involve the disruption of the bacterial cell membrane and the inhibition of cellular processes such as fatty acid synthesis. Some fatty acids have also been shown to interfere with bacterial signaling pathways like quorum sensing.

Bacterial Cell Membrane Disruption

Fatty acid acetates, being lipophilic molecules, can intercalate into the bacterial cell membrane. This insertion can disrupt the phospholipid bilayer, leading to increased membrane fluidity and permeability. The loss of membrane integrity results in the leakage of essential intracellular components, dissipation of the proton motive force, and ultimately, cell death.

Diagram of bacterial cell membrane disruption by fatty acid acetates.

Inhibition of Bacterial Fatty Acid Synthesis (FAS-II)

The bacterial fatty acid synthesis pathway, known as FAS-II, is distinct from the mammalian FAS-I pathway, making it an attractive target for selective antibacterial agents.[1][2] Unsaturated fatty acids have been shown to inhibit the enoyl-acyl carrier protein reductase (FabI), a key enzyme in this pathway.[1][3] It is plausible that fatty acid acetates could exert a similar inhibitory effect, either directly or after hydrolysis to the free fatty acid.

Simplified diagram of the bacterial FAS-II pathway, a potential target for fatty acid acetates.

Quorum Sensing Inhibition

Quorum sensing (QS) is a cell-to-cell communication system that allows bacteria to coordinate gene expression based on population density. This process is crucial for virulence factor production and biofilm formation in many pathogenic bacteria. Some fatty acids and their derivatives have been found to interfere with QS signaling, presenting a non-lethal antimicrobial strategy that may exert less selective pressure for resistance.[1][4] Fatty acid acetates could potentially act as antagonists of QS receptors or inhibit the synthesis of signaling molecules.

Conceptual diagram of quorum sensing inhibition by fatty acid acetates.

Quantitative Data on Antimicrobial Activity

The antimicrobial efficacy of fatty acid acetates is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The following tables summarize available data comparing the MIC values of fatty acid acetates and their corresponding free fatty acids.

Table 1: Antimicrobial Activity of Saturated Fatty Acid Acetates and Corresponding Fatty Acids

Compound	Chain Length	Microorganism	MIC (µg/mL)	Reference
Lauric Acid	C12:0	Staphylococcus aureus	400	[5]
Dodecyl Acetate	C12:0	Staphylococcus aureus	-	-
Myristic Acid	C14:0	Staphylococcus aureus	-	-
Myristyl Acetate	C14:0	-	-	-
Palmitic Acid	C16:0	Staphylococcus aureus	>1600	[6]
Palmityl Acetate	C16:0	-	-	-

Note: A hyphen (-) indicates that specific data was not found in the reviewed literature.

Table 2: Antimicrobial Activity of Other Alkyl Acetates

Compound	Microorganism	MIC (%)	Reference
Ethyl Acetate	Pseudomonas aeruginosa	≤5	[7]
Staphylococcus aureus	≤5	[7]
Escherichia coli	≤5	[7]
Candida albicans	≤5	[7]
Butyl Acetate	Pseudomonas aeruginosa	≤5	[7]
Staphylococcus aureus	≤5	[7]
Escherichia coli	≤5	[7]
Candida albicans	≤5	[7]

Experimental Protocols

Standardized methods are crucial for the accurate determination of the antimicrobial activity of fatty acid acetates. The broth microdilution method is a commonly used technique for determining MIC values.

Broth Microdilution Method for MIC Determination of Lipophilic Compounds

This protocol is adapted for lipophilic compounds like fatty acid acetates, which may have poor solubility in aqueous media.

Materials:

• Test microorganism

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Fatty acid acetate compounds

• Solvent for dissolving fatty acid acetates (e.g., dimethyl sulfoxide (DMSO) or ethanol)

• Sterile 96-well microtiter plates

• Pipettes and sterile tips

• Incubator

• Microplate reader (optional)

• Positive control (a known antibiotic)

• Negative control (broth medium with solvent)

• Growth control (broth medium with microorganism and solvent, without the test compound)

Procedure:

• Preparation of Inoculum: Culture the test microorganism in the appropriate broth overnight at the optimal temperature. Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

• Preparation of Test Compounds: Dissolve the fatty acid acetates in a suitable solvent (e.g., DMSO) to create a stock solution. A series of twofold dilutions of the stock solution is then prepared in the broth medium in the wells of the 96-well plate. The final concentration of the solvent should be kept low (typically ≤1% v/v) to avoid affecting microbial growth.

• Inoculation: Add the prepared microbial inoculum to each well containing the diluted test compounds, as well as to the growth control wells. The final volume in each well is typically 100 µL or 200 µL.

• Controls:

  • Growth Control: Wells containing broth, solvent, and the microbial inoculum.

  • Sterility Control (Negative Control): Wells containing only broth and the highest concentration of the solvent used.

  • Positive Control: Wells containing a known antibiotic at its MIC as a reference.

• Incubation: Incubate the microtiter plates at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the fatty acid acetate at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader. The MIC is the concentration in the first well that appears clear.

Experimental Workflow for MIC Determination

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion and Future Directions

Fatty acid acetates demonstrate potential as antimicrobial agents, likely acting through mechanisms similar to their parent fatty acids, such as membrane disruption and inhibition of fatty acid synthesis. However, the available quantitative data is currently limited, and more comprehensive studies are needed to establish clear structure-activity relationships. Future research should focus on:

• Systematic Screening: Conducting comparative studies of a wide range of fatty acid acetates against a broad panel of clinically relevant microorganisms.

• Mechanism of Action Studies: Investigating the specific molecular targets and signaling pathways affected by fatty acid acetates to elucidate any differences from free fatty acids.

• Synergy Studies: Exploring the potential for synergistic effects when fatty acid acetates are combined with conventional antibiotics.

• In Vivo Efficacy and Toxicity: Evaluating the antimicrobial activity and safety of promising fatty acid acetate candidates in animal models of infection.

A deeper understanding of the antimicrobial properties of fatty acid acetates will be crucial for harnessing their therapeutic potential in the fight against infectious diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Fatty acid synthesis is a target for antibacterial activity of unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative structure-activity relationships of antimicrobial fatty acids and derivatives against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Mechanism of Action of 9(Z),12(Z)-Linoleyl Acetate

Abstract

9(Z),12(Z)-Linoleyl acetate, the acetate ester of the omega-6 fatty acid linoleic acid, is emerging as a molecule of interest in immunomodulation and the treatment of inflammatory conditions. Recent research has elucidated a core mechanism of action involving the sophisticated interplay between the innate immune system's inflammasome machinery and key signal transduction pathways. This technical guide provides a detailed examination of this mechanism, focusing on the inhibitory effects of 9(Z),12(Z)-linoleyl acetate on the NLRP3 (NOD-like receptor family pyrin domain containing 3) inflammasome and the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway. The information presented herein is based on recent preclinical studies, with a focus on quantitative data, detailed experimental methodologies, and visual representations of the molecular interactions to support further research and drug development efforts.

Core Mechanism of Action: Dual Inhibition of NLRP3 Inflammasome and JAK2/STAT3 Signaling

The primary mechanism of action of 9(Z),12(Z)-linoleyl acetate involves the attenuation of inflammatory responses through a dual-pronged approach. It simultaneously suppresses the activation of the NLRP3 inflammasome and inhibits the phosphorylation cascade of the JAK2/STAT3 signaling pathway. These two pathways are critical drivers of inflammation, and their inhibition by linoleyl acetate points to its therapeutic potential in a range of inflammatory diseases.[1][2]

Inhibition of the NLRP3 Inflammasome

The NLRP3 inflammasome is a multi-protein complex in the cytoplasm of immune cells that responds to a wide array of danger signals, leading to the activation of caspase-1 and the subsequent maturation and secretion of pro-inflammatory cytokines, notably interleukin-1β (IL-1β).[3] Linoleyl acetate has been shown to significantly reduce the expression of key components of this complex.[1][2] In a rat model of hyperuricemia-induced endothelial dysfunction, administration of linoleyl acetate led to a marked decrease in the mRNA and protein levels of NLRP3, ASC (apoptosis-associated speck-like protein containing a CARD), and Caspase-1 in whole blood.[1][2] This suggests that linoleyl acetate interferes with the assembly and/or expression of the inflammasome complex, thereby preventing the downstream inflammatory cascade.

Suppression of the JAK2/STAT3 Signaling Pathway

The JAK/STAT pathway is a principal signaling cascade for a multitude of cytokines and growth factors, playing a pivotal role in immunity, cell proliferation, and inflammation. The pathway is initiated by the activation of Janus kinases (JAKs), which then phosphorylate Signal Transducer and Activator of Transcription (STAT) proteins. Phosphorylated STATs dimerize, translocate to the nucleus, and act as transcription factors for inflammatory genes.

Research demonstrates that 9(Z),12(Z)-linoleyl acetate specifically inhibits the phosphorylation of JAK2 and STAT3.[1][2] While the total protein levels of JAK2 and STAT3 remain largely unchanged, the levels of their activated, phosphorylated forms (p-JAK2 and p-STAT3) are significantly reduced upon treatment with linoleyl acetate.[2] This inhibitory action effectively blocks the downstream signaling, leading to reduced production of inflammatory mediators. It is noteworthy that high doses of linoleic acid, the precursor to linoleyl acetate, have also been shown to activate the JAK2-STAT3 pathway, suggesting a complex regulatory role that may be dose and context-dependent.

Quantitative Data

The following tables summarize the quantitative findings from a key preclinical study investigating the effects of 9(Z),12(Z)-linoleyl acetate in a rat model of hyperuricemia-induced erectile dysfunction. The data illustrates a dose-dependent effect on various biomarkers of inflammation, oxidative stress, and the core signaling pathways.

Table 1: Effect of 9(Z),12(Z)-Linoleyl Acetate on Serum Biomarkers

| Biomarker | Model Group (Mean ± SD) | Linoleyl Acetate - Low Dose (Mean ± SD) | Linoleyl Acetate - Medium Dose (Mean ± SD) | Linoleyl Acetate - High Dose (Mean ± SD) | P-value vs. Model | | :--- | :--- | :--- | :--- | :--- | | Testosterone (T) | Decreased | Increased | Significantly Increased | Significantly Increased | < 0.01 | | Nitric Oxide (NO) | Decreased | Increased | Significantly Increased | Significantly Increased | < 0.01 | | Malondialdehyde (MDA) | Increased | Decreased | Significantly Decreased | Significantly Decreased | < 0.01 | | C-Reactive Protein (CRP) | Increased | Decreased | Significantly Decreased | Significantly Decreased | < 0.01 | | Tumor Necrosis Factor-α (TNF-α) | Increased | Decreased | Significantly Decreased | Significantly Decreased | < 0.01 | (Data derived from ELISA measurements in Ge et al., 2024)[1][2]

Table 2: Effect of 9(Z),12(Z)-Linoleyl Acetate on Gene Expression of NLRP3 Inflammasome Components

Gene	Model Group (Relative Expression)	Linoleyl Acetate - Low Dose (Relative Expression)	Linoleyl Acetate - Medium Dose (Relative Expression)	Linoleyl Acetate - High Dose (Relative Expression)	P-value vs. Model
NLRP3	Upregulated	Downregulated	Significantly Downregulated	Significantly Downregulated	< 0.01
ASC	Upregulated	Downregulated	Significantly Downregulated	Significantly Downregulated	< 0.01
Caspase-1	Upregulated	Downregulated	Significantly Downregulated	Significantly Downregulated	< 0.01
(Data derived from qPCR analysis in Ge et al., 2024)[1][2]

Table 3: Effect of 9(Z),12(Z)-Linoleyl Acetate on Protein Expression and Phosphorylation

Protein	Model Group (Relative Expression/Ratio)	Linoleyl Acetate - Low Dose (Relative Expression/Ratio)	Linoleyl Acetate - Medium Dose (Relative Expression/Ratio)	Linoleyl Acetate - High Dose (Relative Expression/Ratio)	P-value vs. Model
NLRP3	Increased	Decreased	Significantly Decreased	Significantly Decreased	< 0.01
ASC	Increased	Decreased	Significantly Decreased	Significantly Decreased	< 0.01
Caspase-1	Increased	Decreased	Significantly Decreased	Significantly Decreased	< 0.01
p-JAK2/JAK2 Ratio	Increased	Decreased	Significantly Decreased	Significantly Decreased	< 0.01
p-STAT3/STAT3 Ratio	Increased	Decreased	Significantly Decreased	Significantly Decreased	< 0.01
(Data derived from Western Blot analysis in Ge et al., 2024)[2]

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathway Diagrams

Caption: Inhibition of the NLRP3 Inflammasome Pathway by 9(Z),12(Z)-Linoleyl Acetate.

Caption: Inhibition of the JAK2/STAT3 Signaling Pathway by 9(Z),12(Z)-Linoleyl Acetate.

Experimental Workflow Diagram

Caption: Experimental Workflow for Western Blot Analysis of JAK2/STAT3 Phosphorylation.

Experimental Protocols

The methodologies outlined below are based on the procedures described in the study by Ge et al. (2024) and are supplemented with standard laboratory practices.[1][2]

Animal Model and Treatment

• Model: A hyperuricemia-induced erectile dysfunction model was established in male Sprague-Dawley rats.

• Groups:

  • Control Group

  • Model Group (Hyperuricemia-induced)

  • Linoleyl Acetate Treatment Groups (Low, Medium, and High doses administered intragastrically)

• Duration: Treatment was administered over a specified period (e.g., 4 weeks).

• Sample Collection: At the end of the treatment period, whole blood and tissues (e.g., penile, kidney) were collected for analysis.

Enzyme-Linked Immunosorbent Assay (ELISA)

• Objective: To quantify the levels of serum testosterone (T), nitric oxide (NO), malondialdehyde (MDA), C-reactive protein (CRP), and tumor necrosis factor-alpha (TNF-α).

• Protocol:

  • Blood samples were centrifuged to separate serum and stored at -80°C.

  • Commercially available ELISA kits specific for each biomarker (rat) were used.

  • Assays were performed according to the manufacturer's instructions.

  • Briefly, serum samples and standards were added to pre-coated microplates and incubated.

  • Following incubation and washing steps, a horseradish peroxidase (HRP)-conjugated detection antibody was added.

  • A substrate solution was added, and the colorimetric reaction was stopped.

  • The optical density was measured at 450 nm using a microplate reader.

  • Concentrations in samples were calculated based on the standard curve.

Quantitative Real-Time PCR (qPCR)

• Objective: To measure the relative mRNA expression levels of NLRP3, ASC, and Caspase-1 in whole blood.

• Protocol:

  • Total RNA was extracted from whole blood samples using a suitable RNA isolation kit (e.g., TRIzol).

  • RNA concentration and purity were determined using a spectrophotometer.

  • First-strand cDNA was synthesized from the total RNA using a reverse transcription kit.

  • qPCR was performed using a real-time PCR system with SYBR Green master mix.

  • Specific primers for rat NLRP3, ASC, Caspase-1, and a housekeeping gene (e.g., β-actin) were used.

  • The thermal cycling conditions typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Relative gene expression was calculated using the 2-ΔΔCt method, with β-actin as the internal control.

Western Blot Analysis

• Objective: To determine the protein levels of NLRP3, ASC, Caspase-1, and the phosphorylation status of JAK2 and STAT3.

• Protocol:

  • Total proteins were extracted from whole blood cells using RIPA lysis buffer containing protease and phosphatase inhibitors.

  • Protein concentration was determined using a BCA protein assay kit.

  • Equal amounts of protein (e.g., 30-50 µg) per sample were separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Proteins were transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane was blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween-20 (TBST) for 1 hour at room temperature.

  • The membrane was incubated overnight at 4°C with primary antibodies against NLRP3, ASC, Caspase-1, JAK2, p-JAK2 (Tyr1007/1008), STAT3, p-STAT3 (Tyr705), and β-actin.

  • After washing with TBST, the membrane was incubated with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Bands were visualized using an enhanced chemiluminescence (ECL) detection system.

  • Band intensities were quantified using densitometry software. The levels of phosphorylated proteins were normalized to their respective total protein levels.

Conclusion and Future Directions

The current body of evidence strongly indicates that 9(Z),12(Z)-linoleyl acetate exerts its anti-inflammatory effects through the dual inhibition of the NLRP3 inflammasome and the JAK2/STAT3 signaling pathway. This mechanism provides a solid foundation for its potential development as a therapeutic agent for a variety of inflammatory disorders.

For drug development professionals and researchers, future investigations should aim to:

• Elucidate the precise molecular binding site and interaction of linoleyl acetate with components of these pathways.

• Determine the efficacy and safety profile in a broader range of preclinical disease models.

• Investigate the pharmacokinetics and pharmacodynamics of the compound to establish optimal dosing regimens.

• Explore potential synergistic effects with other anti-inflammatory agents.

This technical guide serves as a foundational resource for understanding the core mechanism of 9(Z),12(Z)-linoleyl acetate, providing the necessary data, protocols, and pathway visualizations to guide future scientific inquiry.

References

• 1. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Linoleyl acetate and mandenol alleviate HUA‐induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Dose Linoleic Acid Activated JAK2-STAT3 Signaling Pathway Involved in Cytokine Production and Lipogenesis in Pancreatic Exocrine Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of 9(Z),12(Z)-Linoleyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(Z),12(Z)-Linoleyl acetate is the acetate ester of linoleyl alcohol, a polyunsaturated omega-6 fatty alcohol. Its structure, comprising a long lipophilic carbon chain with two cis double bonds and an acetate group, dictates its physicochemical properties, which are critical for its application in pharmaceutical and research settings. This guide provides a comprehensive overview of the solubility and stability of 9(Z),12(Z)-linoleyl acetate, offering detailed experimental protocols and insights into its degradation pathways. Understanding these characteristics is paramount for formulation development, ensuring therapeutic efficacy, and maintaining product quality.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₂₀H₃₆O₂	[1]
Molecular Weight	308.5 g/mol	[1]
Appearance	Colorless Liquid	[1]
Purity	>99% (commercially available)	[1]
CAS Number	5999-95-1	[1]
Synonyms	Linoleyl acetate, (Z,Z)-9,12-Octadecadienyl acetate	[1]

Solubility Profile

The solubility of 9(Z),12(Z)-linoleyl acetate is largely dictated by its long, nonpolar C18 alkyl chain. As a consequence, it is expected to be poorly soluble in polar solvents like water and highly soluble in nonpolar organic solvents.

Predicted Solubility

Based on the principle of "like dissolves like," the predicted solubility of 9(Z),12(Z)-linoleyl acetate in a range of common laboratory solvents is summarized in Table 2. It is important to note that these are qualitative predictions, and experimental determination is necessary for precise quantitative values.

Solvent	Polarity Index	Predicted Solubility
Water	10.2	Insoluble
Methanol	5.1	Sparingly Soluble
Ethanol	4.3	Soluble
Acetone	4.3	Soluble
Acetonitrile	5.8	Sparingly Soluble
Isopropanol	3.9	Soluble
Dichloromethane	3.1	Very Soluble
Toluene	2.4	Very Soluble
Hexane	0.1	Very Soluble
Dimethyl Sulfoxide (DMSO)	7.2	Sparingly Soluble

Experimental Protocol for Solubility Determination

A reliable method for determining the solubility of 9(Z),12(Z)-linoleyl acetate is the isothermal equilibrium shake-flask method.

Objective: To determine the saturation solubility of 9(Z),12(Z)-linoleyl acetate in a given solvent at a specific temperature.

Materials:

• 9(Z),12(Z)-Linoleyl acetate (>99% purity)

• Selected solvents (analytical grade)

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Analytical balance

• Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid Chromatograph with a suitable detector (e.g., UV or ELSD).

• Syringe filters (0.22 µm, compatible with the solvent)

Procedure:

• Add an excess amount of 9(Z),12(Z)-linoleyl acetate to a series of vials, each containing a known volume of the selected solvent.

• Seal the vials to prevent solvent evaporation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the vials to stand undisturbed for a sufficient time to allow undissolved material to settle.

• Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean, pre-weighed vial.

• Accurately weigh the filtered solution.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause degradation of the solute.

• Once the solvent is completely removed, weigh the vial containing the residue.

• The solubility can be calculated as the mass of the residue per volume or mass of the solvent.

• Alternatively, the concentration of the saturated solution can be determined by a validated analytical method such as GC-FID or HPLC.

Caption: Workflow for determining the solubility of a compound.

Stability Profile

The stability of 9(Z),12(Z)-linoleyl acetate is a critical parameter, particularly for its storage and use in formulations. The presence of two cis double bonds in the linoleyl moiety and an ester linkage makes it susceptible to degradation via oxidation and hydrolysis.

Degradation Pathways

4.1.1. Oxidation: The bis-allylic methylene group between the two double bonds is particularly prone to hydrogen abstraction, initiating a free-radical chain reaction with atmospheric oxygen (autoxidation).[2] This process can be accelerated by heat, light, and the presence of metal ions.[2] The primary oxidation products are hydroperoxides, which can further decompose into a complex mixture of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids.[3]

4.1.2. Hydrolysis: The ester linkage in 9(Z),12(Z)-linoleyl acetate can be hydrolyzed to yield linoleyl alcohol and acetic acid. This reaction is catalyzed by acids and bases and is temperature-dependent.

Caption: Major degradation pathways for 9(Z),12(Z)-Linoleyl Acetate.

Predicted Stability

Table 3 provides a qualitative prediction of the stability of 9(Z),12(Z)-linoleyl acetate under various storage conditions.

Condition	Stressor	Predicted Stability
pH	Acidic (pH < 4)	Prone to hydrolysis
Neutral (pH 6-8)	Relatively stable
Basic (pH > 8)	Prone to hydrolysis
Temperature	Refrigerated (2-8 °C)	Stable
Room Temperature (20-25 °C)	Moderate stability, risk of oxidation
Elevated (> 40 °C)	Prone to oxidation and hydrolysis
Light	Protected from light	More stable
Exposed to UV light	Prone to photo-oxidation
Atmosphere	Inert (e.g., Nitrogen, Argon)	Stable
Air (Oxygen)	Prone to oxidation

Experimental Protocol for Stability Testing (Forced Degradation)

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.

Objective: To investigate the degradation of 9(Z),12(Z)-linoleyl acetate under various stress conditions.

Materials:

• 9(Z),12(Z)-Linoleyl acetate (>99% purity)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Appropriate solvents for dissolution

• pH meter

• Temperature-controlled chambers/water baths

• Photostability chamber

• Validated stability-indicating analytical method (e.g., HPLC-UV/MS or GC-MS)

Procedure:

• Acidic Hydrolysis: Dissolve the compound in a suitable solvent and add HCl to achieve a final concentration of 0.1 M. Incubate at a specified temperature (e.g., 60 °C) for a defined period.

• Basic Hydrolysis: Dissolve the compound and add NaOH to a final concentration of 0.1 M. Incubate at a specified temperature (e.g., 60 °C).

• Oxidative Degradation: Dissolve the compound and add a solution of hydrogen peroxide (e.g., 3%). Incubate at room temperature.

• Thermal Degradation: Store the solid compound or a solution in a temperature-controlled oven at an elevated temperature (e.g., 70 °C).

• Photostability: Expose the compound (solid or in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Control Samples: Prepare control samples stored under normal conditions (e.g., 5 °C, protected from light).

• Time Points: Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the stressed samples and controls using a validated stability-indicating method to quantify the parent compound and detect any degradation products.

Caption: General workflow for conducting a forced degradation study.

Analytical Methods for Quantification and Impurity Profiling

The analysis of 9(Z),12(Z)-linoleyl acetate and its potential degradation products typically requires chromatographic techniques.

• Gas Chromatography (GC): GC with a flame ionization detector (GC-FID) is a standard method for the analysis of fatty acid esters.[4] A polar capillary column is often used to achieve separation of isomers. For structural elucidation of degradation products, GC coupled with mass spectrometry (GC-MS) is highly valuable.[5]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection (at low wavelengths, e.g., ~205 nm) or an evaporative light scattering detector (ELSD) can be used. HPLC coupled with mass spectrometry (LC-MS) is a powerful tool for identifying and quantifying both the parent compound and its degradation products, especially those that are not volatile enough for GC.[6][7]

A stability-indicating method is one that can separate the drug substance from its degradation products, allowing for accurate quantification of the drug substance and the impurities.[8] Development of such a method is crucial for reliable stability studies.

Conclusion

While specific experimental data for 9(Z),12(Z)-linoleyl acetate is limited in public literature, its solubility and stability profiles can be reasonably predicted based on its chemical structure as a polyunsaturated fatty acid ester. It is expected to be soluble in nonpolar organic solvents and susceptible to degradation through oxidation and hydrolysis. The experimental protocols provided in this guide offer a framework for the systematic evaluation of its solubility and stability, which is essential for its successful application in research and development. The use of appropriate analytical techniques is critical for obtaining accurate and reliable data.

References

• 1. 9(Z),12(Z)-Linoleyl acetate | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijtsrd.com [ijtsrd.com]
• 7. japsonline.com [japsonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Synthesis of 9(Z),12(Z)-Linoleyl Acetate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 9(Z),12(Z)-linoleyl acetate, an important unsaturated fatty acid ester with applications in various fields of research and development. The synthesis involves the acetylation of 9(Z),12(Z)-linoleyl alcohol with acetic anhydride. This application note includes a step-by-step experimental procedure, a summary of quantitative data, and characterization details for the final product.

Introduction

9(Z),12(Z)-Linoleyl acetate is the acetate ester of linoleyl alcohol. The presence of the two cis double bonds in the C18 chain makes it a subject of interest in lipid chemistry and biology. The synthesis of this and similar long-chain unsaturated acetates is a fundamental esterification reaction, typically achieved by treating the corresponding alcohol with an acetylating agent. This protocol outlines a straightforward and efficient method for this conversion.

Synthesis Pathway

The synthesis of 9(Z),12(Z)-linoleyl acetate is achieved through the acetylation of 9(Z),12(Z)-linoleyl alcohol using acetic anhydride. Pyridine can be used as a catalyst and solvent for this reaction.

Caption: Reaction scheme for the synthesis of 9(Z),12(Z)-Linoleyl Acetate.

Experimental Protocol

This protocol is based on general procedures for the acetylation of long-chain unsaturated alcohols.

Materials:

• 9(Z),12(Z)-Linoleyl alcohol (MW: 266.47 g/mol )

• Acetic anhydride (MW: 102.09 g/mol )

• Pyridine, anhydrous

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• NMR spectrometer

• FTIR spectrometer

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 9(Z),12(Z)-linoleyl alcohol (1.0 eq) in anhydrous pyridine (5-10 mL per gram of alcohol).

• Addition of Acetic Anhydride: Cool the solution in an ice bath and add acetic anhydride (1.5 - 2.0 eq) dropwise with stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, cool the mixture in an ice bath and slowly add 1 M HCl to neutralize the pyridine.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield pure 9(Z),12(Z)-linoleyl acetate.

Experimental Workflow

Application Notes and Protocols for the Purification of 9(Z),12(Z)-Linoleyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(Z),12(Z)-Linoleyl acetate is an important ester with applications in various fields, including the synthesis of bioactive molecules and specialty chemicals. Its purification from a reaction mixture is a critical step to ensure high purity for downstream applications. This document provides detailed application notes and protocols for the purification of 9(Z),12(Z)-linoleyl acetate using common laboratory techniques: flash column chromatography, preparative high-performance liquid chromatography (HPLC), and vacuum distillation.

Understanding the Reaction Mixture

The synthesis of 9(Z),12(Z)-linoleyl acetate typically involves the esterification of linoleyl alcohol with an acetylating agent such as acetic anhydride or acetyl chloride. The resulting crude reaction mixture may contain the desired product along with several impurities.

Common Impurities:

• Unreacted Starting Materials: Linoleyl alcohol, acetic anhydride, or acetyl chloride.

• By-products: Acetic acid.

• Side Products: Isomers of linoleyl acetate, and potentially small amounts of dihydrolinoleyl acetate, dehydrolinoleyl acetate, and tetrahydrolinoleyl acetate depending on the reaction conditions and the purity of the starting linoleyl alcohol.[1]

• Catalyst Residues: If a catalyst (e.g., 4-dimethylaminopyridine) is used.

Purification Strategies: A Comparative Overview

The choice of purification method depends on the scale of the purification, the nature of the impurities, and the desired final purity.

Purification Method	Principle	Advantages	Disadvantages	Typical Purity	Typical Yield
Flash Column Chromatography	Adsorption chromatography based on polarity.	High throughput, good for large-scale purification, cost-effective.	Lower resolution than HPLC, requires solvent evaporation.	>97-99%[2]	>95-97%[2]
Preparative HPLC	High-resolution separation based on polarity (reversed-phase).	High purity achievable, suitable for small to medium scale.	Lower throughput, more expensive, requires specialized equipment.	>99%	Variable, depends on loading and fraction collection.
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.	Effective for removing non-volatile impurities and unreacted starting materials.	May not effectively separate isomers with similar boiling points, potential for thermal degradation.	>95%	High

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is adapted from a method for the purification of a structurally similar compound, linalool, from its acetate.[2]

1. Materials and Reagents:

• Crude 9(Z),12(Z)-linoleyl acetate reaction mixture

• Silica gel (60 Å, 230-400 mesh)

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Potassium permanganate (KMnO4) stain or other suitable visualization agent

• Glass chromatography column

• Fraction collection tubes

• Rotary evaporator

2. Procedure:

• TLC Analysis of Crude Mixture:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate using a mixture of hexanes and ethyl acetate (e.g., 95:5 v/v).

  • Visualize the spots using a UV lamp and/or by staining with potassium permanganate. This will help determine the optimal solvent system for column chromatography. The target Rf for the desired compound should be around 0.3.

• Column Packing:

  • Select a glass column of appropriate size for the amount of crude material.

  • Pack the column with silica gel as a slurry in hexanes. Ensure the silica bed is well-compacted and level.

• Sample Loading:

  • Concentrate the crude reaction mixture.

  • Adsorb the concentrated crude mixture onto a small amount of silica gel.

  • Carefully add the silica-adsorbed sample to the top of the packed column.

• Elution:

  • Elute the column with the predetermined solvent system (e.g., a gradient of ethyl acetate in hexanes, starting with a low polarity mixture).

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure 9(Z),12(Z)-linoleyl acetate.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 9(Z),12(Z)-linoleyl acetate.

Workflow for Flash Column Chromatography:

Caption: Workflow for the purification of 9(Z),12(Z)-Linoleyl acetate by flash column chromatography.

Protocol 2: Purification by Preparative HPLC

This protocol provides a general framework for reversed-phase HPLC purification. Optimization of the gradient and other parameters may be necessary.

1. Materials and Reagents:

• Crude 9(Z),12(Z)-linoleyl acetate reaction mixture (pre-purified by a preliminary method if necessary)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA) or Formic acid (optional, as a mobile phase modifier)

• Preparative C18 HPLC column

• HPLC system with a fraction collector

• Lyophilizer or rotary evaporator

2. Procedure:

• Method Development (Analytical Scale):

  • Dissolve a small amount of the crude mixture in the mobile phase.

  • Inject the sample onto an analytical C18 column.

  • Develop a gradient elution method, typically starting with a higher percentage of water and increasing the percentage of acetonitrile over time. A common mobile phase is a gradient of acetonitrile in water.[3] For mass spectrometry compatibility, formic acid can be used instead of phosphoric acid.[3]

  • Monitor the elution profile using a UV detector (wavelength will depend on the presence of chromophores; if none, an evaporative light scattering detector (ELSD) or a refractive index (RI) detector may be used).

• Scale-Up to Preparative HPLC:

  • Based on the analytical method, scale up the injection volume and flow rate for the preparative C18 column.

  • Inject the crude or partially purified 9(Z),12(Z)-linoleyl acetate.

• Fraction Collection:

  • Collect fractions corresponding to the peak of the desired product using the fraction collector.

• Purity Analysis:

  • Analyze the purity of the collected fractions using analytical HPLC.

• Solvent Removal:

  • Combine the pure fractions.

  • Remove the mobile phase solvents, typically by lyophilization or rotary evaporation, to obtain the highly purified 9(Z),12(Z)-linoleyl acetate.

Workflow for Preparative HPLC Purification:

Caption: Workflow for the purification of 9(Z),12(Z)-Linoleyl acetate by preparative HPLC.

Protocol 3: Purification by Vacuum Distillation

This method is suitable for removing low-boiling and high-boiling impurities.

1. Materials and Reagents:

• Crude 9(Z),12(Z)-linoleyl acetate reaction mixture

• Vacuum distillation apparatus (including a round-bottom flask, distillation head, condenser, and receiving flask)

• Vacuum pump

• Heating mantle

• Thermometer

2. Procedure:

• Preliminary Work-up:

  • Before distillation, it is advisable to perform a simple work-up of the reaction mixture. This may involve washing with a dilute aqueous acid (e.g., 1 M HCl) to remove any basic catalyst, followed by a wash with a dilute aqueous base (e.g., saturated NaHCO3 solution) to remove acidic by-products like acetic acid. Finally, wash with brine and dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).

• Apparatus Setup:

  • Assemble the vacuum distillation apparatus. Ensure all joints are well-sealed with appropriate vacuum grease.

• Distillation:

  • Place the crude, dried 9(Z),12(Z)-linoleyl acetate in the round-bottom flask.

  • Begin to reduce the pressure using the vacuum pump.

  • Once the desired vacuum is achieved, gradually heat the flask using the heating mantle.

  • Collect the fraction that distills at the expected boiling point of 9(Z),12(Z)-linoleyl acetate under the applied pressure. The boiling point will be significantly lower than its atmospheric boiling point.

  • Monitor the temperature of the vapor throughout the distillation. A stable boiling point indicates the collection of a pure compound.

Logical Relationship for Purification Choices:

Caption: Decision tree for selecting a purification method for 9(Z),12(Z)-Linoleyl acetate.

Data Presentation

Table 1: Summary of Purification Methodologies and Expected Outcomes

Parameter	Flash Column Chromatography	Preparative HPLC	Vacuum Distillation
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	C18-functionalized silica	Not Applicable
Mobile Phase	Hexanes/Ethyl Acetate Gradient	Acetonitrile/Water Gradient	Not Applicable
Typical Loading Capacity	Grams to Kilograms	Milligrams to Grams	Grams to Kilograms
Estimated Purity	>97-99%[2]	>99%	>95%
Estimated Yield	>95-97%[2]	80-95% (highly dependent on peak resolution and fraction cutting)	>90%
Key Impurities Removed	Polar and non-polar compounds based on elution	Closely related isomers and impurities	Non-volatile residues, low-boiling solvents and reagents

Conclusion

The purification of 9(Z),12(Z)-linoleyl acetate from a reaction mixture can be effectively achieved using flash column chromatography, preparative HPLC, or vacuum distillation. The choice of method will be dictated by the scale of the synthesis, the impurity profile, and the final purity requirements. For large-scale purification to a moderate to high purity, flash column chromatography is often the most practical choice. For achieving the highest possible purity on a smaller scale, preparative HPLC is the method of choice. Vacuum distillation serves as an excellent method for bulk purification and removal of non-volatile or highly volatile impurities. A combination of these techniques, such as a preliminary vacuum distillation followed by flash chromatography or HPLC, can also be employed for challenging separations.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. orgsyn.org [orgsyn.org]
• 3. Separation of Linalyl acetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Note: NMR Spectroscopic Characterization of 9(Z),12(Z)-Linoleyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique for the structural elucidation and purity assessment of organic molecules. This application note provides a detailed protocol and corresponding spectral data for the characterization of 9(Z),12(Z)-Linoleyl acetate, a fatty acid ester of significant interest in various fields, including the development of pharmaceuticals and fine chemicals. The combination of ¹H and ¹³C NMR spectroscopy allows for the unambiguous assignment of all proton and carbon signals, confirming the identity and stereochemistry of the molecule.

Data Presentation

The expected chemical shifts for 9(Z),12(Z)-Linoleyl acetate are summarized in the tables below. These values are based on the analysis of structurally similar compounds, including linoleic acid and other long-chain alkyl acetates.

Table 1: ¹H NMR Spectral Data for 9(Z),12(Z)-Linoleyl Acetate (500 MHz, CDCl₃)

Atom Number	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
20	2.05	s	-	3H	CH₃-C(O)O-
1'	4.06	t	6.7	2H	-O-CH₂-
9, 10, 12, 13	5.30 - 5.45	m	-	4H	-CH=CH-
11	2.77	t	6.8	2H	=CH-CH₂-CH=
8, 14	2.04	q	7.0	4H	-CH₂-CH=
2'	1.62	p	7.0	2H	-O-CH₂-CH₂-
3', 7, 15	1.25 - 1.40	m	-	14H	-(CH₂)₇-
18	0.89	t	7.0	3H	-CH₂-CH₃

Table 2: ¹³C NMR Spectral Data for 9(Z),12(Z)-Linoleyl Acetate (125 MHz, CDCl₃)

Atom Number	Chemical Shift (δ, ppm)	Assignment
19	171.1	-C(O)O-
9, 10, 12, 13	127.9 - 130.2	-CH=CH-
1'	64.6	-O-CH₂-
2'-7', 15-17	22.6 - 31.5	-(CH₂)n-
11	25.6	=CH-CH₂-CH=
8, 14	27.2	-CH₂-CH=
20	21.0	CH₃-C(O)O-
18	14.1	-CH₂-CH₃

Experimental Protocols

A detailed methodology for the NMR analysis of 9(Z),12(Z)-Linoleyl acetate is provided below.

Sample Preparation

• Sample Purity: Ensure the 9(Z),12(Z)-Linoleyl acetate sample is of high purity (>99%). If necessary, purify the sample using flash column chromatography.

• Solvent Selection: Use deuterated chloroform (CDCl₃) as the solvent for NMR analysis. Ensure the solvent is free from moisture.

• Concentration: Accurately weigh 5-10 mg of the purified sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

• Transfer: Using a Pasteur pipette with a cotton wool plug to filter out any particulate matter, transfer the solution into a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

NMR Data Acquisition

• Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer equipped with a 5 mm probe.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: ~3 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-64 scans.

  • Temperature: 298 K.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Acquisition Time: ~1.5 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024-4096 scans.

  • Temperature: 298 K.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function with a line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectra and apply an automatic baseline correction.

• Referencing: Calibrate the chemical shift scale using the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra.

• Peak Picking and Integration: Identify all significant peaks and integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

• Structural Assignment: Assign the signals to the corresponding protons and carbons in the 9(Z),12(Z)-Linoleyl acetate structure using the tabulated data and correlation spectra (e.g., COSY, HSQC) if necessary for unambiguous assignment.

Visualization

The following diagrams illustrate the structure of 9(Z),12(Z)-Linoleyl acetate with atom numbering for NMR assignment and the general workflow for its characterization.

Caption: Structure of 9(Z),12(Z)-Linoleyl Acetate with numbering for NMR assignments.

Caption: Workflow for the NMR characterization of 9(Z),12(Z)-Linoleyl Acetate.

Application Notes and Protocols for the Quantification of 9(Z),12(Z)-Linoleyl Acetate in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(Z),12(Z)-Linoleyl acetate is the acetate ester of linoleic acid, an essential omega-6 fatty acid. Its presence and concentration in biological systems are of growing interest due to the diverse physiological roles of fatty acid derivatives in cellular signaling and metabolic regulation. Accurate quantification of 9(Z),12(Z)-linoleyl acetate in biological matrices such as plasma, serum, and tissues is crucial for understanding its pharmacokinetics, pharmacodynamics, and potential as a biomarker or therapeutic agent.

These application notes provide detailed protocols for the sensitive and specific quantification of 9(Z),12(Z)-linoleyl acetate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

Due to the limited availability of published data on the absolute concentrations of 9(Z),12(Z)-linoleyl acetate in biological samples, the following table presents a summary of typical concentration ranges observed for related fatty acid esters. These values can serve as a preliminary reference for method development and validation.

Analyte	Matrix	Concentration Range (µg/mL)	Analytical Method	Reference
Fatty Acid Methyl Esters (FAMEs)	Human Plasma	0.2 - 5.0 mmol/L (for major FAs)	GC-MS	[1][2]
Fatty Acid Ethyl Esters (FAEEs)	Human Liver	4 - 11% of mean	GC-MS	[3]
Linalool (from Linalyl Acetate)	Human Serum	LLOQ: 3.5 ng/mL	LC-MS/MS	[4]
Acetate	Human Plasma	9.7 - 339.6 µM	LC-MS/MS	[5]

Experimental Protocols

Protocol 1: Quantification of 9(Z),12(Z)-Linoleyl Acetate in Human Plasma using GC-MS

This protocol describes a method for the extraction and derivatization of 9(Z),12(Z)-linoleyl acetate from human plasma, followed by quantification using Gas Chromatography-Mass Spectrometry (GC-MS). The method involves the conversion of the acetate to a more volatile methyl ester (FAME) for improved chromatographic separation and detection.

Materials:

• Human plasma

• Internal Standard (IS): Heptadecanoic acid (C17:0)

• Methanol

• Chloroform

• Potassium hydroxide (KOH) in methanol

• Hexane

• Sodium sulfate (anhydrous)

• GC-MS system with a suitable capillary column (e.g., DB-225ms)

Procedure:

• Sample Preparation and Lipid Extraction:

  • To 100 µL of plasma in a glass tube, add 10 µL of the internal standard solution (C17:0 in methanol).

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully transfer the lower organic layer to a new glass tube.

  • Dry the extract under a gentle stream of nitrogen at 40°C.

• Transesterification to Fatty Acid Methyl Esters (FAMEs):

  • To the dried lipid extract, add 1 mL of 0.5 M KOH in methanol.

  • Incubate at 60°C for 15 minutes with occasional vortexing.

  • Cool the sample to room temperature.

  • Add 1 mL of hexane and vortex for 1 minute.

  • Add 1 mL of distilled water and vortex for 1 minute.

  • Centrifuge at 1500 x g for 5 minutes.

  • Transfer the upper hexane layer containing the FAMEs to a new tube.

  • Dry the hexane extract over anhydrous sodium sulfate.

  • Transfer the final extract to a GC vial for analysis.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium, constant flow of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 220°C at 10°C/min, hold for 10 minutes.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV.

  • Scan Range: m/z 50-550.

  • Quantification: Use selected ion monitoring (SIM) of characteristic ions for 9(Z),12(Z)-linoleate methyl ester and the internal standard.

Protocol 2: Quantification of 9(Z),12(Z)-Linoleyl Acetate in Serum using LC-MS/MS

This protocol provides a sensitive method for the direct quantification of 9(Z),12(Z)-linoleyl acetate in serum using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method avoids derivatization, simplifying sample preparation.

Materials:

• Human serum

• Internal Standard (IS): d4-Linoleyl acetate (or other suitable stable isotope-labeled analog)

• Acetonitrile (ACN)

• Formic acid

• Water (LC-MS grade)

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of serum in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an LC vial for analysis.

• LC-MS/MS Analysis:

  • LC System:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Flow Rate: 0.3 mL/min.

    • Gradient: Start with 60% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • MS/MS System:

    • Ionization: Electrospray ionization (ESI), positive mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • 9(Z),12(Z)-Linoleyl acetate: Precursor ion [M+H]⁺ or [M+NH₄]⁺ to be determined by infusion of a standard. A likely precursor is the ammonium adduct. The product ion would likely result from the loss of the acetate group or fragmentation of the fatty acid chain.

      • Internal Standard: Monitor the corresponding transition for the stable isotope-labeled IS.

    • Optimize cone voltage and collision energy for maximum signal intensity.

Visualizations

Caption: Experimental workflow for quantifying 9(Z),12(Z)-Linoleyl acetate.

Caption: Plausible signaling pathway involving 9(Z),12(Z)-Linoleyl acetate and PPARα.

References

• 1. Assessment of Fatty Acid Concentrations Among Blood Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Profiling of Plasma Fatty Acid Concentrations in Young Healthy Canadian Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for Linalyl acetate (HMDB0039522) [hmdb.ca]
• 4. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioanalysis of plasma acetate levels without derivatization by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes for the Study of 9(Z),12(Z)-Linoleyl Acetate in Insect Behavior

Compound of Interest: 9(Z),12(Z)-Linoleyl acetate Synonyms: Linoleyl acetate, (Z,Z)-9,12-Octadecadienyl acetate CAS Number: 5999-95-1 Molecular Formula: C₂₀H₃₆O₂ Molecular Weight: 308.5 g/mol [1][2][3][4]

Introduction

9(Z),12(Z)-Linoleyl acetate is a polyunsaturated fatty acid ester. While research on its specific role in insect behavior is limited, its structural similarity to known insect pheromones and semiochemicals suggests its potential for influencing insect behavior. The corresponding aldehyde, (9Z,12Z)-9,12-Octadecadienal, has been identified as a major component of the female sex pheromone blend of the castor semi-looper moth, Achaea janata. This suggests that the acetate form could also have behavioral activity, potentially as a precursor, a minor component of a pheromone blend, or a behavioral antagonist.

The study of compounds like 9(Z),12(Z)-Linoleyl acetate is crucial for the discovery of novel attractants, repellents, or mating disruptors for integrated pest management (IPM) programs, offering environmentally benign alternatives to conventional insecticides.

Disclaimer on Available Data

The following protocols and data are provided for (Z,E)-9,12-tetradecadienyl acetate (ZETA) , a potent and widely studied sex pheromone for numerous lepidopteran pests.[5][6] These detailed methodologies can serve as a comprehensive template for researchers investigating the potential effects of 9(Z),12(Z)-Linoleyl acetate.

Applications in Insect Behavior Studies

The experimental protocols detailed below are fundamental in chemical ecology for:

• Screening for Biological Activity: Determining if a compound elicits a sensory response in a target insect species.

• Behavioral Analysis: Characterizing the specific behaviors induced by the compound, such as attraction, repulsion, or mating disruption.

• Dose-Response Studies: Quantifying the relationship between the compound's concentration and the intensity of the behavioral or physiological response.

• Species Specificity: Assessing the range of insect species that respond to the compound.

• Pest Management Strategy Development: Evaluating the potential of the compound for use in monitoring, mass trapping, or mating disruption.

Experimental Protocols

Electroantennography (EAG) Bioassay

EAG is an electrophysiological technique used to measure the summated electrical response of an insect's antenna to volatile chemical stimuli. It is a primary screening tool to determine if an insect can detect a specific compound.[5][7]

Objective: To determine if the antennae of a target insect species respond to 9(Z),12(Z)-Linoleyl acetate.

Materials:

• Live insects (e.g., 2-3 day old male moths)

• 9(Z),12(Z)-Linoleyl acetate standard (>99% purity)

• High-purity solvent (e.g., hexane or pentane)

• Micropipettes and vials for serial dilutions

• Filter paper strips (e.g., 1 cm x 2 cm)

• Pasteur pipettes or specialized stimulus cartridges

• EAG system (micromanipulators, electrodes, amplifier, data acquisition system)

• Conductive gel

• Micro-scissors

• Anesthetic (e.g., CO₂ or ice)

• Purified, humidified air source

Protocol:

• Pheromone Preparation:

  • Prepare a stock solution of 9(Z),12(Z)-Linoleyl acetate (e.g., 1 mg/mL) in hexane.

  • Create a serial dilution to obtain a range of concentrations for dose-response experiments (e.g., 0.1, 1, 10, 100 ng/µL).

  • Store all solutions at -20°C in airtight vials.

• Stimulus Cartridge Preparation:

  • Apply 10 µL of the desired dilution onto a filter paper strip.

  • Allow the solvent to evaporate for 30-60 seconds.

  • Insert the filter paper into a clean Pasteur pipette.

• Insect Preparation:

  • Anesthetize an insect by chilling or with a brief exposure to CO₂.

  • Carefully excise one antenna at its base using micro-scissors.

  • Mount the excised antenna between two electrodes using a conductive gel. The basal end is connected to the reference electrode, and the distal tip to the recording electrode.

• EAG Recording:

  • Place the mounted antenna under a continuous stream of purified, humidified air.

  • Position the tip of the stimulus cartridge into a small hole in the main airline tube, close to the antenna.

  • Deliver a puff of air (e.g., 0.5-1 second) through the cartridge to carry the odorant over the antenna.

  • Record the resulting depolarization (EAG response).

  • Allow a recovery period of 30-60 seconds between stimulations.

  • Present stimuli in a randomized order, from lower to higher concentrations.

  • Include a solvent-only control.

• Data Analysis:

  • Measure the amplitude of the EAG response (in millivolts, mV).

  • Subtract the response to the solvent control from the responses to the test compound.

  • Generate a dose-response curve by plotting the mean EAG response against the logarithm of the concentration.

Visualization:

Workflow for Electroantennography (EAG) Bioassay.

Wind Tunnel Bioassay

A wind tunnel provides a controlled environment to observe the flight behavior of insects in response to an odor plume.

Objective: To assess the behavioral responses (e.g., activation, upwind flight, source location) of insects to a point source of 9(Z),12(Z)-Linoleyl acetate.

Materials:

• Wind tunnel with controlled airflow, light, temperature, and humidity

• Live, sexually mature insects (e.g., 2-3 day old virgin males)

• 9(Z),12(Z)-Linoleyl acetate

• Solvent (e.g., hexane)

• Controlled-release dispensers (e.g., rubber septa, filter paper)

• Video recording equipment

• Behavioral observation software

Protocol:

• Lure Preparation:

  • Apply a known amount of 9(Z),12(Z)-Linoleyl acetate in solvent to a dispenser.

  • Allow the solvent to evaporate completely.

  • Prepare a solvent-only control lure.

• Insect and Tunnel Preparation:

  • Acclimatize insects to the wind tunnel's conditions for at least 30 minutes before trials.

  • Place the prepared lure at the upwind end of the tunnel.

• Behavioral Observation:

  • Release an insect at the downwind end of the tunnel.

  • Record the insect's flight path and behaviors for a set period (e.g., 3-5 minutes).

  • Key behaviors to observe include: activation (taking flight), upwind flight (orientation towards the source), casting (zigzagging flight), and source contact.

• Data Analysis:

  • Quantify the percentage of insects exhibiting each key behavior.

  • Analyze flight parameters such as flight speed, turning angle, and time to reach the source.

  • Use appropriate statistical tests (e.g., Chi-square test) to compare responses to the test compound and the control.

Visualization:

Workflow for Wind Tunnel Bioassay.

Field Trapping Studies

Field trapping is the definitive test of a lure's efficacy under real-world conditions for monitoring or mass trapping.

Objective: To evaluate the attractiveness of 9(Z),12(Z)-Linoleyl acetate to a target insect population in a natural environment.

Materials:

• Standard insect traps (e.g., delta or funnel traps) with sticky liners or a killing agent

• Controlled-release lures loaded with precise amounts of 9(Z),12(Z)-Linoleyl acetate

• Control lures (no compound)

• Randomized block experimental design layout for the field site

Protocol:

• Lure and Trap Preparation:

  • Prepare lures with different doses of 9(Z),12(Z)-Linoleyl acetate and a no-lure control.

  • Handle lures with gloves to avoid contamination.

  • Place one lure per trap.

• Experimental Design:

  • Select a suitable field location.

  • Set up traps in a randomized block design, with several replicates of each treatment.

  • Ensure sufficient distance between traps to avoid interference.

• Trapping and Data Collection:

  • Deploy traps in the field.

  • Check traps at regular intervals (e.g., weekly) and record the number of captured target insects per trap.

  • Replace lures as needed based on their release profile.

• Data Analysis:

  • Calculate the mean trap capture for each treatment.

  • Use statistical methods (e.g., ANOVA followed by a post-hoc test) to compare the mean captures for different doses and the control.

Visualization:

Workflow for Field Trapping Studies.

Data Presentation

The following tables present representative quantitative data for the well-studied pheromone (Z,E)-9,12-tetradecadienyl acetate (ZETA) . These tables illustrate how data for 9(Z),12(Z)-Linoleyl acetate could be structured and presented upon collection.

Table 1: Electroantennography (EAG) Dose-Response Data for Plodia interpunctella to ZETA

ZETA Dose (ng)	Mean EAG Response (mV) ± SE
0 (Control)	0.12 ± 0.02
0.1	0.35 ± 0.04
1	0.88 ± 0.07
10	1.52 ± 0.11
100	2.15 ± 0.15
Note: Data are representative and may vary based on experimental conditions.[5]

Table 2: Wind Tunnel Behavioral Responses of Male Cadra cautella to ZETA

Behavior	ZETA Lure (10 µg)	Control Lure (Solvent only)
% Taking Flight	85%	15%
% Upwind Flight	72%	5%
% Source Contact	65%	0%
Note: Based on n=50 insects per treatment. Data are representative.

Table 3: Field Trap Captures of Male Ephestia kuehniella with ZETA-baited Lures

ZETA Dose per Lure (mg)	Mean No. of Moths Captured/Trap/Week ± SE
0 (Control)	5 ± 1.2
0.1	48 ± 5.6
1.0	125 ± 11.3
10.0	132 ± 12.1
Note: Data are representative from a 4-week field trial with 5 replicates per treatment.[5]

References

• 1. larodan.com [larodan.com]
• 2. 9(Z),12(Z)-Linoleyl acetate | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Linoleyl acetate | C20H36O2 | CID 44134803 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes: 9(Z),12(Z)-Linoleyl Acetate in Dermatological Research

Introduction and Physicochemical Properties

9(Z),12(Z)-Linoleyl acetate is the acetate ester derived from linoleyl alcohol, which is itself formed from the essential fatty acid, linoleic acid.[1] While direct and extensive research on 9(Z),12(Z)-Linoleyl acetate is limited, its precursor, linoleic acid, is well-documented for its significant roles in maintaining skin barrier function and modulating pigmentation and inflammation.[2] In the cosmetic and pharmaceutical industries, linoleyl acetate is noted for its anti-inflammatory, moisturizing, and anti-itch properties.[1] These application notes will detail the known and inferred applications of 9(Z),12(Z)-Linoleyl acetate in skin research, with a focus on skin lightening and anti-inflammatory effects. Methodologies are primarily based on established protocols for its parent compound, linoleic acid, providing a foundational framework for future investigation.

Table 1: Physicochemical Properties of 9(Z),12(Z)-Linoleyl Acetate

Property	Value	Reference(s)
Synonyms	Linoleyl acetate, (Z,Z)-9,12-Octadecadienyl acetate	[3][4]
CAS Number	5999-95-1	[3]
Molecular Formula	C₂₀H₃₆O₂	[3][4]
Molecular Weight	308.5 g/mol	[3][4]
Appearance	Colorless Liquid	[4]

| Purity | >99% (Typical for research grade) |[3] |

Application in Skin Hyperpigmentation and Lightening

The skin-lightening effects of 9(Z),12(Z)-Linoleyl acetate are largely inferred from the robust evidence supporting the role of linoleic acid in reducing hyperpigmentation.

Proposed Mechanism of Action

Linoleic acid has been shown to inhibit melanogenesis through two primary mechanisms:

• Inhibition of Tyrosinase: Tyrosinase is the rate-limiting enzyme in melanin synthesis. Unsaturated fatty acids like linoleic acid can suppress its activity.[5][6] This action is believed to occur post-transcriptionally, as mRNA levels of tyrosinase remain unchanged, suggesting that linoleic acid accelerates the proteasomal degradation of the tyrosinase protein.[5][7]

• Increased Epidermal Turnover: Linoleic acid promotes the desquamation (shedding) of melanin-laden keratinocytes from the epidermis, which contributes to a visible lightening effect.[5][6]

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which includes ERK, JNK, and p38, is a key regulator of melanogenesis. It is plausible that 9(Z),12(Z)-Linoleyl acetate, like its parent compound, could modulate these pathways to reduce the expression and activity of microphthalmia-associated transcription factor (MITF), the master regulator of melanogenic genes.[8][9]

Fig 1. Hypothesized mechanism for melanogenesis inhibition.

Quantitative Data (from Linoleic Acid Studies)

The following data from studies on linoleic acid (LA) demonstrate its efficacy and highlight the importance of formulation in bioavailability.

Table 2: Efficacy of Linoleic Acid in Skin Lightening Models

Model System	Compound & Concentration	Outcome	Reference(s)
UV-hyperpigmented human skin	Liposomal LA (0.1%) vs. Non-liposomal LA (10.0%)	0.1% liposomal LA showed a whitening effect comparable to 10.0% non-liposomal LA.	[10]
UV-hyperpigmented human skin	Liposomal LA (0.1%) vs. Non-liposomal LA (3.0%)	0.1% liposomal LA was far more effective than 3.0% non-liposomal LA.	[10]

| B16F10 Melanoma Cells | Linoleic Acid (25 µM) | Significantly reduced tyrosinase protein levels and melanin synthesis. |[2] |

Application in Skin Inflammation

9(Z),12(Z)-Linoleyl acetate is described as having anti-inflammatory properties, a characteristic shared by many fatty acid esters.[1] The precise mechanism is not well-elucidated for this specific molecule. However, a common pathway for anti-inflammatory action in the skin involves the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.[11][12] Inflammatory stimuli (e.g., irritants, pathogens) typically activate NF-κB, leading to the transcription of pro-inflammatory cytokines like TNF-α and various interleukins (ILs).[13] It is hypothesized that 9(Z),12(Z)-Linoleyl acetate could interfere with this signaling cascade.

Fig 2. Hypothesized mechanism for anti-inflammatory action via NF-κB.

Experimental Protocols

The following protocols provide a framework for evaluating the efficacy of 9(Z),12(Z)-Linoleyl acetate in key dermatological research models.

Protocol: In Vitro Mushroom Tyrosinase Activity Assay

This assay is a primary, rapid screening method to determine the direct inhibitory effect of a compound on tyrosinase.

Objective: To quantify the inhibition of mushroom tyrosinase activity by 9(Z),12(Z)-Linoleyl acetate.

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (3,4-dihydroxy-L-phenylalanine)

• 9(Z),12(Z)-Linoleyl acetate

• Kojic acid (positive control)

• Phosphate buffer (e.g., 100 mM, pH 6.8)

• DMSO (for dissolving compounds)

• 96-well microplate

• Microplate reader (475-492 nm absorbance)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in phosphate buffer.

  • Prepare a stock solution of L-DOPA (e.g., 10 mM) in phosphate buffer.

  • Prepare stock solutions of 9(Z),12(Z)-Linoleyl acetate and kojic acid in DMSO. Create serial dilutions to achieve the desired final test concentrations.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add phosphate buffer, a specific volume of the test compound dilution, and tyrosinase solution.

  • Control Wells (No Inhibitor): Add phosphate buffer, DMSO (vehicle control), and tyrosinase solution.

  • Blank Wells: Add phosphate buffer and L-DOPA only (to measure auto-oxidation).

• Incubation: Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 10 minutes.

• Reaction Initiation: Add L-DOPA solution to all wells to start the reaction.

• Measurement: Immediately measure the absorbance at ~475 nm at time zero and then kinetically every 1-2 minutes for 20-30 minutes. The formation of dopachrome results in an increase in absorbance.

• Calculation:

  • Calculate the rate of reaction (V) for each well (ΔAbs/Δtime).

  • Calculate the percentage inhibition using the formula: % Inhibition = [(V_control - V_test) / V_control] * 100

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme's activity).

Fig 3. Workflow for the in vitro tyrosinase activity assay.

Protocol: Cellular Melanin Content Assay

This assay measures the ability of a compound to inhibit melanin production in a cellular context, typically using B16F10 murine melanoma cells.

Objective: To determine the effect of 9(Z),12(Z)-Linoleyl acetate on melanin synthesis in cultured melanocytes.

Materials:

• B16F10 melanoma cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• α-Melanocyte-stimulating hormone (α-MSH) or Forskolin (to stimulate melanogenesis)

• 9(Z),12(Z)-Linoleyl acetate

• Trypsin-EDTA

• NaOH (1N) with 10% DMSO

• MTT or similar cell viability assay kit

• 6-well or 12-well cell culture plates

Procedure:

• Cell Seeding: Seed B16F10 cells into culture plates and allow them to adhere overnight.

• Treatment:

  • Replace the medium with fresh medium containing various concentrations of 9(Z),12(Z)-Linoleyl acetate.

  • Include a vehicle control (DMSO) and a positive control (e.g., Kojic acid).

  • Add a stimulating agent (e.g., α-MSH) to all wells except the negative control group.

• Incubation: Incubate the cells for 48-72 hours.

• Cell Viability: In a parallel plate, perform an MTT assay to ensure that the observed effects are not due to cytotoxicity.

• Melanin Measurement:

  • Wash the treated cells with PBS and harvest them by trypsinization.

  • Centrifuge to obtain a cell pellet. The darkness of the pellet provides a preliminary visual indication of melanin content.

  • Lyse the cell pellet by adding 1N NaOH with 10% DMSO and incubating at 80°C for 1-2 hours to dissolve the melanin.

  • Measure the absorbance of the supernatant at 405 nm using a microplate reader.

• Normalization and Calculation:

  • Normalize the melanin content to the total protein content of the cell lysate (determined by a BCA or Bradford assay) or to the cell viability data.

  • Calculate the percentage of melanin content relative to the stimulated, untreated control.

Fig 4. Workflow for the cellular melanin content assay.

Protocol: In Vivo Imiquimod-Induced Psoriasis-Like Inflammation Model

This is a widely used animal model to assess the efficacy of anti-inflammatory and anti-psoriatic agents.[14][15][16][17]

Objective: To evaluate the therapeutic effect of topically applied 9(Z),12(Z)-Linoleyl acetate on psoriasis-like skin inflammation in mice.

Materials:

• BALB/c or C57BL/6 mice (8-10 weeks old)

• Imiquimod cream (5%)

• 9(Z),12(Z)-Linoleyl acetate formulated in a suitable vehicle (e.g., hydrophilic ointment)

• Positive control (e.g., a topical corticosteroid like Clobetasol)

• Calipers for measuring skin thickness

• Anesthesia

Procedure:

• Acclimatization: Acclimatize mice for at least one week.

• Induction of Psoriasis:

  • Shave a designated area on the back of each mouse.

  • Apply a daily topical dose of imiquimod cream (e.g., 62.5 mg) to the shaved back and/or ear for 5-7 consecutive days.

• Treatment Protocol:

  • Divide mice into groups: Naive (no treatment), Vehicle Control (imiquimod + vehicle), Positive Control (imiquimod + clobetasol), and Test Group(s) (imiquimod + 9(Z),12(Z)-Linoleyl acetate).

  • Begin topical application of test/control compounds a few hours after the imiquimod application each day.

• Evaluation and Scoring:

  • Monitor body weight daily.

  • Score the severity of inflammation daily using a modified Psoriasis Area and Severity Index (PASI). Score erythema (redness), scaling, and thickness on a scale of 0-4.

  • Measure ear and/or back skin thickness daily using calipers.

• Endpoint Analysis (at the end of the experiment):

  • Euthanize mice and collect skin tissue and spleen.

  • Histology: Fix skin samples in formalin for H&E staining to assess epidermal thickness (acanthosis), parakeratosis, and immune cell infiltration.

  • Cytokine Analysis: Homogenize skin tissue to measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-17, IL-23) via ELISA or qPCR.

  • Flow Cytometry: Process skin or spleen to analyze immune cell populations (e.g., Th17 cells).[18]

References

• 1. Cas 5999-95-1,LINOLEYL ACETATE | lookchem [lookchem.com]
• 2. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. 9(Z),12(Z)-Linoleyl acetate | CymitQuimica [cymitquimica.com]
• 5. Skin Whitening Agent Types > Accelerators of Epidermal Turnover & Desquamators > Linoleic Acid [skinwhiteningscience.com]
• 6. Top Skin Whitening Agents A-Z > Linoleic Acid [skinwhiteningscience.com]
• 7. researchgate.net [researchgate.net]
• 8. Signaling Pathways in Melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Apigenin promotes melanogenesis and melanosome transport through the c-KIT/Raf-1/MAPK/CREB pathway in HEMCs [frontiersin.org]
• 10. Skin whitening effect of linoleic acid is enhanced by liposomal formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The two-faced NF-kappaB in the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NF-κB: A Double-Edged Sword Controlling Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Hooke - Contract Research - Imiquimod-induced psoriasis in C57BL/6 mice [hookelabs.com]
• 16. frontierspartnerships.org [frontierspartnerships.org]
• 17. imavita.com [imavita.com]
• 18. Protocol for Flow Cytometric Detection of Immune Cell Infiltration in the Epidermis and Dermis of a Psoriasis Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Linoleyl Acetate Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl acetate, an acetate ester of linoleyl alcohol, is a lipophilic compound with demonstrated anti-inflammatory and antioxidant properties.[1][2] Its therapeutic potential is being explored for a variety of conditions. However, its poor water solubility and potential for degradation can limit its bioavailability and efficacy. Encapsulation of linoleyl acetate into advanced drug delivery systems, such as lipid-based nanoparticles, offers a promising strategy to overcome these limitations. These delivery systems can enhance solubility, protect the molecule from degradation, and provide controlled release, thereby improving its therapeutic index.

This document provides detailed application notes and experimental protocols for the development and characterization of three common lipid-based drug delivery systems for linoleyl acetate: Solid Lipid Nanoparticles (SLNs), Nanoemulsions, and Liposomes.

Drug Delivery System Formulations

The following tables summarize typical formulation compositions for developing linoleyl acetate-loaded solid lipid nanoparticles (SLNs), nanoemulsions, and liposomes. The provided values are illustrative and should be optimized for specific applications.

Table 1: Formulation Parameters for Linoleyl Acetate-Loaded Solid Lipid Nanoparticles (SLNs)

Component	Concentration (% w/v)	Function	Example Materials
Linoleyl Acetate	1 - 5	Active Pharmaceutical Ingredient	-
Solid Lipid	5 - 20	Matrix material	Glyceryl monostearate, Compritol® 888 ATO, Precirol® ATO 5
Surfactant	1 - 5	Stabilizer	Tween® 80, Poloxamer 188, Cremophor® EL
Co-surfactant	0.5 - 2	Co-stabilizer	Soy lecithin, Poloxamer 407
Aqueous Phase	q.s. to 100	Dispersion medium	Purified water, Phosphate buffered saline (PBS)

Table 2: Formulation Parameters for Linoleyl Acetate-Loaded Nanoemulsions

Component	Concentration (% w/v)	Function	Example Materials
Linoleyl Acetate	2 - 10	Active Pharmaceutical Ingredient / Oily Phase	-
Oil	5 - 20	Oily Phase	Medium-chain triglycerides (MCT), Soybean oil, Olive oil
Surfactant	1 - 10	Emulsifier	Tween® 20, Tween® 80, Cremophor® RH 40
Co-surfactant	0.5 - 5	Co-emulsifier	Propylene glycol, Ethanol, Transcutol® HP
Aqueous Phase	q.s. to 100	Continuous Phase	Purified water, Citrate buffer

Table 3: Formulation Parameters for Linoleyl Acetate-Loaded Liposomes

Component	Concentration (mg/mL)	Function	Example Materials
Linoleyl Acetate	1 - 10	Active Pharmaceutical Ingredient	-
Phospholipid	10 - 50	Bilayer formation	Soy phosphatidylcholine (SPC), Egg phosphatidylcholine (EPC), Dipalmitoylphosphatidylcholine (DPPC)
Cholesterol	2 - 10	Membrane stabilizer	Cholesterol
Charge-inducing agent (optional)	1 - 5	Surface charge modification	Dicetyl phosphate (DCP) for negative charge, Stearylamine (SA) for positive charge
Aqueous Phase	q.s.	Hydration medium	Purified water, PBS, HEPES buffer

Characterization of Linoleyl Acetate Delivery Systems

The following table summarizes key characterization parameters and typical expected values for the developed drug delivery systems.

Table 4: Physicochemical Characterization of Linoleyl Acetate-Loaded Nanoparticles

Parameter	SLNs	Nanoemulsions	Liposomes
Particle Size (nm)	100 - 400	50 - 200	100 - 300
Polydispersity Index (PDI)	< 0.3	< 0.2	< 0.3
Zeta Potential (mV)	-15 to -30	-10 to -25	-20 to -40 (anionic) or +20 to +40 (cationic)
Encapsulation Efficiency (%)	70 - 95	> 90	60 - 90
Drug Loading (%)	1 - 10	2 - 15	1 - 12

Experimental Protocols

Preparation of Linoleyl Acetate-Loaded Solid Lipid Nanoparticles (SLNs) by High-Shear Homogenization

This protocol describes the preparation of SLNs using a hot homogenization technique.

Materials:

• Linoleyl Acetate

• Glyceryl monostearate (or other solid lipid)

• Tween® 80 (or other surfactant)

• Poloxamer 188 (or other co-surfactant)

• Purified water

Procedure:

• Preparation of Lipid Phase: Melt the glyceryl monostearate at a temperature approximately 5-10°C above its melting point. Add linoleyl acetate to the molten lipid and mix until a clear solution is obtained.

• Preparation of Aqueous Phase: Dissolve Tween® 80 and Poloxamer 188 in purified water and heat to the same temperature as the lipid phase.

• Emulsification: Add the hot aqueous phase to the hot lipid phase dropwise under continuous stirring with a high-shear homogenizer (e.g., Ultra-Turrax®) at 10,000-20,000 rpm for 5-10 minutes to form a coarse oil-in-water emulsion.

• Homogenization: Subject the coarse emulsion to high-pressure homogenization (HPH) for 3-5 cycles at a pressure of 500-1500 bar.

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Purification: The SLN dispersion can be purified by dialysis or centrifugation to remove excess surfactant and unencapsulated drug.

Preparation of Linoleyl Acetate-Loaded Nanoemulsion by Spontaneous Emulsification

This protocol describes a low-energy method for preparing nanoemulsions.[3][4]

Materials:

• Linoleyl Acetate

• Medium-chain triglycerides (MCT oil)

• Tween® 80

• Propylene glycol

• Purified water

Procedure:

• Preparation of Organic Phase: Mix linoleyl acetate, MCT oil, Tween® 80, and propylene glycol. Stir the mixture at room temperature until a clear and homogenous solution is obtained.

• Nanoemulsion Formation: Add the organic phase dropwise to the aqueous phase (purified water) under gentle magnetic stirring.

• Equilibration: Continue stirring for 30-60 minutes to allow the nanoemulsion to equilibrate. The formation of a clear or translucent dispersion indicates the formation of a nanoemulsion.

Preparation of Linoleyl Acetate-Loaded Liposomes by Thin-Film Hydration

This is a widely used method for the preparation of liposomes.[5]

Materials:

• Linoleyl Acetate

• Soy phosphatidylcholine (SPC)

• Cholesterol

• Chloroform and Methanol (solvent system)

• Phosphate buffered saline (PBS, pH 7.4)

Procedure:

• Lipid Film Formation: Dissolve linoleyl acetate, SPC, and cholesterol in a chloroform:methanol mixture (e.g., 2:1 v/v) in a round-bottom flask.

• Solvent Evaporation: Evaporate the organic solvents using a rotary evaporator under reduced pressure at a temperature above the lipid phase transition temperature. This will form a thin, dry lipid film on the inner wall of the flask.

• Hydration: Hydrate the lipid film with PBS (pH 7.4) by gentle rotation of the flask at a temperature above the lipid phase transition temperature for 1-2 hours. This will result in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional): To obtain smaller, unilamellar vesicles (SUVs), the MLV dispersion can be sonicated using a probe sonicator or subjected to extrusion through polycarbonate membranes of a defined pore size.

Characterization Methods

3.4.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential These parameters are determined using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS) with a Zetasizer instrument. Samples are appropriately diluted with purified water or a suitable buffer before measurement.

3.4.2. Encapsulation Efficiency (EE) and Drug Loading (DL)

• Separate the unencapsulated linoleyl acetate from the nanoparticle dispersion using a suitable method such as ultracentrifugation or dialysis.

• Quantify the amount of linoleyl acetate in the supernatant (free drug) and/or in the nanoparticles after disruption with a suitable solvent (encapsulated drug) using a validated analytical method (e.g., HPLC-UV, GC-MS).

• Calculate EE and DL using the following equations:

  • EE (%) = (Total amount of drug - Amount of free drug) / Total amount of drug * 100

  • DL (%) = (Weight of drug in nanoparticles) / (Weight of nanoparticles) * 100

3.4.3. In Vitro Drug Release The in vitro release of linoleyl acetate from the nanoparticles is typically studied using a dialysis bag method.[6][7]

• Place a known amount of the linoleyl acetate-loaded nanoparticle dispersion in a dialysis bag with a suitable molecular weight cut-off.

• Immerse the dialysis bag in a release medium (e.g., PBS with a small percentage of a solubilizing agent like Tween® 80 to maintain sink conditions) at 37°C with constant stirring.

• At predetermined time intervals, withdraw aliquots of the release medium and replace with fresh medium.

• Quantify the amount of linoleyl acetate released into the medium using a suitable analytical method.

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by Linoleyl Acetate

Linoleyl acetate has been shown to exert its anti-inflammatory effects by modulating key signaling pathways, including the NLRP3 inflammasome and the JAK2/STAT3 pathway.

Caption: Linoleyl acetate can inhibit the NLRP3 inflammasome assembly.

References

• 1. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Formulation development and optimization using nanoemulsion technique: a technical note - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formulation development and optimization using nanoemulsion technique: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. In vitro drug release mechanism from lipid nanocapsules (LNC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessing the In Vitro Drug Release from Lipid-Core Nanocapsules: a New Strategy Combining Dialysis Sac and a Continuous-Flow System - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 9(Z),12(Z)-Linoleyl Acetate as a Standard in Fatty Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of 9(Z),12(Z)-Linoleyl acetate as a standard for the quantitative analysis of fatty acids by Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Introduction

Accurate quantification of fatty acids is critical in various fields, including metabolic research, drug development, and food science. 9(Z),12(Z)-Linoleyl acetate, a stable ester of linoleic acid, serves as an excellent internal and external standard for chromatographic analyses. Its distinct structure and chromatographic behavior allow for reliable identification and quantification of fatty acids in complex biological matrices.

Physicochemical Properties of 9(Z),12(Z)-Linoleyl Acetate

Property	Value
Synonyms	Linoleyl acetate, (Z,Z)-9,12-Octadecadienyl acetate
CAS Number	5999-95-1
Molecular Formula	C20H36O2
Molecular Weight	308.5 g/mol
Appearance	Colorless liquid
Purity	>99%
Storage	Freezer (-20°C)

Application: Gas Chromatography-Flame Ionization Detection (GC-FID)

9(Z),12(Z)-Linoleyl acetate is a suitable internal standard for the quantification of fatty acid methyl esters (FAMEs) by GC-FID. As an ester, it is stable during the derivatization of free fatty acids to FAMEs.

Experimental Protocol: Quantification of FAMEs using 9(Z),12(Z)-Linoleyl Acetate as an Internal Standard

This protocol outlines the steps for lipid extraction, derivatization to FAMEs, and subsequent analysis by GC-FID.

3.1.1. Materials and Reagents

• 9(Z),12(Z)-Linoleyl acetate (Internal Standard)

• Hexane, HPLC grade

• Methanol, anhydrous

• Chloroform, HPLC grade

• Sodium chloride (NaCl)

• Boron trifluoride (BF3) in methanol (14%) or Methanolic HCl

• Sodium sulfate, anhydrous

• GC vials with inserts

• A standard mixture of FAMEs for calibration

3.1.2. Sample Preparation and Lipid Extraction (Folch Method)

• Homogenize the biological sample (e.g., tissue, plasma, cell pellet).

• To approximately 100 mg of homogenized sample, add a known amount of 9(Z),12(Z)-Linoleyl acetate internal standard solution (e.g., 100 µL of a 1 mg/mL solution in chloroform).

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution and vortex thoroughly for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution and vortex for another minute.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a clean glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

3.1.3. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried lipid extract, add 2 mL of 14% BF3 in methanol (or 2 mL of 5% methanolic HCl).

• Seal the tube and heat at 60°C for 30 minutes.

• Cool the tube to room temperature and add 1 mL of water and 2 mL of hexane.

• Vortex vigorously for 1 minute and centrifuge at 1000 x g for 5 minutes.

• Carefully transfer the upper hexane layer containing the FAMEs to a new tube.

• Dry the hexane extract over anhydrous sodium sulfate.

• Transfer the clear extract to a GC vial for analysis.

3.1.4. GC-FID Analysis

• GC System: Agilent 7890B or equivalent with FID

• Column: DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Program:

  • Initial temperature: 140°C, hold for 5 min

  • Ramp 1: 4°C/min to 240°C

  • Hold at 240°C for 20 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injection Volume: 1 µL

• Split Ratio: 20:1

Data Analysis and Quantification

The concentration of each fatty acid is calculated using the following formula:

Concentration of FA (mg/g) = (Area of FA Peak / Area of IS Peak) * (Concentration of IS / Weight of Sample) * Response Factor (RF)

The Response Factor (RF) for each FAME relative to the internal standard (IS), 9(Z),12(Z)-Linoleyl acetate, should be determined by analyzing a standard mixture of FAMEs with a known concentration of the internal standard.

Illustrative Quantitative Data

The following table presents example data for the quantification of major fatty acids in a hypothetical serum sample using 9(Z),12(Z)-Linoleyl acetate as an internal standard.

Fatty Acid (as FAME)	Retention Time (min)	Peak Area	Concentration (µg/mL)
Palmitic acid (C16:0)	19.8	125,000	150.5
Stearic acid (C18:0)	23.5	89,000	107.2
Oleic acid (C18:1n9c)	24.1	210,000	253.0
Linoleic acid (C18:2n6c)	25.8	180,000	216.9
9(Z),12(Z)-Linoleyl acetate (IS)	26.5	150,000	100.0 (spiked)
α-Linolenic acid (C18:3n3c)	27.2	45,000	54.2
Arachidonic acid (C20:4n6c)	30.1	65,000	78.3

Application: High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV)

For the analysis of underivatized fatty acids, 9(Z),12(Z)-Linoleyl acetate can be used as an internal standard with HPLC-UV detection, particularly for unsaturated fatty acids that exhibit UV absorbance at low wavelengths.

Experimental Protocol: Quantification of Underivatized Fatty Acids using 9(Z),12(Z)-Linoleyl Acetate as an Internal Standard

4.1.1. Materials and Reagents

• 9(Z),12(Z)-Linoleyl acetate (Internal Standard)

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Formic acid or Acetic acid

• Fatty acid standards for calibration

4.1.2. Sample Preparation

• Perform lipid extraction as described in section 3.1.2, spiking the sample with a known amount of 9(Z),12(Z)-Linoleyl acetate before extraction.

• After drying the lipid extract under nitrogen, reconstitute the residue in a suitable solvent (e.g., acetonitrile or methanol) for HPLC analysis.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

4.1.3. HPLC-UV Analysis

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD) or UV detector

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Acetonitrile:Water (90:10, v/v) with 0.1% Formic Acid

• Mobile Phase B: Isopropanol with 0.1% Formic Acid

• Gradient:

  • 0-5 min: 100% A

  • 5-25 min: Linear gradient to 50% A, 50% B

  • 25-30 min: Hold at 50% A, 50% B

  • 30-35 min: Return to 100% A

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 205 nm

• Injection Volume: 10 µL

Data Analysis and Quantification

Similar to the GC-FID method, the concentration of each fatty acid is calculated based on the ratio of its peak area to the peak area of the internal standard, 9(Z),12(Z)-Linoleyl acetate, and a pre-determined response factor.

Illustrative Quantitative Data

The following table shows example data for the analysis of underivatized fatty acids in a hypothetical cell lysate sample.

Fatty Acid	Retention Time (min)	Peak Area	Concentration (µg/mL)
Oleic acid	15.2	350,000	85.4
Linoleic acid	16.8	420,000	102.4
9(Z),12(Z)-Linoleyl acetate (IS)	17.5	300,000	50.0 (spiked)
α-Linolenic acid	18.3	150,000	36.6
Arachidonic acid	20.5	210,000	51.2

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for fatty acid analysis using 9(Z),12(Z)-Linoleyl acetate as an internal standard.

Signaling Pathway Involvement of Linoleyl Acetate

Recent studies have indicated the involvement of linoleyl acetate in key inflammatory signaling pathways.

Caption: Linoleyl acetate inhibits HUA-induced inflammation via the NLRP3 inflammasome and JAK2/STAT3 signaling pathways.

Conclusion

9(Z),12(Z)-Linoleyl acetate is a versatile and reliable standard for the quantitative analysis of fatty acids. The protocols provided herein offer a robust framework for its application in both GC-FID and HPLC-UV methodologies. Proper implementation of these methods, including the determination of response factors, will ensure accurate and reproducible quantification of fatty acids in a variety of research and development settings.

Application Notes and Protocols for In Vitro Bioactivity Testing of 9(Z),12(Z)-Linoleyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(Z),12(Z)-Linoleyl acetate is an ester of linoleic acid, a polyunsaturated omega-6 fatty acid. It is a component of various natural products and has garnered interest for its potential biological activities. These application notes provide an overview of in vitro assays to evaluate the bioactivity of 9(Z),12(Z)-Linoleyl acetate, with a focus on its anti-inflammatory, anti-cancer, and skin-related properties. The provided protocols offer detailed methodologies for key experiments.

Bioactivity Profile of 9(Z),12(Z)-Linoleyl Acetate

9(Z),12(Z)-Linoleyl acetate has been investigated for several bioactivities, which are summarized below. The quantitative data from various in vitro studies are presented to facilitate comparison.

Anti-inflammatory Activity

Linalyl acetate, often in combination with linalool as a major component of lavender oil, has demonstrated anti-inflammatory effects. These effects are partly attributed to the modulation of key inflammatory signaling pathways.[1][2][3] One of the primary mechanisms is the downregulation of the NF-κB signaling pathway.[1][4] Studies have shown that linalyl acetate can suppress the phosphorylation of p65 and IκBα, leading to the inhibition of NF-κB activation and subsequent downregulation of pro-inflammatory cytokines like IL-6.[1][4]

Cytotoxicity and Anti-cancer Activity

The cytotoxic effects of linalyl acetate have been explored in various cancer cell lines. Interestingly, some studies suggest that linalyl acetate on its own may not exhibit significant cytotoxicity, but its activity can be enhanced when combined with other compounds like limonene.[5] For instance, co-treatment of human neuroblastoma SH-SY5Y cells with limonene and linalyl acetate induced cytotoxicity, including DNA fragmentation and caspase-3 activation, which was not observed when linalyl acetate was used alone.[5] Other research indicates that linalyl acetate possesses anticancer properties by inducing apoptosis through the activation of ERK and JNK enzymes and inhibiting ROS production in melanoma cells.

Genotoxicity

The genotoxic potential of linalyl acetate has been evaluated. In one study, linalyl acetate was found to increase the frequency of micronuclei in human lymphocytes in a concentration-dependent manner, suggesting a potential aneugenic effect.[6]

Skin-Related Bioactivities

9(Z),12(Z)-Linoleyl acetate is also investigated for its potential applications in dermatology and cosmetics. Its effects on enzymes involved in skin aging and pigmentation are of particular interest.

• Tyrosinase Inhibition: Tyrosinase is a key enzyme in melanin synthesis, and its inhibition is a target for skin-lightening agents.[7][8]

• Elastase Inhibition: Elastase is an enzyme that breaks down elastin, a protein responsible for the elasticity of the skin.[9][10] Inhibition of elastase can help in preventing the formation of wrinkles.

• Collagenase Inhibition: Collagenase degrades collagen, the main structural protein in the skin.[11][12] Inhibiting this enzyme can help maintain skin integrity and firmness.

Quantitative Data Summary

The following tables summarize the quantitative data from in vitro studies on 9(Z),12(Z)-Linoleyl acetate and related compounds.

Table 1: Anti-inflammatory and Cytotoxic Effects of Linalyl Acetate

Bioactivity	Cell Line	Concentration Range Tested	Key Findings	Reference
Anti-inflammatory	HepG2	Not specified	Downregulated LPS-induced NF-κB expression, p65 and IκBα phosphorylation, and IL-6 expression.	[1]
Cytotoxicity	SH-SY5Y	0.1 - 100 µM	No significant cell death when tested alone. Cytotoxicity observed when combined with limonene.	[5][13]
Anti-cancer	Melanoma	Not specified	Induces apoptosis by activating ERK and JNK enzymes and inhibiting ROS production.
Genotoxicity	Human Lymphocytes	0.5 - 100 µg/ml	Increased frequency of micronuclei in a concentration-dependent manner.	[6]

Table 2: Enzyme Inhibition by Plant Extracts Containing Linoleyl Acetate or Related Compounds (Illustrative)

Enzyme	Plant Extract/Compound	IC50 Value / % Inhibition	Reference
Lipoxygenase	Averrhoa carambola L. leaves extract (ethyl acetate fraction)	IC50 = 7.84 ± 0.03 ppm	[14]
Elastase	Leucas aspera (hexane extract)	IC50 = 247.42 µg/mL	[10]
Collagenase	White Tea Extract	~87% inhibition	[15]
Tyrosinase	2,4-dichlorocinnamic acid	IC50 = 0.295 mM	[16]

Note: Data in Table 2 are for illustrative purposes to show typical assay results for enzyme inhibition and may not be specific to 9(Z),12(Z)-Linoleyl acetate as a pure compound.

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of 9(Z),12(Z)-Linoleyl acetate on cell viability and to determine its cytotoxic concentration.

Materials:

• Target cancer cell line (e.g., SH-SY5Y, HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 9(Z),12(Z)-Linoleyl acetate

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare a stock solution of 9(Z),12(Z)-Linoleyl acetate in DMSO.

• Prepare serial dilutions of 9(Z),12(Z)-Linoleyl acetate in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%).

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic agent).

• Incubate the plate for 24, 48, or 72 hours.

• After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability as: (Absorbance of treated cells / Absorbance of control cells) x 100.

Anti-inflammatory Activity: NF-κB Activation Assay (Western Blot)

This protocol determines the effect of 9(Z),12(Z)-Linoleyl acetate on the activation of the NF-κB pathway by analyzing the phosphorylation of p65 and IκBα.

Materials:

• Cell line (e.g., HepG2, RAW 264.7 macrophages)

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• 9(Z),12(Z)-Linoleyl acetate

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Primary antibodies (anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Pre-treat the cells with various concentrations of 9(Z),12(Z)-Linoleyl acetate for 1-2 hours.

• Induce inflammation by adding LPS (e.g., 1 µg/mL) and incubate for a specified time (e.g., 30-60 minutes).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Lipoxygenase Inhibition Assay

This spectrophotometric assay measures the ability of 9(Z),12(Z)-Linoleyl acetate to inhibit the activity of lipoxygenase, an enzyme involved in the inflammatory cascade.

Materials:

• Lipoxygenase enzyme (from soybean)

• Linoleic acid (substrate)

• Borate buffer (0.2 M, pH 9.0)

• 9(Z),12(Z)-Linoleyl acetate

• Positive control (e.g., Nordihydroguaiaretic acid - NDGA)

• UV-Vis spectrophotometer

Procedure:

• Prepare a solution of lipoxygenase in borate buffer.

• Prepare a solution of linoleic acid.

• In a cuvette, mix the borate buffer, the lipoxygenase solution, and different concentrations of 9(Z),12(Z)-Linoleyl acetate. Incubate for 3-5 minutes at room temperature.

• Initiate the reaction by adding the linoleic acid substrate.

• Immediately measure the change in absorbance at 234 nm for 3-5 minutes. The formation of hydroperoxides from linoleic acid by lipoxygenase results in an increase in absorbance at this wavelength.

• A control reaction without the inhibitor should be run in parallel.

• Calculate the percentage of inhibition using the formula: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

• Determine the IC50 value, which is the concentration of the inhibitor required to achieve 50% inhibition.

Tyrosinase Inhibition Assay

This assay evaluates the potential of 9(Z),12(Z)-Linoleyl acetate to inhibit tyrosinase, relevant for skin lightening applications.[16][17][18]

Materials:

• Mushroom tyrosinase

• L-DOPA (substrate)

• Phosphate buffer (e.g., 100 mM, pH 6.8)

• 9(Z),12(Z)-Linoleyl acetate

• Positive control (e.g., Kojic acid)

• 96-well plate

• Microplate reader

Procedure:

• In a 96-well plate, add phosphate buffer, tyrosinase solution, and different concentrations of 9(Z),12(Z)-Linoleyl acetate.

• Incubate the mixture for 10 minutes at room temperature.

• Add L-DOPA solution to each well to start the reaction.

• Measure the absorbance at 475 nm at regular intervals for a set period (e.g., 20-30 minutes).

• Calculate the percentage of tyrosinase inhibition.

Elastase Inhibition Assay

This assay assesses the ability of 9(Z),12(Z)-Linoleyl acetate to inhibit elastase, an enzyme implicated in skin aging.[9][10]

Materials:

• Porcine pancreatic elastase

• N-Succinyl-Ala-Ala-Ala-p-nitroanilide (substrate)

• Tris-HCl buffer (0.2 M, pH 8.0)

• 9(Z),12(Z)-Linoleyl acetate

• Positive control (e.g., Elastatinal)

• 96-well plate

• Microplate reader

Procedure:

• In a 96-well plate, add Tris-HCl buffer, elastase solution, and different concentrations of 9(Z),12(Z)-Linoleyl acetate.

• Incubate for 15 minutes at 25°C.

• Add the substrate to each well.

• Incubate for a further 20 minutes at 25°C.

• Measure the absorbance at 405 nm.

• Calculate the percentage of elastase inhibition.

Collagenase Inhibition Assay

This protocol is for determining the anti-collagenase activity of 9(Z),12(Z)-Linoleyl acetate.[11][12][15]

Materials:

• Collagenase from Clostridium histolyticum

• FALGPA (N-[3-(2-Furyl)acryloyl]-Leu-Gly-Pro-Ala) substrate

• Tricine buffer (50 mM, pH 7.5, with 10 mM CaCl₂ and 400 mM NaCl)

• 9(Z),12(Z)-Linoleyl acetate

• Positive control (e.g., EGCG)

• 96-well plate

• Microplate reader

Procedure:

• In a 96-well plate, add Tricine buffer, collagenase solution, and various concentrations of 9(Z),12(Z)-Linoleyl acetate.

• Incubate at 37°C for 20 minutes.

• Add the FALGPA substrate to initiate the reaction.

• Measure the decrease in absorbance at 345 nm over time.

• Calculate the percentage of collagenase inhibition.

Signaling Pathways and Experimental Workflow Diagrams

Caption: NF-κB signaling pathway and points of inhibition by 9(Z),12(Z)-Linoleyl acetate.

Caption: MAPK signaling pathways potentially modulated by 9(Z),12(Z)-Linoleyl acetate.

Caption: A generalized experimental workflow for assessing the in vitro bioactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Genotoxicity of lavender oil, linalyl acetate, and linalool on human lymphocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Mushroom and Murine Tyrosinase Inhibitors from Achillea biebersteinii Afan. Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antioxidant and Tyrosinase Inhibitory Activities of Seed Oils from Torreya grandis Fort. ex Lindl - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of elastase activity by essential oils in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. op.niscpr.res.in [op.niscpr.res.in]
• 11. Fisheries and Aquatic Sciences [e-fas.org]
• 12. dovepress.com [dovepress.com]
• 13. researchgate.net [researchgate.net]
• 14. sphinxsai.com [sphinxsai.com]
• 15. Anti-collagenase, anti-elastase and anti-oxidant activities of extracts from 21 plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibition of Tyrosinase and Melanogenesis by Carboxylic Acids: Mechanistic Insights and Safety Evaluation | MDPI [mdpi.com]
• 17. Development of a human tyrosinase activity inhibition assay using human melanoma cell lysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Inhibition of Tyrosinase and Melanogenesis by Carboxylic Acids: Mechanistic Insights and Safety Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 9(Z),12(Z)-Linoleyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of 9(Z),12(Z)-Linoleyl acetate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 9(Z),12(Z)-Linoleyl acetate?

A1: The most common methods for synthesizing 9(Z),12(Z)-Linoleyl acetate involve the esterification of linoleyl alcohol with an acetylating agent. The two primary approaches are chemical synthesis, often using acetic anhydride with a catalyst, and enzymatic synthesis, which typically employs a lipase.

Q2: What are the main challenges in the synthesis of 9(Z),12(Z)-Linoleyl acetate?

A2: The primary challenges include preventing the oxidation of the unsaturated linoleyl alcohol, avoiding side reactions such as isomerization and elimination (especially with acidic catalysts), achieving high conversion rates, and efficiently purifying the final product from unreacted starting materials and byproducts.

Q3: Which catalysts are recommended for the chemical synthesis of 9(Z),12(Z)-Linoleyl acetate?

A3: For the acetylation of alcohols like linoleyl alcohol, basic catalysts are often preferred over acidic ones to minimize side reactions. Pyridine is commonly used both as a solvent and a catalyst. For enhanced catalytic activity, 4-(dimethylamino)pyridine (DMAP) can be used in smaller amounts.

Q4: What are the advantages of enzymatic synthesis over chemical synthesis?

A4: Enzymatic synthesis, typically using lipases, offers several advantages, including high specificity, which minimizes side reactions and leads to a purer product. It also proceeds under milder reaction conditions (lower temperature), which helps to prevent the degradation of the unsaturated fatty alcohol. Furthermore, enzymatic processes are considered more environmentally friendly.

Q5: How can the progress of the reaction be monitored?

A5: The progress of the esterification reaction can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the starting alcohol and the appearance of the product ester. For quantitative analysis of yield and purity, gas chromatography with flame ionization detection (GC-FID) is a standard and effective method.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no product yield	Ineffective catalyst	- For chemical synthesis, ensure the pyridine or DMAP is free of water. Consider using a fresh batch of catalyst. - For enzymatic synthesis, verify the activity of the lipase. Ensure proper storage conditions have been maintained.
Low reaction temperature	- For chemical synthesis with pyridine/DMAP, the reaction is often run at room temperature, but gentle heating (e.g., to 40-50 °C) may be required. - For enzymatic synthesis, ensure the reaction temperature is optimal for the specific lipase being used (often between 40-60 °C).
Presence of water in reactants	- Ensure all reactants (linoleyl alcohol, acetic anhydride, and solvents) are anhydrous, as water can hydrolyze the acetic anhydride and deactivate the catalyst.
Formation of side products (observed as extra spots on TLC or peaks in GC)	Use of an acidic catalyst	- Avoid strong acid catalysts which can cause isomerization of the double bonds or dehydration of the alcohol. Switch to a base-catalyzed method (e.g., pyridine/DMAP) or an enzymatic method.
Oxidation of linoleyl alcohol	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the polyunsaturated alcohol.
High reaction temperature	- Avoid excessive heating, which can promote side reactions and decomposition. Maintain the recommended temperature for the chosen method.
Difficulty in purifying the product	Incomplete reaction	- Allow the reaction to proceed for a longer duration to ensure maximum conversion of the starting material. Monitor by TLC until the linoleyl alcohol spot is no longer visible.
Emulsion formation during workup	- During the aqueous workup, if an emulsion forms, add brine (saturated NaCl solution) to help break the emulsion and improve phase separation.
Co-elution of product and starting material during column chromatography	- Optimize the solvent system for silica gel chromatography. A non-polar solvent system, such as a gradient of ethyl acetate in hexanes, is typically effective.

Data Presentation

The following table summarizes the key parameters and their effects on the yield of analogous enzymatic esterifications, which can be extrapolated to the synthesis of 9(Z),12(Z)-Linoleyl acetate. High yields of similar long-chain unsaturated esters have been achieved, with reports of up to 99% for linolenyl dihydrocaffeate under optimized conditions.[1]

Parameter	Condition	Effect on Yield	Rationale
Enzyme	Lipase (e.g., Novozym 435)	High	Highly efficient and specific for esterification.
Substrate Molar Ratio (Alcohol:Acyl Donor)	1:1 to 1:8	Increasing the acyl donor can shift the equilibrium towards the product, but excess can inhibit the enzyme. An optimal ratio is crucial.[1]	Le Chatelier's principle.
Temperature	40-60 °C	Yield increases with temperature up to an optimum, then decreases.	Higher temperatures increase reaction rate but can lead to enzyme denaturation.
Solvent	Hexane/2-butanone mixture	Solvent choice affects substrate solubility and enzyme activity. A less polar solvent is often preferred.[1]	The solvent environment influences the enzyme's conformation and catalytic efficiency.
Reaction Time	24-168 hours	Yield increases with time until equilibrium is reached.[1]	Allows for maximum conversion of reactants to products.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 9(Z),12(Z)-Linoleyl Acetate

This protocol is adapted from high-yield enzymatic esterifications of similar unsaturated alcohols.[1]

• Reactant Preparation : In a round-bottom flask, dissolve 1 mmol of 9(Z),12(Z)-Linoleyl alcohol in an appropriate volume of a hexane/2-butanone (75:25 v/v) solvent mixture.

• Addition of Acyl Donor : Add 8 mmol of vinyl acetate to the solution. Vinyl acetate is often used in enzymatic reactions as the leaving group (vinyl alcohol) tautomerizes to acetaldehyde, driving the reaction forward.

• Enzyme Addition : Add Novozym 435 (typically 10% by weight of the substrates).

• Reaction Conditions : Stir the mixture at 55 °C.

• Monitoring : Monitor the reaction progress by TLC or GC-FID. The reaction is typically complete within 72-168 hours.

• Workup and Purification :

  • Filter off the enzyme.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes to obtain pure 9(Z),12(Z)-Linoleyl acetate.

Protocol 2: Chemical Synthesis of 9(Z),12(Z)-Linoleyl Acetate using Acetic Anhydride and Pyridine

This protocol is based on standard acetylation procedures for alcohols.

• Reactant Preparation : In a flame-dried, two-neck round-bottom flask under an argon atmosphere, dissolve 1 mmol of 9(Z),12(Z)-Linoleyl alcohol in 5 mL of anhydrous pyridine.

• Addition of Acylating Agent : Cool the solution to 0 °C in an ice bath. Slowly add 1.5 mmol of acetic anhydride dropwise with stirring.

• Catalyst Addition (Optional) : For a faster reaction, a catalytic amount of 4-(dimethylamino)pyridine (DMAP, ~0.1 mmol) can be added.

• Reaction Conditions : Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring : Monitor the reaction by TLC until the starting alcohol is consumed.

• Workup and Purification :

  • Cool the reaction mixture to 0 °C and slowly add 5 mL of water to quench the excess acetic anhydride.

  • Transfer the mixture to a separatory funnel and dilute with 20 mL of diethyl ether.

  • Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated aqueous NaHCO₃ (to neutralize acetic acid), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

Visualizations

Caption: Workflow for the enzymatic synthesis of 9(Z),12(Z)-Linoleyl acetate.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Linoleyl Acetate Isomers

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the purification of linoleyl acetate isomers. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and detailed protocols for common issues encountered during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of linoleyl acetate isomers, offering potential causes and recommended solutions in a question-and-answer format.

Issue 1: Poor separation of cis/trans isomers of linoleyl acetate using standard silica gel chromatography.

• Potential Cause: The polarity difference between cis and trans isomers of linoleyl acetate is often insufficient for effective separation on a standard silica gel stationary phase.

• Recommended Solution:

  • Argentation Chromatography: Impregnate the silica gel with silver nitrate (AgNO₃). The silver ions interact with the π-electrons of the double bonds, allowing for the separation of isomers based on the degree and geometry of unsaturation.[1][2][3] Trans isomers, being more linear, interact less with the silver ions and elute faster, while cis isomers are retained more strongly.

  • High-Performance Liquid Chromatography (HPLC): Utilize a silver ion-impregnated HPLC column (Ag+-HPLC) for improved resolution of cis/trans isomers.[1][3] Alternatively, reversed-phase HPLC (RP-HPLC) can sometimes separate geometric isomers, with trans isomers typically having longer retention times due to their more linear shape.[4]

Issue 2: Co-elution of positional isomers of linoleyl acetate.

• Potential Cause: Positional isomers of linoleyl acetate (e.g., 9,12-octadecadienyl acetate vs. 10,12-octadecadienyl acetate) have very similar physical and chemical properties, making their separation challenging.

• Recommended Solution:

  • Gas Chromatography (GC): High-resolution capillary GC columns, particularly those with polar stationary phases (e.g., cyanopropyl phases), are highly effective for separating positional isomers of fatty acid esters.[2][5]

  • Ag+-HPLC: This technique can also be effective in separating positional isomers, although optimization of the mobile phase is crucial.[1][3]

Issue 3: Low recovery of linoleyl acetate after purification.

• Potential Cause:

  • Oxidation: The polyunsaturated nature of linoleyl acetate makes it susceptible to oxidation, especially when exposed to air, light, or heat.

  • Hydrolysis: The ester linkage can be hydrolyzed back to linoleyl alcohol and acetic acid in the presence of water and acidic or basic conditions.[6]

• Recommended Solution:

  • Inert Atmosphere: Perform all purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

  • Use of Antioxidants: Consider adding a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), to solvents.

  • Anhydrous Conditions: Use dry solvents and reagents to prevent hydrolysis.[6]

  • Low Temperature: Conduct purification at reduced temperatures whenever possible.[6]

Issue 4: Product degradation during solvent removal.

• Potential Cause: Applying high heat during solvent evaporation can lead to isomerization or decomposition of the purified linoleyl acetate.

• Recommended Solution:

  • Rotary Evaporation under Reduced Pressure: Remove solvents using a rotary evaporator at a low temperature and reduced pressure.

  • Nitrogen Stream: For small-scale purifications, a gentle stream of nitrogen can be used to evaporate the solvent at room temperature.[7]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying linoleyl acetate isomers?

A1: The primary challenges stem from the high degree of similarity between the isomers. These include:

• Subtle Structural Differences: Positional and geometric (cis/trans) isomers have identical molecular weights and very similar polarities, making them difficult to separate using standard chromatographic techniques.[8]

• Susceptibility to Isomerization: The double bonds in linoleyl acetate can isomerize when exposed to heat, light, or catalytic residues, potentially altering the isomeric composition of the sample during purification.[6]

• Chemical Instability: As a polyunsaturated fatty acid ester, linoleyl acetate is prone to oxidation and hydrolysis.[6]

Q2: Which analytical techniques are best for assessing the purity and isomeric composition of linoleyl acetate?

A2: A combination of chromatographic and spectroscopic methods is typically required:

• Gas Chromatography (GC): High-resolution capillary GC is the most common and effective method for quantifying the isomeric composition of fatty acid esters.[2][5]

• Silver Ion High-Performance Liquid Chromatography (Ag+-HPLC): This technique is particularly useful for separating geometric (cis/trans) isomers.[1][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure and determine the ratio of cis to trans isomers.

• Mass Spectrometry (MS): GC-MS is a powerful tool for identifying and confirming the structure of individual isomers.[1]

Q3: What are the recommended storage conditions for purified linoleyl acetate isomers?

A3: To maintain purity and prevent degradation, purified linoleyl acetate should be stored:

• At low temperatures (-20°C or below).[6]

• Under an inert atmosphere (argon or nitrogen).[6]

• Protected from light.[6]

• In a tightly sealed container to prevent exposure to air and moisture.

Data Presentation

Table 1: Comparison of Chromatographic Techniques for Linoleyl Acetate Isomer Separation

Technique	Stationary Phase	Mobile Phase (Typical)	Separation Principle	Efficacy for Isomer Separation
Standard Column Chromatography	Silica Gel	Hexane/Ethyl Acetate Gradient	Polarity	Low for both positional and geometric isomers.
Argentation Chromatography (TLC/Column)	Silver Nitrate-Impregnated Silica Gel	Hexane/Toluene or Hexane/Diethyl Ether	π-complexation with silver ions	High for geometric (cis/trans) isomers.[1]
Ag+-HPLC	Silver Ion-Impregnated Column	Acetonitrile/Hexane	π-complexation with silver ions	Very high for geometric and some positional isomers.[1][3]
Reversed-Phase HPLC	C18	Acetonitrile/Water or Methanol/Water	Hydrophobicity	Moderate for geometric isomers (trans isomers retained longer).[4]
Gas Chromatography (GC)	Polar Capillary Column (e.g., cyanopropyl)	Helium or Hydrogen Carrier Gas	Volatility and interaction with stationary phase	Very high for positional and geometric isomers.[5]

Experimental Protocols

Protocol 1: Purification of Linoleyl Acetate Isomers using Argentation Column Chromatography

Objective: To separate cis and trans isomers of linoleyl acetate.

Materials:

• Crude linoleyl acetate mixture

• Silica gel (for column chromatography)

• Silver nitrate (AgNO₃)

• Hexane (anhydrous)

• Toluene or Diethyl Ether (anhydrous)

• Glass chromatography column

• Fraction collector

• TLC plates (silver nitrate-impregnated)

Procedure:

• Preparation of Silver Nitrate-Impregnated Silica Gel: Dissolve silver nitrate in methanol or acetonitrile (e.g., 10-20% by weight of silica gel). Add the silica gel to this solution and mix thoroughly. Remove the solvent under reduced pressure until a free-flowing powder is obtained. Activate the silica gel by heating at 110-120°C for 2-4 hours. Store in a desiccator and protect from light.

• Column Packing: Pack the chromatography column with the prepared silver nitrate-impregnated silica gel using a slurry method with hexane.

• Sample Loading: Dissolve the crude linoleyl acetate mixture in a minimal amount of hexane and load it onto the column.

• Elution: Begin elution with pure hexane. Gradually increase the polarity of the mobile phase by adding toluene or diethyl ether in a stepwise or gradient manner.

• Fraction Collection: Collect fractions and monitor the separation using argentation TLC.

• Analysis: Analyze the collected fractions using GC or HPLC to determine the isomeric purity.

• Solvent Removal: Combine the fractions containing the purified isomer and remove the solvent under reduced pressure at a low temperature.

Mandatory Visualization

Caption: Workflow for the purification and analysis of linoleyl acetate isomers.

Caption: Troubleshooting decision tree for poor isomer separation.

References

• 1. Preparation, separation, and confirmation of the eight geometrical cis/trans conjugated linoleic acid isomers 8,10- through 11,13-18:2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel characterisation of minor α-linolenic acid isomers in linseed oil by gas chromatography and covalent adduct chemical ionisation tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. biocompare.com [biocompare.com]

Technical Support Center: Storage and Handling of 9(Z),12(Z)-Linoleyl Acetate

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on preventing the degradation of 9(Z),12(Z)-Linoleyl acetate during storage. Below you will find troubleshooting advice and frequently asked questions to ensure the integrity and purity of your samples for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 9(Z),12(Z)-Linoleyl acetate degradation during storage?

A1: The primary factors leading to the degradation of 9(Z),12(Z)-Linoleyl acetate, an unsaturated ester, are exposure to oxygen, heat, light, and moisture. These factors can initiate and accelerate detrimental chemical reactions such as oxidation, hydrolysis, and isomerization.

Q2: What are the optimal storage conditions for long-term stability?

A2: For optimal long-term stability, 9(Z),12(Z)-Linoleyl acetate should be stored in a cool, dark, and inert environment. Refrigerated temperatures are highly recommended to slow down potential degradation reactions.

Q3: How can I visually detect if my sample has degraded?

A3: Visual signs of degradation for unsaturated esters can include a change in color (e.g., developing a yellowish tint), an increase in viscosity, or the formation of a gel or solid polymers. However, significant degradation can occur before these signs become apparent, so analytical confirmation is always recommended.

Q4: What is the most suitable container for storing 9(Z),12(Z)-Linoleyl acetate?

A4: To protect the ester from light, it is best to use amber glass bottles with a tight-fitting cap. This also helps to prevent exposure to moisture and oxygen.

Q5: Is it advisable to add a stabilizer to my sample?

A5: For high-purity reagents used in research, it is generally not recommended to add stabilizers, as this alters the chemical composition of the sample. The most effective way to maintain purity is to adhere strictly to optimal storage conditions, including cold temperatures, protection from light, and an inert atmosphere.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Development of a yellow color	This is often an early sign of oxidation or the formation of polymeric impurities, likely caused by exposure to air and/or light.	Store the sample under an inert gas (e.g., argon or nitrogen), in a tightly sealed amber glass vial, at or below -20°C. Minimize the headspace in the vial to reduce oxygen exposure.
Change in viscosity or formation of a precipitate	This can indicate advanced degradation, such as polymerization or hydrolysis.	Discard the sample as its purity is compromised. For future storage, ensure the sample is stored in a dry environment and under an inert atmosphere.
Inconsistent experimental results	The sample may have degraded, leading to the presence of impurities that interfere with your assay.	Verify the purity of your 9(Z),12(Z)-Linoleyl acetate sample using an appropriate analytical method, such as Gas Chromatography (GC).
High peroxide value	This indicates significant oxidative degradation.	Discard the sample. To prevent this in the future, consider adding an antioxidant if compatible with your experimental design, and always store under inert gas.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for 9(Z),12(Z)-Linoleyl Acetate

Parameter	Condition	Rationale
Temperature	-20°C or lower	Slows down the rates of oxidation, hydrolysis, and isomerization.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation by displacing oxygen.
Light Exposure	Stored in the dark (amber vials)	Prevents photo-oxidation.
Container	Tightly sealed amber glass bottle	Protects from light, moisture, and oxygen.
Purity Check	Every 6 months (recommended)	Ensures the material is still suitable for use.

Experimental Protocols

Protocol 1: Gas Chromatography (GC) for Purity Assessment

This protocol outlines a general method for assessing the purity of 9(Z),12(Z)-Linoleyl acetate.

1. Sample Preparation:

• Prepare a stock solution of 9(Z),12(Z)-Linoleyl acetate in a suitable solvent (e.g., hexane or isopropanol).

• Create a series of dilutions to establish a calibration curve.

2. GC-FID Parameters:

• Column: A polar capillary column (e.g., BPX70 or similar) is suitable for separating fatty acid esters.

• Injector Temperature: 250°C

• Detector (FID) Temperature: 260°C

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 220°C at 5°C/minute.

  • Hold at 220°C for 10 minutes.

• Injection Volume: 1 µL

3. Data Analysis:

• Identify the peak corresponding to 9(Z),12(Z)-Linoleyl acetate based on its retention time compared to a standard.

• Quantify the purity by calculating the peak area percentage.

Protocol 2: Peroxide Value (PV) Determination

This method determines the extent of primary oxidation.

1. Reagents:

• Acetic acid-chloroform solvent mixture (3:2 v/v).

• Saturated potassium iodide (KI) solution.

• 0.01 N Sodium thiosulfate (Na₂S₂O₃) standard solution.

• 1% Starch indicator solution.

2. Procedure:

• Accurately weigh approximately 5 g of the 9(Z),12(Z)-Linoleyl acetate sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent mixture and swirl to dissolve.

• Add 0.5 mL of saturated KI solution, swirl, and let it stand in the dark for 1 minute.

• Add 30 mL of deionized water and shake vigorously.

• Titrate with 0.01 N Na₂S₂O₃ solution with constant shaking until the yellow iodine color almost disappears.

• Add 0.5 mL of starch indicator solution, which will turn the solution blue.

• Continue the titration until the blue color disappears.

• Perform a blank titration with the reagents only.

3. Calculation:

• Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

  • S = volume of Na₂S₂O₃ used for the sample (mL)

  • B = volume of Na₂S₂O₃ used for the blank (mL)

  • N = normality of the Na₂S₂O₃ solution

  • W = weight of the sample (g)

Protocol 3: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures secondary oxidation products, primarily malondialdehyde (MDA).

1. Reagents:

• Thiobarbituric acid (TBA) solution (0.67% w/v).

• Trichloroacetic acid (TCA) solution (10% w/v).

• Malondialdehyde (MDA) standard solution.

2. Procedure:

• Mix the sample with the TCA solution to precipitate any interfering proteins and centrifuge.

• Take the supernatant and add the TBA solution.

• Heat the mixture in a boiling water bath for 10-15 minutes to develop a pink color.

• Cool the samples and measure the absorbance at 532 nm using a spectrophotometer.

• Prepare a standard curve using the MDA standard solution.

3. Calculation:

• Determine the concentration of TBARS in the sample by comparing its absorbance to the MDA standard curve.

Visualizations

Caption: Key degradation pathways affecting 9(Z),12(Z)-Linoleyl acetate stability.

Caption: Workflow for assessing the stability of 9(Z),12(Z)-Linoleyl acetate over time.

Caption: A decision tree for troubleshooting issues related to sample degradation.

Technical Support Center: 9(Z),12(Z)-Linoleyl Acetate in Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 9(Z),12(Z)-Linoleyl acetate in cell culture experiments. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is 9(Z),12(Z)-Linoleyl acetate and what are its primary functions in cell culture?

9(Z),12(Z)-Linoleyl acetate is the acetate ester of linoleic acid, an essential omega-6 polyunsaturated fatty acid. In cell culture, polyunsaturated fatty acids and their derivatives are crucial for various cellular functions.[1] They are integral components of cell membranes, influencing their fluidity and architecture.[1] Additionally, they serve as energy stores and are precursors for important signaling molecules like eicosanoids (prostaglandins, leukotrienes), which are involved in inflammation and other physiological processes.[1] While direct studies on 9(Z),12(Z)-linoleyl acetate are limited, research on related compounds suggests it may influence inflammatory pathways. For instance, linoleyl acetate has been shown to inhibit the NLRP3 inflammasome and JAK2/STAT3 signaling pathways in animal models.[2]

Q2: What is the recommended starting concentration for 9(Z),12(Z)-Linoleyl acetate in my cell culture experiments?

The optimal concentration of 9(Z),12(Z)-Linoleyl acetate is highly dependent on the cell type and the specific experimental goals. Based on studies with related fatty acids and their esters, a starting range of 1 µM to 100 µM is advisable. For example, studies on conjugated linoleic acids have shown effects on endothelial cells at concentrations as low as 1 µM.[3] It is critical to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay, as high concentrations of fatty acids can be cytotoxic.[4]

Q3: How should I dissolve 9(Z),12(Z)-Linoleyl acetate for use in cell culture media?

Due to its high hydrophobicity, 9(Z),12(Z)-Linoleyl acetate is poorly soluble in aqueous culture media.[5][6] A common method is to first dissolve it in an organic solvent such as ethanol or DMSO to create a concentrated stock solution.[7] This stock solution is then further diluted in culture medium, often containing a carrier protein like fatty acid-free bovine serum albumin (BSA), to enhance solubility and delivery to the cells.[4][7] It is crucial to keep the final solvent concentration in the culture medium low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Q4: What are the potential cytotoxic effects of 9(Z),12(Z)-Linoleyl acetate?

High concentrations of unsaturated fatty acids and their derivatives can induce cytotoxicity through mechanisms such as lipid peroxidation, endoplasmic reticulum (ER) stress, and apoptosis.[4] A related compound, linalyl acetate, has been reported to have genotoxic effects on human lymphocytes in vitro at concentrations between 0.5-100 µg/ml, suggesting it may act as an aneugenic agent.[8][9] Therefore, it is essential to assess cell viability (e.g., using an MTT or LDH assay) when determining the working concentration of 9(Z),12(Z)-Linoleyl acetate for your experiments.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitate forms in the culture medium upon addition of 9(Z),12(Z)-Linoleyl acetate.	Poor solubility of the compound in aqueous media.[5][6]	Ensure the stock solution is properly dissolved in a suitable solvent (e.g., ethanol, DMSO) before adding to the medium.[7] Complex the fatty acid ester with fatty acid-free BSA to improve solubility. Prepare the final working solution by adding the stock solution to the medium dropwise while vortexing.
Inconsistent experimental results between batches.	Variability in the preparation of the 9(Z),12(Z)-Linoleyl acetate solution. Degradation of the compound due to oxidation.	Standardize the protocol for preparing the working solution.[7] Prepare fresh working solutions for each experiment. Store the stock solution under nitrogen or argon at -20°C or -80°C to minimize oxidation.
High levels of cell death observed even at low concentrations.	Cytotoxicity of the compound for the specific cell line.[4] Solvent toxicity.	Perform a detailed dose-response curve starting from a very low concentration (e.g., in the nanomolar range). Ensure the final concentration of the organic solvent (e.g., ethanol, DMSO) in the culture medium is non-toxic (typically below 0.1%). Run a solvent control to assess its effect on cell viability.
No observable effect of 9(Z),12(Z)-Linoleyl acetate on the cells.	The concentration used is too low. The compound is not being taken up by the cells. The chosen endpoint is not affected by this compound in the specific cell line.	Increase the concentration of the compound, ensuring it remains below the cytotoxic level. Ensure proper complexing with BSA, which can facilitate cellular uptake.[10] Consider alternative endpoints or assays based on the known signaling pathways of related fatty acids.[1][11]

Experimental Protocols

Protocol 1: Preparation of 9(Z),12(Z)-Linoleyl Acetate-BSA Complex

This protocol is adapted from methods for dissolving hydrophobic fatty acids for cell culture.[6][7]

Materials:

• 9(Z),12(Z)-Linoleyl acetate

• Ethanol (100%, sterile)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate Buffered Saline (PBS)

• Serum-free cell culture medium

Procedure:

• Prepare a 10 mM stock solution of 9(Z),12(Z)-Linoleyl acetate: Dissolve the appropriate amount of 9(Z),12(Z)-Linoleyl acetate in 100% ethanol. For example, to make 1 ml of a 10 mM stock, dissolve 3.085 mg of 9(Z),12(Z)-Linoleyl acetate (MW: 308.5 g/mol ) in 1 ml of ethanol.

• Prepare a 10% (w/v) BSA solution: Dissolve fatty acid-free BSA in sterile PBS to a final concentration of 100 mg/ml. Filter-sterilize the solution using a 0.22 µm filter.

• Complex 9(Z),12(Z)-Linoleyl acetate with BSA: Warm the 10% BSA solution to 37°C. While gently vortexing the BSA solution, slowly add the ethanolic stock of 9(Z),12(Z)-Linoleyl acetate to achieve the desired molar ratio (e.g., 3:1 fatty acid to BSA).

• Incubate the complex: Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Prepare the final working concentration: Dilute the 9(Z),12(Z)-Linoleyl acetate-BSA complex in serum-free cell culture medium to the desired final concentration for your experiment.

• Control Preparation: Prepare a BSA-only control by adding an equivalent volume of ethanol to the BSA solution.

Protocol 2: Cell Viability Assay (MTT)

Materials:

• Cells cultured in a 96-well plate

• 9(Z),12(Z)-Linoleyl acetate working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/ml in PBS)

• DMSO

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for your cell line and allow them to adhere overnight.

• Treatment: Remove the old medium and add fresh medium containing various concentrations of 9(Z),12(Z)-Linoleyl acetate (and a vehicle control). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µl of the 5 mg/ml MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µl of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Quantitative Data Summary

Table 1: Effects of Linoleic Acid and Related Compounds on Cell Cultures (Note: Data is compiled from studies on related compounds due to limited direct data on 9(Z),12(Z)-Linoleyl acetate)

Compound	Cell Line	Concentration Range	Observed Effect	Reference
Conjugated Linoleic Acid (cis-9, trans-11)	EA.hy926 (Endothelial)	1 µM	Decreased MCP-1, IL-6, IL-8, and RANTES	[3]
Conjugated Linoleic Acid (trans-10, cis-12)	EA.hy926 (Endothelial)	10 µM	Decreased MCP-1 and RANTES, increased IL-6	[3]
Linoleic Acid	Bovine Embryos	1000 µM	Increased viability after vitrification	[12]
Linalyl Acetate	Human Lymphocytes	0.5 - 100 µg/ml	Increased frequency of micronuclei (genotoxicity)	[8][9]
Linoleic Acid	Hep-G2	0.25 - 1.0 mM	Stimulated triglyceride and phospholipid synthesis	[13]

Visualizations

References

• 1. Linoleic Acid: A Narrative Review of the Effects of Increased Intake in the Standard American Diet and Associations with Chronic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Genotoxicity of lavender oil, linalyl acetate, and linalool on human lymphocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Genotoxicity of Lavender Oil, Linalyl Acetate, and Linalool on Human Lymphocytes In Vitro [iris.uniroma1.it]
• 10. Cellular Uptake, Metabolism and Sensing of Long-Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Cellular uptake of stearic, oleic, linoleic, and linolenic acid and their effects on synthesis and secretion of lipids in Hep-G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting insolubility of 9(Z),12(Z)-Linoleyl acetate in aqueous media

Welcome to the technical support center for 9(Z),12(Z)-Linoleyl acetate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when working with this lipophilic compound, particularly its insolubility in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is 9(Z),12(Z)-Linoleyl acetate and why is it difficult to dissolve in water?

9(Z),12(Z)-Linoleyl acetate (CAS No. 5999-95-1) is the acetate ester of linoleyl alcohol.[1][2] It is a colorless, oily liquid that is highly lipophilic, meaning it is readily soluble in fats, oils, and non-polar solvents but insoluble in water.[1] Its long hydrocarbon chain and ester functional group contribute to its non-polar nature, leading to poor solubility in aqueous solutions. The high calculated XLogP3 value of 7.2 further indicates its strong preference for a non-polar environment.

Q2: What are the common applications of 9(Z),12(Z)-Linoleyl acetate in research?

9(Z),12(Z)-Linoleyl acetate and related fatty acid esters are utilized in various research and development areas. It is used in the pharmaceutical and cosmetic industries for its potential anti-inflammatory, anti-itch, and moisturizing properties.[1] Related compounds have also been investigated for their antimicrobial activities.[3]

Q3: Can I directly add 9(Z),12(Z)-Linoleyl acetate to my aqueous buffer or cell culture medium?

No, directly adding 9(Z),12(Z)-Linoleyl acetate to an aqueous medium will result in the formation of an immiscible oil layer or droplets, and it will not be effectively solubilized. This can lead to inaccurate and non-reproducible experimental results.

Q4: What are the recommended methods for solubilizing 9(Z),12(Z)-Linoleyl acetate for in vitro experiments?

The two primary recommended methods are:

• Using an organic solvent to create a concentrated stock solution: This involves dissolving the compound in a water-miscible organic solvent like dimethyl sulfoxide (DMSO) or ethanol at a high concentration and then diluting this stock solution into the aqueous medium.

• Formulating a nanoemulsion: This technique disperses the lipophilic compound in an aqueous phase as very fine droplets, typically stabilized by surfactants.

Q5: How should I store 9(Z),12(Z)-Linoleyl acetate and its stock solutions?

9(Z),12(Z)-Linoleyl acetate should be stored in a freezer.[2] As an unsaturated fatty acid ester, it may be susceptible to autoxidation, so it is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) and protect it from light. Stock solutions in organic solvents should also be stored at low temperatures (e.g., -20°C) in tightly sealed vials to minimize solvent evaporation and water absorption.

Troubleshooting Guides

Issue: Precipitation or Oily Film Formation After Diluting a Stock Solution

If you observe precipitation, cloudiness, or an oily layer after adding your 9(Z),12(Z)-Linoleyl acetate stock solution to your aqueous medium, follow these troubleshooting steps:

Caption: Troubleshooting workflow for precipitation issues.

Issue: Inconsistent Experimental Results

Inconsistent results can often be traced back to poor solubility or degradation of the compound.

Caption: Troubleshooting workflow for inconsistent results.

Data Presentation

Physicochemical Properties of 9(Z),12(Z)-Linoleyl acetate

Property	Value	Reference
CAS Number	5999-95-1	[2]
Molecular Formula	C20H36O2	[1][2]
Molecular Weight	308.5 g/mol	[1][2]
Appearance	Colorless, oily liquid	[1]
Boiling Point	396°C at 760 mmHg	[1]
Density	0.882 g/cm³	[1]
Solubility in Water	Insoluble	[1]
Calculated XLogP3	7.2

Recommended Final Concentrations of Solvents in Cell Culture Media

Solvent	Recommended Max. Concentration (v/v)	Notes
DMSO	0.5%	Some cell lines may tolerate up to 1%, but lower concentrations are generally safer. Primary cells can be more sensitive.[4]
Ethanol	0.5%	Can have higher cytotoxicity than DMSO for some cell lines.[5]

Always perform a vehicle control experiment to assess the effect of the solvent on your specific cell line.

Experimental Protocols

Protocol 1: Preparation of a 9(Z),12(Z)-Linoleyl Acetate Stock Solution

This protocol describes the preparation of a concentrated stock solution in an organic solvent for subsequent dilution in aqueous media.

Materials:

• 9(Z),12(Z)-Linoleyl acetate

• High-purity, sterile-filtered dimethyl sulfoxide (DMSO) or absolute ethanol

• Sterile microcentrifuge tubes or glass vials with PTFE-lined caps

• Calibrated micropipettes

Procedure:

• Determine the desired stock concentration. A common starting point for highly lipophilic compounds is 10-20 mM.[6]

• Weigh the required amount of 9(Z),12(Z)-Linoleyl acetate in a sterile microcentrifuge tube or vial. Perform this in a chemical fume hood.

• Add the appropriate volume of the chosen organic solvent (DMSO or ethanol) to the vial.

• Vortex the mixture thoroughly until the 9(Z),12(Z)-Linoleyl acetate is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution, but be mindful of the compound's stability.

• Sterilization: Do not attempt to filter-sterilize concentrated DMSO as it can dissolve the filter membrane.[7] The high concentration of the organic solvent is generally sufficient to maintain sterility. If required, filter the final diluted medium after the addition of the stock solution using a solvent-compatible filter.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Basic Formulation of a 9(Z),12(Z)-Linoleyl Acetate Nanoemulsion

This protocol provides a general method for preparing an oil-in-water (O/W) nanoemulsion for in vitro studies. Optimization of the component ratios may be necessary.

Materials:

• 9(Z),12(Z)-Linoleyl acetate (oil phase)

• A non-ionic surfactant with a high Hydrophilic-Lipophilic Balance (HLB), such as Tween 80 (Polysorbate 80).

• A lipophilic surfactant with a low HLB, such as Span 80 (Sorbitan monooleate).

• Sterile aqueous buffer or cell culture medium (aqueous phase)

• High-speed homogenizer or ultrasonicator

• Sterile glass beakers

Procedure:

• Prepare the oil phase: In a sterile beaker, mix 9(Z),12(Z)-Linoleyl acetate with the low-HLB surfactant (Span 80). The ratio will need to be optimized, but a starting point could be a 4:1 to 10:1 ratio of oil to surfactant by weight.

• Prepare the aqueous phase: In a separate sterile beaker, dissolve the high-HLB surfactant (Tween 80) in the aqueous buffer or medium.

• Heat both phases: Gently heat both the oil and aqueous phases separately to approximately 50-55°C.[8]

• Form the pre-emulsion: While stirring the heated aqueous phase, slowly add the heated oil phase. Continue stirring for 5-10 minutes to form a coarse pre-emulsion.

• Homogenization: Subject the pre-emulsion to high-energy emulsification.

  • Using a high-speed homogenizer: Homogenize at a high speed (e.g., 10,000-20,000 rpm) for 5-10 minutes.[9]

  • Using an ultrasonicator: Sonicate the pre-emulsion until the mixture becomes translucent, indicating the formation of nano-sized droplets.

• Cooling: Allow the nanoemulsion to cool to room temperature.

• Characterization (Recommended): If possible, characterize the nanoemulsion for particle size and distribution using dynamic light scattering (DLS) to ensure the formation of nano-sized droplets.

• Sterilization: The final nanoemulsion can be sterile-filtered through a 0.22 µm syringe filter if the droplet size is sufficiently small.

Disclaimer: These protocols are intended as a starting point. Researchers should optimize the conditions for their specific experimental needs and cell types. Always include appropriate controls in your experiments.

References

• 1. lookchem.com [lookchem.com]
• 2. larodan.com [larodan.com]
• 3. researchgate.net [researchgate.net]
• 4. lifetein.com [lifetein.com]
• 5. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sterilize organic solvents - Tissue and Cell Culture [protocol-online.org]
• 8. Nanoemulsion preparation [protocols.io]
• 9. nanomedicine-rj.com [nanomedicine-rj.com]

Technical Support Center: Linoleyl Acetate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of linoleyl acetate and minimizing the formation of unwanted by-products.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of linoleyl acetate, providing potential causes and recommended solutions in a question-and-answer format.

Question 1: My final product contains a significant amount of unreacted linoleic acid. How can I improve the conversion rate?

Answer: Low conversion of linoleic acid can be attributed to several factors related to reaction equilibrium and catalyst activity.

• Reversible Reaction: The esterification of linoleic acid is a reversible reaction. The water produced as a by-product can hydrolyze the linoleyl acetate back to the starting materials.

  • Solution: Implement continuous water removal during the reaction. This can be achieved by using a Dean-Stark apparatus in chemical synthesis or by performing the reaction under vacuum, especially in enzymatic synthesis.

• Insufficient Catalyst: The catalyst concentration may be too low to achieve a reasonable reaction rate.

  • Solution: Gradually increase the catalyst loading. For enzymatic reactions, ensure the lipase is properly dispersed in the reaction medium.

• Sub-optimal Temperature: The reaction temperature may not be optimal for the chosen catalytic system.

  • Solution: For enzymatic synthesis, consult the supplier's documentation for the optimal temperature range of the lipase. For chemical synthesis, a moderate increase in temperature can improve the reaction rate, but be aware that excessively high temperatures can lead to by-product formation.

• Poor Mixing: In a heterogeneous mixture (e.g., immiscible reactants or with a solid catalyst), inefficient mixing can limit the reaction rate.

  • Solution: Ensure vigorous and constant stirring throughout the reaction.

Question 2: I am observing the formation of soap in my reaction mixture. What is the cause and how can I prevent it?

Answer: Soap formation, or saponification, is a common issue when using alkaline catalysts in the presence of free fatty acids.

• Cause: The feedstock containing linoleic acid may have a high acid value, meaning it contains a significant amount of free fatty acids. These free fatty acids react with the alkaline catalyst (e.g., sodium hydroxide or potassium hydroxide) to form soap.[1]

• Prevention:

  • Feedstock Pre-treatment: If using a feedstock with high free fatty acid content, consider a two-step process. First, use an acid catalyst to esterify the free fatty acids. After reducing the free fatty acid content, proceed with the transesterification using an alkaline catalyst.

  • Use of Non-Alkaline Catalysts: Opt for acid catalysts or enzymatic catalysts (lipases), which do not cause saponification.

Question 3: My product analysis shows the presence of isomers of linoleyl acetate. How can I minimize their formation?

Answer: Isomerization of the double bonds in the linoleic acid chain can occur under certain conditions, leading to by-products.

• Cause: High reaction temperatures can induce the isomerization of the cis double bonds in linoleic acid to trans isomers. The presence of oxygen can also promote isomerization.

• Minimization Strategies:

  • Lower Reaction Temperature: Operate at the lowest effective temperature that still provides a reasonable reaction rate. This is a key advantage of enzymatic synthesis, which typically occurs at milder temperatures.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

Question 4: In my acid-catalyzed synthesis, I am getting a low yield of linoleyl acetate and several unidentified by-products. What could be the issue?

Answer: Acid catalysts, while effective for esterification, can also promote side reactions, particularly with sensitive substrates.

• Cause: Protonic acids can cause isomerization, cyclization, and elimination reactions of the fatty acid chain.

• Solutions:

  • Use a Milder Catalyst: Consider using a solid acid catalyst, which can be less harsh and is easier to separate from the product.

  • Optimize Reaction Conditions: Carefully control the reaction temperature and time to favor the desired esterification reaction over side reactions.

  • Switch to Enzymatic Synthesis: Lipases are highly selective and can prevent the formation of these types of by-products.

Question 5: My enzymatic reaction is slow or stops prematurely. What are the potential reasons?

Answer: Enzymatic reactions can be sensitive to the reaction environment.

• Enzyme Inhibition: High concentrations of the acyl donor (e.g., acetic acid) can lower the pH of the microenvironment of the enzyme, leading to inhibition or deactivation. An excess of the alcohol substrate can also inhibit some lipases.

• Solution:

  • Consider using acetic anhydride as the acyl donor. The by-product is acetic acid, but the initial concentration is zero.

  • Optimize the molar ratio of the substrates. A step-wise addition of the inhibitory substrate can also be beneficial.

• Insufficient Water Activity: While excess water is detrimental, a very small amount of water is often necessary for lipase activity.

  • Solution: Ensure the enzyme and reactants are not completely anhydrous, unless the specific protocol requires it.

• Enzyme Denaturation: The reaction temperature may be too high for the specific lipase being used.

  • Solution: Operate within the recommended temperature range for the enzyme.

Frequently Asked Questions (FAQs)

What are the most common by-products in linoleyl acetate synthesis?

The most common by-products depend on the synthesis method. In acid-catalyzed synthesis, isomers of linoleyl acetate and products of cyclization or elimination can be formed. In base-catalyzed synthesis, soap is a major by-product if the feedstock contains free fatty acids. In all methods, unreacted starting materials can be present in the final product.

What is the role of the molar ratio of reactants in minimizing by-products?

The molar ratio of the acyl donor (e.g., acetic anhydride or acetic acid) to linoleic acid is a critical parameter. An excess of the acyl donor can help drive the reaction to completion, minimizing the amount of unreacted linoleic acid. However, a very large excess can sometimes lead to substrate inhibition in enzymatic reactions.

How does water content affect the synthesis of linoleyl acetate?

Water has a negative impact on the synthesis of linoleyl acetate as it can participate in the reverse reaction, the hydrolysis of the ester, which reduces the overall yield. In enzymatic reactions, while a minimal amount of water is needed for enzyme activity, excess water will favor hydrolysis over esterification.

Which is a better acyl donor: acetic acid or acetic anhydride?

In many cases, acetic anhydride is preferred. It is a more reactive acylating agent than acetic acid. In enzymatic synthesis, using acetic anhydride can lead to higher yields as it avoids potential inhibition of the lipase by high initial concentrations of acetic acid.

What is the best method for purifying linoleyl acetate?

The purification method depends on the scale of the reaction and the nature of the impurities. For laboratory-scale synthesis, column chromatography is often used to separate the linoleyl acetate from unreacted starting materials and non-polar by-products. For larger scale, vacuum distillation can be effective for separating the product from less volatile impurities.

Data Presentation

The following table summarizes the effect of various reaction parameters on the yield of acetate esters in enzymatic synthesis, based on data from related ester syntheses. This illustrates the typical trends observed.

Catalyst System	Acyl Donor	Molar Ratio (Alcohol:Acyl Donor)	Temperature (°C)	Enzyme Conc. (% w/w)	Reaction Time (h)	Product Yield (%)	Key By-products
Novozym 435	Acetic Anhydride	1:9	70	5	6	~5.6 (Linalyl Acetate)	Unreacted Linalool
Novozym 435	Ethyl Acetate	1:12.6	52.7	2.6	2	91.6 (Neryl Acetate)	Unreacted Nerol
Lipozyme TL 100L	Acetic Anhydride	1:1	55	10	2	91.8 (Eugenyl Acetate)	Unreacted Eugenol

Note: Data is compiled from studies on similar acetate esters to demonstrate the impact of reaction conditions. Actual yields for linoleyl acetate may vary.

Experimental Protocols

1. Enzymatic Synthesis of Linoleyl Acetate (Adapted from Neryl Acetate Synthesis)

This protocol provides a general procedure for the lipase-catalyzed synthesis of linoleyl acetate.

Materials:

• Linoleic acid (high purity)

• Acetic anhydride

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous hexane (or other suitable organic solvent)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Reaction vessel (e.g., a round-bottom flask with a magnetic stirrer)

• Temperature-controlled oil bath or heating mantle

• Rotary evaporator

Procedure:

• To the reaction vessel, add linoleic acid and hexane.

• Add acetic anhydride. The molar ratio of linoleic acid to acetic anhydride should be optimized (a starting point could be 1:3).

• Add the immobilized lipase (e.g., 5% by weight of the total substrates).

• Place the reaction vessel in the temperature-controlled bath and stir the mixture at a constant rate (e.g., 200 rpm) at the desired temperature (e.g., 50-60°C).

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by GC-FID or TLC.

• Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

• Transfer the filtrate to a separatory funnel and wash with the 5% sodium bicarbonate solution to remove any remaining acetic acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude linoleyl acetate.

• Further purification can be achieved by column chromatography if necessary.

2. Analysis of Products by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer.

• Capillary column suitable for fatty acid methyl ester analysis (e.g., a wax or polar column).

Sample Preparation:

• Dilute a small aliquot of the reaction mixture or purified product in a suitable solvent (e.g., hexane).

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Oven Program: Start at 100°C, hold for 1 minute, then ramp up to 250°C at a rate of 10°C/min.

• Carrier Gas: Helium

• MS Detector: Scan range of m/z 40-500.

Analysis:

• Identify the linoleyl acetate peak based on its retention time and comparison of its mass spectrum with a reference spectrum.

• Identify and quantify by-products and unreacted starting materials by comparing their retention times and mass spectra with known standards or library data.

Mandatory Visualization

Caption: Troubleshooting workflow for linoleyl acetate synthesis.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of 9(Z),12(Z)-Linoleyl Acetate in Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 9(Z),12(Z)-Linoleyl acetate in various formulations.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 9(Z),12(Z)-Linoleyl acetate and why is its stability a concern?

A: 9(Z),12(Z)-Linoleyl acetate is an ester of linoleic acid, a polyunsaturated omega-6 fatty acid. Its structure contains two double bonds, making it highly susceptible to degradation, primarily through oxidation and hydrolysis. This degradation can lead to a loss of efficacy, the formation of undesirable byproducts, and changes in the physicochemical properties of the formulation, such as odor and color.[1]

Q2: What are the primary degradation pathways for 9(Z),12(Z)-Linoleyl acetate?

A: The two main degradation pathways are:

• Oxidative Degradation: This is the most significant pathway for polyunsaturated fatty acids.[2] It is a free-radical chain reaction initiated by factors like light, heat, and the presence of metal ions. The double bonds in the linoleyl chain are attacked, leading to the formation of primary oxidation products (hydroperoxides), which then break down into volatile and non-volatile secondary oxidation products (e.g., aldehydes, ketones) that can cause rancidity.[3]

• Hydrolytic Degradation: As an ester, 9(Z),12(Z)-Linoleyl acetate can undergo hydrolysis, where the ester bond is cleaved to yield linoleyl alcohol and acetic acid. This reaction is often catalyzed by acidic or basic conditions.

Q3: What factors can accelerate the degradation of 9(Z),12(Z)-Linoleyl acetate?

A: Several factors can accelerate degradation:

• Oxygen: The presence of oxygen is essential for autoxidation.[4]

• Temperature: Higher temperatures increase the rate of both oxidation and hydrolysis.[4]

• Light: UV and visible light can generate free radicals, initiating oxidation.

• Metal Ions: Transition metals like iron and copper can act as pro-oxidants, catalyzing the decomposition of hydroperoxides into reactive radicals.[5]

• pH: Extreme pH values (highly acidic or alkaline) can catalyze the hydrolysis of the ester linkage.

• Water Activity: The presence of water can facilitate hydrolysis.

Q4: How can I prevent the degradation of 9(Z),12(Z)-Linoleyl acetate in my formulation?

A: A multi-pronged approach is most effective:

• Use of Antioxidants: Incorporate antioxidants to inhibit the free-radical chain reaction of oxidation.

• Use of Chelating Agents: Add chelating agents like EDTA or citric acid to inactivate pro-oxidant metal ions.[5]

• Control of Environmental Factors:

  • Manufacture and store the formulation under an inert atmosphere (e.g., nitrogen) to minimize oxygen exposure.

  • Use opaque or amber-colored packaging to protect from light.

  • Store at controlled, low temperatures.

• Formulation Design: Consider protective formulation strategies such as microencapsulation or incorporation into lipid-based delivery systems like liposomes or solid lipid nanoparticles.[6]

Q5: What are the best antioxidants for stabilizing 9(Z),12(Z)-Linoleyl acetate?

A: The choice of antioxidant depends on the formulation (e.g., aqueous, lipid-based). A combination of antioxidants often provides synergistic effects.[5]

• Lipid-Soluble Antioxidants: Tocopherols (Vitamin E), Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and Rosemary Extract are effective in lipid phases.[2]

• Water-Soluble Antioxidants: Ascorbic Acid (Vitamin C) and its derivatives are suitable for aqueous phases.

Section 2: Troubleshooting Guide

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Development of a rancid or "off" odor in the formulation.	Secondary oxidation of the linoleyl chain.	1. Increase the concentration of the primary antioxidant (e.g., BHT, tocopherol). 2. Add a secondary antioxidant or a chelating agent (e.g., citric acid, EDTA) to create a synergistic effect.[5] 3. Ensure manufacturing and storage are under an inert atmosphere (e.g., nitrogen). 4. Verify the integrity of light-protective packaging.
Change in color (e.g., yellowing) of the formulation.	Formation of secondary oxidation products.	1. Implement all solutions for "off" odor. 2. Evaluate the compatibility of all formulation excipients with 9(Z),12(Z)-Linoleyl acetate.
Decrease in the measured concentration of 9(Z),12(Z)-Linoleyl acetate over time.	Oxidative degradation and/or hydrolysis.	1. Confirm the pH of the formulation is within a stable range (typically near neutral) to minimize hydrolysis. 2. If the formulation is an emulsion, ensure the droplet size is stable and there is no phase separation. 3. Review the antioxidant and chelating agent package for optimization.
Increase in Peroxide Value (PV) during stability studies.	Primary oxidation is occurring.	1. This is an early indicator of oxidation. Proactively increase antioxidant levels. 2. Investigate for sources of metal ion contamination. 3. Reduce the headspace oxygen in the packaging.
Inconsistent stability results between batches.	Variability in raw materials or processing conditions.	1. Screen incoming raw materials for levels of pro-oxidants (e.g., metal ions). 2. Standardize processing conditions, especially mixing times and exposure to air. 3. Ensure consistent environmental conditions (temperature, humidity) during manufacturing.

Section 3: Quantitative Data on Stability

Disclaimer: The following data is based on studies of linoleic acid and its esters and is intended to be representative of the behavior of 9(Z),12(Z)-Linoleyl acetate. Specific degradation rates should be determined empirically for your unique formulation.

Table 1: Effect of Temperature on the Oxidation of Linoleic Acid

This table illustrates the e-folding lifetime (the time for the concentration to decrease to 1/e of its initial value) of linoleic acid at different temperatures when exposed to air.

Temperature	E-folding Lifetime (hours)	Pseudo-first order rate constant (k) (h⁻¹)
Ambient (~25°C)	29 ± 7	0.034 ± 0.007

Data adapted from a study on the autoxidation of linoleic acid droplets.[7]

Table 2: Comparative Efficacy of Antioxidants on Lipid Stability

This table shows the impact of different antioxidant treatments on the Peroxide Value (PV) and p-Anisidine Value (p-AV) of a high-fat animal feed under accelerated storage conditions. Lower values indicate better stability.

Treatment Group	Peroxide Value (meq/kg)	p-Anisidine Value
Control (Oxidized Oil)	25.1	18.5
BHT (36 g/ton )	15.3	12.1
EQ (60 g/ton )	14.8	11.8
BHT (12 g/ton ) + EQ (10 g/ton )	12.5	9.7
BHT (12 g/ton ) + EQ (10 g/ton ) + Citric Acid (6 g/ton )	10.2	8.1

Data adapted from a study on synergistic effects of antioxidant blends.[8] BHT = Butylated Hydroxytoluene, EQ = Ethoxyquin. The results highlight the superior performance of a combination of primary antioxidants and a chelating agent.[5][8]

Section 4: Experimental Protocols

Protocol 1: Determination of Peroxide Value (PV) - AOCS Official Method Cd 8b-90 (Adapted)

This method determines the primary oxidation products.

Materials:

• Acetic Acid-Isooctane solution (3:2 v/v)

• Saturated Potassium Iodide (KI) solution (freshly prepared)

• Deionized water

• 0.1 N or 0.01 N Sodium Thiosulfate (Na₂S₂O₃) solution (standardized)

• 1% Starch solution (indicator)

• 250 mL Erlenmeyer flasks with stoppers

Procedure:

• Accurately weigh approximately 5.0 g of the sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of the Acetic Acid-Isooctane solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution using a volumetric pipette.

• Stopper the flask and swirl for exactly one minute.

• Immediately add 30 mL of deionized water.

• Titrate with the standardized sodium thiosulfate solution with vigorous shaking until the yellow iodine color almost disappears.

• Add 0.5 mL of starch indicator solution. The solution will turn blue.

• Continue the titration, shaking vigorously, until the blue color disappears completely.

• Record the volume of titrant used.

• Perform a blank determination using all reagents without the sample.

Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

• S = Volume of titrant for the sample (mL)

• B = Volume of titrant for the blank (mL)

• N = Normality of the sodium thiosulfate solution

• W = Weight of the sample (g)

[9][10]

Protocol 2: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures malondialdehyde (MDA), a secondary oxidation product.

Materials:

• Thiobarbituric Acid (TBA) reagent (e.g., 0.67% w/v)

• Trichloroacetic Acid (TCA) solution (e.g., 10%)

• MDA standard solution

• Spectrophotometer or plate reader capable of reading absorbance at 532 nm

Procedure:

• Sample Preparation:

  • To 100 µL of the sample (e.g., formulation diluted in an appropriate solvent), add 200 µL of ice-cold 10% TCA to precipitate proteins and other interfering substances.

  • Incubate on ice for 15 minutes.

  • Centrifuge at ~2200 x g for 15 minutes at 4°C.

  • Collect the supernatant.

• Reaction:

  • In a new tube, mix 200 µL of the supernatant with an equal volume of 0.67% TBA reagent.

  • Prepare a standard curve using known concentrations of MDA.

  • Incubate all tubes (samples and standards) in a boiling water bath for 10 minutes.

  • Cool the tubes in an ice bath to stop the reaction.

• Measurement:

  • Measure the absorbance of the resulting pink-colored solution at 532 nm.

  • Quantify the MDA concentration in the samples by comparing their absorbance to the standard curve.

[11]

Protocol 3: Fatty Acid Profile Analysis by GC-MS

This method is used to quantify the amount of intact 9(Z),12(Z)-Linoleyl acetate remaining after a stability study.

Procedure Overview:

• Lipid Extraction: Extract the lipids from the formulation using a suitable solvent system (e.g., Chloroform:Methanol 2:1).

• Derivatization to Fatty Acid Methyl Esters (FAMEs): The extracted lipids, containing 9(Z),12(Z)-Linoleyl acetate, are transesterified to their corresponding methyl esters. A common method is using Boron Trifluoride (BF₃) in methanol.

  • Dissolve the lipid extract in a small volume of solvent.

  • Add BF₃-methanol reagent and heat at 60-100°C for a specified time (e.g., 10-20 minutes).

  • Cool the reaction and extract the FAMEs into a non-polar solvent like hexane or heptane.

• GC-MS Analysis:

  • Inject the FAMEs solution into the GC-MS.

  • Use a suitable capillary column (e.g., a polar column like DB-WAX or a non-polar DB-5MS) to separate the FAMEs.

  • Set an appropriate temperature program for the GC oven to elute the different FAMEs.

  • The mass spectrometer is used to identify the FAME corresponding to linoleic acid based on its mass spectrum.

  • Quantify the amount of linoleic acid methyl ester by using an internal standard and comparing the peak area to a calibration curve. The decrease in its concentration over time reflects the degradation of the parent compound.[12][13]

Section 5: Visualizations

Degradation pathways of 9(Z),12(Z)-Linoleyl acetate.

Workflow for a typical stability study.

Logical relationship between degradation causes and solutions.

References

• 1. homework.study.com [homework.study.com]
• 2. Shelf Life Enhancement of Structured Lipids Rich in Omega-3 Fatty Acids Using Rosemary Extract: A Sustainable Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. tdx.cat [tdx.cat]
• 5. Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Oxidation pathways of linoleic acid revisited with electrodynamic balance–mass spectrometry - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00127F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pages.hannainst.com [pages.hannainst.com]
• 10. scribd.com [scribd.com]
• 11. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 12. benchchem.com [benchchem.com]
• 13. ec.europa.eu [ec.europa.eu]

Technical Support Center: Overcoming Resistance in Insects to Linoleyl Acetate-Based Pheromones

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing resistance to linoleyl acetate-based pheromones in insects. The information is designed to help diagnose and overcome challenges encountered during experimental research and field applications.

FAQs: Understanding Pheromone Resistance

Q1: What is insect resistance to pheromones?

Pheromone resistance is a genetically-based decrease in the response of an insect population to a specific pheromone or blend. This can manifest as a reduced ability of males to detect or orient towards a pheromone source, or a shift in the chemical signals produced by females. This phenomenon can undermine the effectiveness of pheromone-based monitoring and control strategies like mating disruption.

Q2: What are the primary mechanisms of resistance to acetate-based pheromones?

Resistance to acetate-based pheromones, including linoleyl acetate, can arise through several mechanisms:

• Target-Site Resistance (Receptor Insensitivity): Mutations in the genes coding for olfactory receptors (ORs) or co-receptors (e.g., Orco) on the male antennae can alter the binding site, reducing its affinity for linoleyl acetate. This makes the male less sensitive to the pheromone.

• Metabolic Resistance (Enhanced Degradation): Increased activity or expression of odorant-degrading enzymes (ODEs), particularly carboxylesterases, within the antennae can rapidly break down acetate-based pheromones before they can effectively activate the olfactory receptors.

• Behavioral Resistance (Shift in Communication Channel): This is a significant form of resistance where the female-produced pheromone blend changes, and male preference co-evolves. For instance, a population under pressure from a specific linoleyl acetate-based lure might evolve to use a different blend ratio or minor components for communication, rendering the original lure less effective. Research on the European corn borer (Ostrinia nubilalis) has shown that the activation of previously "silent" genes can dramatically shift the pheromone blend produced by females, providing a mechanism for rapid evolution of a new communication channel.[1]

Q3: Has resistance to pheromone-based mating disruption been documented in the field?

Yes, while not as common as insecticide resistance, field-evolved resistance to pheromone-based mating disruption has been reported. One of the earliest potential cases was theorized for the pink bollworm, Pectinophora gossypiella, although initial studies found no evidence of it.[2] More substantive evidence exists for other species where long-term mating disruption has selected for individuals that communicate using slightly altered pheromone blends. The potential for resistance development is influenced by the genetic variation within the pest population and the intensity of the selection pressure from the control tactic.[3][4]

Q4: Can insects become resistant to one component of a pheromone blend but not others?

Yes. Olfactory sensory neurons in male moth antennae are often tuned to specific components of a pheromone blend.[5] Selection pressure from a single-component lure (e.g., only linoleyl acetate) used in mating disruption could lead to males that are less sensitive to that specific compound. It could also select for females that produce a blend with a different ratio of components, and males who prefer this new ratio. This is why using a precise blend of multiple components is often more effective and potentially more durable.

Troubleshooting Guide

This guide addresses common issues researchers may face, suggesting potential causes related to resistance and offering solutions.

Observed Problem	Potential Cause Related to Resistance	Troubleshooting Steps & Solutions
Decreased trap captures over time in a monitoring program using a standard linoleyl acetate lure.	1. Behavioral Resistance: The local insect population may have shifted its pheromone blend, making the standard lure less attractive. 2. Sensory Adaptation/Habituation: In high-density trapping areas, constant exposure can temporarily reduce male responsiveness.[4][6]	1. Analyze Wild Population Pheromones: Collect pheromone gland extracts from wild-caught females and analyze their composition using Gas Chromatography-Mass Spectrometry (GC-MS) to check for deviations from the standard blend. 2. Test Modified Blends: Empirically test lures with different ratios of linoleyl acetate and other known minor components. 3. Reduce Trap Density: If sensory habituation is suspected, decrease trap density or use controlled-release dispensers to lower ambient pheromone concentration.
Males in wind tunnel bioassays show reduced upwind flight and contact with the linoleyl acetate source.	1. Target-Site Resistance: Reduced sensitivity of antennal receptors to linoleyl acetate. 2. Metabolic Resistance: Rapid enzymatic degradation of the pheromone on the antennae.	1. Conduct Electroantennography (EAG): Compare the dose-response curve of the suspected resistant population to a known susceptible population. A significant shift to the right (requiring a higher dose for the same response) indicates reduced sensitivity. 2. Perform Single Sensillum Recording (SSR): This provides a more precise measure of the firing rate of individual olfactory receptor neurons in response to the pheromone, confirming receptor insensitivity. 3. Test with Synergists: Co-administer linoleyl acetate with an esterase inhibitor (e.g., trifluoromethyl ketones). A restored behavioral response suggests metabolic resistance is a factor.
Mating disruption field trial fails despite correct dispenser application and high pheromone load.	1. Pre-existing Behavioral Variation: The target population may have a subset of males that are already adapted to respond to a different pheromone blend. Studies on the European corn borer have found rare males capable of responding to pheromones of related species.[7] 2. Incomplete Blend: The mating disruption formulation may be missing a minor but critical component that resistant individuals are now cueing on.	1. Re-evaluate Pheromone Blend: Ensure the mating disruption blend is complete and matches the target population's specific dialect. Minor components can be crucial for reproductive isolation.[8] 2. Increase Dispenser Density: If false-plume-following is the primary disruption mechanism, increasing the number of point sources can improve efficacy, even against populations with some level of resistance.[6] 3. Integrate Other Control Methods: Combine mating disruption with other IPM strategies to manage potentially resistant populations.

Data Presentation

Table 1: Illustrative Electroantennography (EAG) Response Data

This table shows hypothetical EAG data comparing a susceptible population to one with suspected target-site resistance to linoleyl acetate. The resistant population shows a decreased antennal response and requires a higher pheromone concentration to elicit a similar response level.

Pheromone Dose (µg)	Mean EAG Amplitude (-mV) ± SE (Susceptible Population)	Mean EAG Amplitude (-mV) ± SE (Resistant Population)
0.01	0.3 ± 0.05	0.1 ± 0.03
0.1	0.8 ± 0.10	0.3 ± 0.06
1	1.5 ± 0.18	0.7 ± 0.12
10	2.2 ± 0.25	1.3 ± 0.20
100	2.5 ± 0.28	1.8 ± 0.24

Table 2: Illustrative Wind Tunnel Behavioral Response Data

This table presents a hypothetical comparison of male behavioral responses in a wind tunnel, demonstrating how resistance can impact key mating behaviors.

Behavioral Metric	Susceptible Population (%)	Resistant Population (%)	Resistant Population + Esterase Inhibitor (%)
Taking Flight	95%	90%	92%
Upwind Oriented Flight	88%	45%	75%
Contact with Source	82%	25%	65%

Experimental Protocols & Visualizations

Protocol 1: Electroantennography (EAG) for Assessing Antennal Sensitivity

This protocol is used to measure the overall electrical response of the insect antenna to a pheromone, providing a robust way to screen for reduced sensitivity.

Methodology:

• Insect Preparation: Anesthetize an adult male insect by chilling. Carefully excise one antenna at its base using micro-scissors.

• Electrode Mounting: Mount the basal end of the antenna onto the reference electrode using conductive gel. Cut a small portion from the distal tip of the antenna and connect it to the recording electrode.

• Stimulus Delivery: A purified air stream is continuously passed over the antenna. A defined puff of air carrying a known concentration of linoleyl acetate is injected into the main air stream for a short duration (e.g., 0.5 seconds).

• Data Recording: The change in electrical potential between the base and tip of the antenna is amplified and recorded. The peak amplitude of the negative voltage deflection is measured as the EAG response.

• Dose-Response Curve: Repeat steps 3-4 with a range of pheromone concentrations (from 0.01 µg to 100 µg) to generate a dose-response curve for both suspected resistant and susceptible populations.

EAG Experimental Workflow

Protocol 2: Wind Tunnel Bioassay for Behavioral Analysis

This protocol assesses the complete sequence of male behavioral responses to a pheromone plume, from activation to source location.

Methodology:

• Setup: Use a glass or acrylic wind tunnel with laminar airflow (e.g., 0.3 m/s). Provide a patterned floor and ceiling to give the insect visual cues for flight stabilization. Maintain controlled temperature, humidity, and light conditions.

• Acclimation: Place individual male moths in release cages and allow them to acclimate inside the wind tunnel for at least 30 minutes before testing.

• Pheromone Source: Place a rubber septum or filter paper loaded with a precise amount of linoleyl acetate at the upwind end of the tunnel.

• Observation: Release a male at the downwind end of the tunnel. Record the sequence and latency of behaviors: activation (wing fanning), taking flight, oriented upwind flight (zigzagging), and contact with the pheromone source.

• Data Analysis: Compare the percentage of males from resistant and susceptible populations that successfully complete each step of the behavioral cascade.

Male Moth Behavioral Response in Wind Tunnel

Signaling Pathway: Pheromone Detection and Potential Resistance Points

The following diagram illustrates the molecular pathway of pheromone detection at the antennal level and highlights where resistance mechanisms can interfere with the signal.

Pheromone Signal Transduction Pathway

References

• 1. Cornell entomologists discover sex-pheromone link to insect evolution, suggesting problems for pest control through mating disruption | Cornell Chronicle [news.cornell.edu]
• 2. Latest Developments in Insect Sex Pheromone Research and Its Application in Agricultural Pest Management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blackwellpublishing.com [blackwellpublishing.com]
• 4. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 5. Pheromone reception in moths: from molecules to behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 7. Silent genes and rare males: A fresh look at pheromone blend response specificity in the European corn borer moth, Ostrinia nubilalis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]

Technical Support Center: Trace-Level Detection of 9(Z),12(Z)-Linoleyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the trace-level detection of 9(Z),12(Z)-Linoleyl acetate. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process, offering potential causes and solutions in a straightforward question-and-answer format.

Question	Potential Cause(s)	Suggested Solution(s)
No peak or very low signal intensity for 9(Z),12(Z)-Linoleyl acetate.	Inefficient extraction from the sample matrix. Degradation of the analyte during sample preparation or analysis. Incorrect instrument parameters (e.g., injection temperature, mass spectrometer settings). The concentration of the analyte is below the limit of detection (LOD).	Optimize the extraction method; consider solid-phase extraction (SPE) for cleanup and concentration. Ensure all solvents are high-purity and handle samples at low temperatures to minimize degradation.[1] Verify and optimize GC-MS or LC-MS/MS parameters, including injector temperature, column temperature program, and mass transitions. Concentrate the sample or use a more sensitive instrument.
Poor peak shape (e.g., tailing, fronting, or broad peaks).	Active sites in the GC inlet liner or column. Co-elution with an interfering compound from the matrix. Inappropriate solvent for sample injection. Column degradation.	Use a deactivated inlet liner and a high-quality capillary column. Improve sample cleanup to remove matrix interferences.[2][3][4] Ensure the sample is dissolved in a solvent compatible with the analytical column. Replace the GC or LC column.
High background noise or interfering peaks in the chromatogram.	Contamination from solvents, glassware, or the sample matrix itself. Matrix effects in the ion source (for MS detection). Carryover from a previous injection.	Use high-purity solvents and thoroughly clean all glassware. Employ a more effective sample preparation technique to remove interfering substances.[2][3][4] Implement a robust sample cleanup protocol and consider the use of an internal standard to compensate for matrix effects. Run blank injections between samples to check for and eliminate carryover.
Inconsistent or non-reproducible quantitative results.	Variability in sample preparation (e.g., extraction efficiency). Instability of the analyte in the prepared sample. Fluctuations in instrument performance. Improper calibration curve.	Use an internal standard to correct for variations in sample preparation and injection volume. Analyze samples as quickly as possible after preparation and store them at low temperatures (e.g., 4°C) away from light.[4] Perform regular instrument maintenance and calibration. Prepare fresh calibration standards daily and ensure the calibration range brackets the expected sample concentrations.[5]
Mass spectrum does not match the library spectrum for 9(Z),12(Z)-Linoleyl acetate.	Co-elution with another compound. Analyte degradation in the hot GC inlet, leading to fragmentation. Incorrect mass spectrometer settings.	Improve chromatographic separation to resolve co-eluting peaks. Lower the GC inlet temperature to minimize thermal degradation. Verify the mass spectrometer is properly tuned and calibrated.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the analysis of 9(Z),12(Z)-Linoleyl acetate.

1. What are the recommended analytical techniques for trace-level detection of 9(Z),12(Z)-Linoleyl acetate?

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most suitable techniques for trace-level detection and quantification of 9(Z),12(Z)-Linoleyl acetate due to their high sensitivity and selectivity.[2][3][4][5] GC-MS is well-suited for volatile and semi-volatile compounds like esters, while LC-MS/MS can be advantageous for complex matrices or thermally labile compounds.[2][3][4]

2. How should I prepare my samples for analysis?

Sample preparation is critical for accurate trace-level analysis. A common approach involves:

• Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used to isolate the analyte from the sample matrix.[2][3][4]

• Cleanup: Further cleanup steps may be necessary to remove interfering compounds. This can be achieved using different SPE cartridges or other chromatographic techniques.

• Derivatization (for GC-MS): While 9(Z),12(Z)-Linoleyl acetate is amenable to direct GC-MS analysis, derivatization of the corresponding fatty acid (linoleic acid) to its methyl ester (FAME) is a common strategy if analyzing the acid form.[6]

3. What type of GC column is best for separating 9(Z),12(Z)-Linoleyl acetate?

A mid-polar to polar capillary column is generally recommended for the separation of fatty acid esters. A common choice is a column with a polyethylene glycol (wax) stationary phase or a mid-polarity phase like a 5% phenyl-methylpolysiloxane.

4. What are the typical mass spectral fragments for 9(Z),12(Z)-Linoleyl acetate?

While a specific mass spectrum for 9(Z),12(Z)-Linoleyl acetate is not available in the provided search results, for a similar compound, linalyl acetate, characteristic ions are observed.[7][8][9][10] For 9(Z),12(Z)-Linoleyl acetate, one would expect to see the molecular ion and fragment ions resulting from the loss of the acetate group and characteristic cleavages of the fatty acid chain.

5. How can I quantify the amount of 9(Z),12(Z)-Linoleyl acetate in my samples?

Quantification is typically performed using an internal standard and a calibration curve. An ideal internal standard would be a stable isotope-labeled version of 9(Z),12(Z)-Linoleyl acetate. If this is not available, a structurally similar compound with similar chemical properties can be used. A calibration curve is generated by analyzing a series of standards with known concentrations of the analyte and a fixed concentration of the internal standard.[5][6]

Quantitative Data Summary

The following table summarizes key quantitative parameters for analytical methods used for related compounds, which can serve as a reference for method development for 9(Z),12(Z)-Linoleyl acetate.

Parameter	High-Performance Liquid Chromatography (HPLC-DAD) for Linoleic Acid	Gas Chromatography-Mass Spectrometry (GC-MS) for Linoleic Acid (as FAME)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Linalool
Principle	Separation based on polarity with UV detection.	Separation of the volatile methyl ester based on boiling point and mass-to-charge ratio.[6]	Separation by reversed-phase chromatography followed by detection using tandem mass spectrometry.[2][3][4]
Limit of Detection (LOD)	0.21–0.35 ng[6]	Generally in the low ng to pg range.[6]	Not explicitly stated, but the LLOQ was 7.5 ng/mL in human serum.[11]
Limit of Quantification (LOQ)	0.005 µ g/injection for cis-9,trans-11 isomer[6]	Typically follows LOD.[6]	7.5 ng/mL in human serum.[11]
Linearity Range	0 to 2.8 µg/mL (in diluted samples)[6]	r > 0.9999 between 0.02 x 10⁻³ to 2 mg/mL[6]	7.5–500 ng/mL in human serum.[12]
Recovery	Not explicitly stated.	Not explicitly stated.	97.1-99.3%[11]
Precision (%CV)	Not explicitly stated.	<15%[5]	Not explicitly stated.
Accuracy (%BIAS)	Not explicitly stated.	Within acceptable limits.[5]	Not explicitly stated.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general guideline and should be optimized for the specific sample matrix.

• Homogenization: Homogenize solid samples in an appropriate buffer or solvent. For liquid samples, use a measured aliquot.

• Internal Standard Spiking: Spike the homogenized sample with a known amount of internal standard.

• Extraction: Add an immiscible organic solvent (e.g., hexane, ethyl acetate, or a mixture thereof) to the sample. Vortex vigorously for 2-5 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the mixture to achieve complete separation of the aqueous and organic layers.

• Collection: Carefully collect the organic layer containing the analyte.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate. Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small, known volume of a suitable solvent for injection into the GC-MS or LC-MS/MS system.

GC-MS Analysis

• Gas Chromatograph (GC) System: Equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector: Splitless mode. Injector temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 300°C at a rate of 20°C/min.

  • Final hold: Hold at 300°C for 5 minutes.

• Mass Spectrometer (MS) System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Full scan (e.g., m/z 40-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

LC-MS/MS Analysis

• Liquid Chromatograph (LC) System: A UHPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.8 µm).[4]

• Mobile Phase:

  • A: Water with 0.1% formic acid.[2][3][4]

  • B: Acetonitrile with 0.1% formic acid.[2][3][4]

• Gradient Elution: A suitable gradient program to separate the analyte from matrix components. For example:

  • Start with a certain percentage of B, then ramp up to a higher percentage to elute the analyte, followed by a wash and re-equilibration step.

• Flow Rate: e.g., 0.4 mL/min.

• Column Temperature: e.g., 40°C.[4]

• Tandem Mass Spectrometer (MS/MS) System:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for 9(Z),12(Z)-Linoleyl acetate and the internal standard need to be determined by infusing the pure standards into the mass spectrometer.

Visualizations

Caption: General workflow for trace-level detection of 9(Z),12(Z)-Linoleyl acetate.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Phar… [ouci.dntb.gov.ua]
• 3. Development of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fractioning and Compared 1H NMR and GC-MS Analyses of Lanolin Acid Components [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Linalyl acetate [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. ez.restek.com [ez.restek.com]
• 10. researchgate.net [researchgate.net]
• 11. media.doterra.com [media.doterra.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Lack of In Vivo Anti-Inflammatory Data for 9(Z),12(Z)-Linoleyl Acetate Prompts Evaluation of Alternatives

Initial investigations to validate the in vivo anti-inflammatory effects of 9(Z),12(Z)-linoleyl acetate have revealed a significant lack of available scientific literature and experimental data for this specific compound. As a result, a comprehensive comparison guide as requested cannot be formulated for 9(Z),12(Z)-linoleyl acetate at this time.

However, to address the core scientific query regarding the anti-inflammatory potential of related compounds, this guide presents a detailed comparison of linalyl acetate , a structurally similar and well-researched monoterpene ester, and its corresponding alcohol, linalool . Additionally, we will touch upon the emerging class of anti-inflammatory lipids known as linoleic acid esters of hydroxy linoleic acids (LAHLAs) , which are direct derivatives of linoleic acid.

This guide will provide researchers, scientists, and drug development professionals with a comparative overview of the in vivo anti-inflammatory performance of these alternative compounds, supported by experimental data, detailed methodologies, and visual diagrams of relevant pathways and workflows.

Comparative Analysis of Linalyl Acetate and Linalool in an Acute Inflammation Model

An in vivo study utilizing the carrageenan-induced paw edema model in rats directly compared the anti-inflammatory effects of linalyl acetate and linalool. This model is a standard for evaluating acute inflammation.

Data Presentation: Edema Inhibition in Carrageenan-Induced Paw Edema in Rats

Compound	Dose (mg/kg)	Time of Peak Effect (hours post-carrageenan)	Key Observations
Linalyl Acetate	Equimolar to Linalool	Delayed	Effects were less pronounced initially but more prolonged.[1][2]
(-) Linalool	25	1	Induced a significant reduction of edema one hour after administration.[1][2]
Racemate Linalool	25	1	Similar to the pure enantiomer, induced a significant reduction of edema at one hour.[1]

Note: Higher doses of linalool did not result in a proportionally increased effect.[1][2]

A separate study on imiquimod-induced psoriasis-like skin inflammation in mice found that a combination of linalool and linalyl acetate in a 1:1 w/w ratio at a 2% concentration exhibited a synergistic anti-inflammatory effect.[3] This combination led to a greater reduction in Psoriasis Area and Severity Index (PASI) scores and pro-inflammatory cytokines (Th-1 and Th-17 specific) compared to the individual components.[3]

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method for inducing acute inflammation to test the efficacy of anti-inflammatory compounds.

• Animal Model: Male Wistar rats are typically used.

• Acclimatization: Animals are acclimated to laboratory conditions before the experiment.

• Test Compound Administration: Linalyl acetate or linalool is administered systemically (e.g., intraperitoneally) at specified doses. A control group receives the vehicle.

• Induction of Inflammation: A subcutaneous injection of 1% carrageenan solution in saline is administered into the subplantar region of the right hind paw.

• Measurement of Edema: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals post-injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: The degree of swelling is calculated as the difference in paw volume before and after carrageenan injection. The percentage of inhibition of edema by the test compound is calculated relative to the control group.

Mandatory Visualization: Experimental Workflow

Carrageenan-induced paw edema experimental workflow.

Anti-Inflammatory Signaling Pathway of Linalyl Acetate

Linalyl acetate has been shown to exert its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. One of the primary mechanisms is the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.

Linalyl acetate has been observed to reduce the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1beta (IL-1β), and Interleukin-6 (IL-6).[4] The activation of the NF-κB pathway is a critical step in the transcription of these cytokines. By inhibiting NF-κB activation, linalyl acetate effectively downregulates the inflammatory cascade.[4][5][6]

Mandatory Visualization: Linalyl Acetate's Inhibition of the NF-κB Signaling Pathway

Inhibitory effect of Linalyl Acetate on the NF-κB pathway.

A Note on Linoleic Acid Esters of Hydroxy Linoleic Acids (LAHLAs)

Recent research has identified a class of lipids called fatty acid esters of hydroxy fatty acids (FAHFAs), which includes linoleic acid esters of hydroxy linoleic acids (LAHLAs), as having anti-inflammatory properties.[7][8][9][10] Specifically, 13-LAHLA has been shown to suppress the lipopolysaccharide (LPS)-stimulated secretion of cytokines and the expression of pro-inflammatory genes like iNOS and COX-2 in vitro.[7] While in vivo data for LAHLAs is still emerging, a related FAHFA, 9-PAHSA, has demonstrated anti-inflammatory effects in mice.[7] These findings suggest that esters of linoleic acid are a promising area for the development of novel anti-inflammatory agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | A combination of linalool and linalyl acetate synergistically alleviates imiquimod-induced psoriasis-like skin inflammation in BALB/c mice [frontiersin.org]
• 4. Effects of linalyl acetate on oxidative stress, inflammation and endothelial dysfunction: can linalyl acetate prevent mild cognitive impairment? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of 9(Z),12(Z)-Linoleyl Acetate and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 9(Z),12(Z)-linoleyl acetate and its geometric isomers. Due to a scarcity of direct comparative studies on the acetate esters, this analysis extrapolates the biological activities from their corresponding and more extensively studied parent fatty acids: 9(Z),12(Z)-linoleic acid (LA) and its conjugated linoleic acid (CLA) isomers. The fundamental structural differences between these isomers are expected to confer distinct biological effects upon their acetate derivatives.

Quantitative Comparison of Biological Activities

The biological effects of the parent fatty acids of 9(Z),12(Z)-linoleyl acetate and its isomers can vary significantly, particularly in their modulation of inflammatory responses and metabolic pathways. The following table summarizes key quantitative data from studies on these fatty acids.

Biological Activity	9(Z),12(Z)-Linoleic Acid (Parent of 9(Z),12(Z)-Linoleyl Acetate)	Conjugated Linoleic Acid (CLA) Isomers (Parent of CLA Acetate Isomers)	References
Anti-inflammatory Effects	Pro-inflammatory potential through conversion to arachidonic acid.	Generally anti-inflammatory. The cis-9, trans-11 isomer is often cited for these effects.[1]	[2][1]
Anti-adipogenic Effects	Generally does not inhibit adipogenesis.	The trans-10, cis-12 isomer has been shown to reduce lipogenesis.[3]	[3]
Anti-diabetic Effects	Limited direct anti-diabetic effects.	Some isomers have shown potential to improve insulin sensitivity.[2]	[2]
Anti-carcinogenic Effects	Some studies suggest a role in promoting certain cancers, while others show inhibitory effects depending on the cancer type.	The cis-9, trans-11 isomer has demonstrated anti-tumor effects in some models.[3][4]	[3][4]
Osteogenic Effects	Not a primary area of study for this fatty acid.	Some evidence suggests potential positive effects on bone formation.[2]	[2]
Cytotoxicity	Can induce cytotoxicity in certain cancer cell lines.	The trans-10, cis-12 isomer has shown potent antiproliferative effects against colorectal and prostate cancer cells.[4]	[4]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of the biological activities of these compounds. Below are representative protocols for key experiments.

Anti-inflammatory Activity Assessment using Carrageenan-Induced Paw Edema in Rats

This in vivo model is widely used to evaluate the anti-inflammatory effects of compounds.

• Animal Model: Male Wistar rats (150-200g) are used.

• Compound Administration: The test compounds (e.g., different isomers of linoleyl acetate) are administered orally or intraperitoneally at various doses. A control group receives the vehicle only.

• Induction of Inflammation: One hour after compound administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Edema: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.[5][6][7]

Cytotoxicity Assay using Human Neuroblastoma (SH-SY5Y) Cells

This in vitro assay determines the concentration at which a compound becomes toxic to cells.

• Cell Culture: SH-SY5Y cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and allowed to attach overnight. The following day, the medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., 0.1, 1, 5, 10, and 100 µM).

• Incubation: The cells are incubated with the compounds for 24 hours.

• Cell Viability Assessment: Cell viability is assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated for each concentration relative to the untreated control cells.[8][9]

Signaling Pathways and Experimental Workflows

The distinct biological activities of these isomers can be attributed to their differential effects on various cellular signaling pathways.

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation. Some CLA isomers have been shown to inhibit this pathway, leading to a reduction in the production of pro-inflammatory cytokines.

References

• 1. mdpi.com [mdpi.com]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. Biosynthesis of conjugated linoleic acid: current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils. | Sigma-Aldrich [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Implication of limonene and linalyl acetate in cytotoxicity induced by bergamot essential oil in human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

validating the efficacy of 9(Z),12(Z)-Linoleyl acetate as a pest control agent

A comparative analysis of (Z,E)-9,12-tetradecadienyl acetate (ZETA) as a pest control agent. While the initially proposed subject, 9(Z),12(Z)-Linoleyl acetate, lacks documented evidence as a primary pest control agent in the available scientific literature, (Z,E)-9,12-tetradecadienyl acetate (ZETA) serves as a well-established alternative for demonstrating the principles of pheromone-based pest management.

ZETA is the primary sex pheromone component for a multitude of significant lepidopteran pests, making it an invaluable tool for integrated pest management (IPM) strategies.[1][2][3][4][5] Its application in monitoring, mass trapping, and mating disruption has been pivotal in reducing reliance on conventional insecticides.[1][2][6][7] This guide provides a comprehensive comparison of ZETA's efficacy, supported by experimental data and detailed methodologies, to offer researchers and drug development professionals a clear understanding of its performance and validation.

Performance Comparison: ZETA vs. Alternative Pest Control Methods

The effectiveness of ZETA lies in its high specificity for target pest species.[1] This specificity minimizes off-target effects on beneficial insects, a significant advantage over broad-spectrum chemical pesticides.[2] The following table summarizes the comparative efficacy of ZETA in various applications.

Pest Control Agent	Target Pest(s)	Application Method	Efficacy Metric	Key Findings	Reference(s)
(Z,E)-9,12-tetradecadienyl acetate (ZETA)	Plodia interpunctella (Indian Meal Moth), Ephestia cautella (Almond Moth), Spodoptera spp.	Mating Disruption, Mass Trapping	Reduction in male moth capture, reduction in crop damage	High efficacy in reducing pest populations and crop damage with minimal environmental impact.	[1][2][3][4]
Chemical Insecticides (e.g., Organophosphates, Pyrethroids)	Broad range of insects	Foliar spray, soil drench	Pest mortality	High mortality rates but with significant risks to non-target organisms, human health, and the environment.[2]	[2]
Biological Control (e.g., Bacillus thuringiensis)	Lepidopteran larvae	Foliar spray	Larval mortality	Effective against larval stages but may have a slower action time compared to chemical insecticides.	[8]
Essential Oils (e.g., Linalool/Linalyl Acetate chemotypes)	Various insects and mites	Fumigant, contact	Mortality, Repellency	Can be effective, but efficacy varies greatly depending on the specific oil, concentration, and target pest.[9][10][11][12]	[9][10]

Experimental Protocols for Efficacy Validation

The validation of ZETA's efficacy relies on a combination of electrophysiological and behavioral assays that measure the insect's response to the pheromone.

Electroantennography (EAG)

EAG is a technique used to measure the electrical output of an entire insect antenna in response to an odor stimulus. It is a crucial tool for screening potential pheromone components and determining the sensitivity of an insect's olfactory system.[1]

Protocol:

• Antenna Preparation: An antenna is carefully excised from a male moth.

• Electrode Placement: The base and tip of the antenna are placed into electrodes connected to an amplifier.

• Stimulus Delivery: A purified air stream is passed over the antenna, and a puff of air containing the test compound (ZETA) is introduced into the airstream.

• Data Recording: The change in the electrical potential of the antenna (the EAG response) is recorded and measured.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bioproduction of (Z,E)-9,12-tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (Z,E)-9,12-Tetradecadienyl acetate | 30507-70-1 | Benchchem [benchchem.com]
• 6. Pheromone Traps [npic.orst.edu]
• 7. aseanfawaction.org [aseanfawaction.org]
• 8. benchchem.com [benchchem.com]
• 9. Efficacy of Mentha aquatica L. Essential Oil (Linalool/Linalool Acetate Chemotype) against Insect Vectors and Agricultural Pests - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Non-target effects of ten essential oils on the egg parasitoid Trichogramma evanescens [peercommunityjournal.org]

A Comparative Guide on the Cross-Reactivity of Antibodies with Linoleyl Acetate Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and methodologies for assessing the cross-reactivity of antibodies with different isomers of linoleyl acetate. It is important to note that direct quantitative data on the cross-reactivity of antibodies against specific linoleyl acetate isomers is scarce in publicly available literature. This highlights the inherent challenges in developing highly specific immunoassays for small lipid molecules that differ subtly in their chemical structure.

Therefore, this guide will use the extensively studied conjugated linoleic acid (CLA) isomers as a surrogate to illustrate the foundational principles, experimental protocols, and expected outcomes in the development and characterization of isomer-specific antibodies. The methodologies described herein are directly applicable to the study of linoleyl acetate isomers.

The Challenge of Isomer-Specific Antibody Development

Linoleyl acetate isomers, like other small lipid molecules, are haptens, meaning they are not immunogenic on their own. To elicit an immune response and generate antibodies, they must be covalently conjugated to a larger carrier protein, such as Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH), to form an immunogen.[1] The subtle differences in the spatial arrangement of atoms between isomers pose a significant challenge for the immune system to produce antibodies that can distinguish between them with high specificity.

The specificity of the resulting antibodies is crucial for the development of accurate and reliable immunoassays for the quantification of individual isomers. Poor specificity, or high cross-reactivity, can lead to inaccurate measurements and misinterpretation of experimental results.[2]

Comparative Analysis of Antibody Cross-Reactivity

To evaluate the specificity of an antibody, its binding affinity to the target isomer is compared with its binding to other structurally similar isomers. This is typically expressed as a percentage of cross-reactivity. The data is often generated using a competitive enzyme-linked immunosorbent assay (ELISA).

Table 1: Hypothetical Cross-Reactivity Profile of a Polyclonal Antibody Raised Against Isomer A of Linoleyl Acetate

Competitor Isomer	IC50 (ng/mL)	% Cross-Reactivity*
Isomer A (Target)	10	100%
Isomer B	50	20%
Isomer C	200	5%
Isomer D	>1000	<1%
Linoleic Acid	>1000	<1%
Linalool	>1000	<1%

*Cross-reactivity (%) = (IC50 of Target Isomer / IC50 of Competitor Isomer) x 100

Interpretation: The hypothetical data in Table 1 shows that the antibody has the highest affinity for its target, Isomer A. It exhibits some cross-reactivity with Isomers B and C, but minimal cross-reactivity with Isomer D and other related but structurally different molecules. This level of specificity would be crucial for an assay designed to specifically measure Isomer A.

Experimental Protocols

The generation and characterization of isomer-specific antibodies involve a multi-step process.

3.1. Hapten Synthesis and Immunogen Preparation

The first step is to synthesize a hapten derivative of the target linoleyl acetate isomer that can be conjugated to a carrier protein.

• Objective: To covalently link a specific linoleyl acetate isomer to a carrier protein to create an immunogen.

• Protocol:

  • Hapten Derivatization: Introduce a reactive functional group (e.g., a carboxyl group or an amine) onto the linoleyl acetate isomer. This may involve chemical modification of the molecule while preserving the isomeric structure which is the basis for antibody recognition.

  • Activation: Activate the functional group on the hapten. For example, a carboxyl group can be activated using N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to form an NHS-ester.

  • Conjugation: React the activated hapten with the carrier protein (e.g., BSA or KLH). The primary amine groups on the surface of the protein will react with the activated hapten to form stable amide bonds.

  • Purification: Remove unconjugated hapten and reagents from the immunogen conjugate using dialysis or size-exclusion chromatography.

  • Characterization: Confirm the successful conjugation and determine the hapten-to-protein molar ratio using techniques like MALDI-TOF mass spectrometry or UV-Vis spectroscopy.[3]

3.2. Antibody Production and Screening

Polyclonal or monoclonal antibodies can be generated against the immunogen.

• Objective: To produce antibodies that recognize the specific linoleyl acetate isomer.

• Protocol:

  • Immunization: Immunize animals (e.g., rabbits for polyclonal or mice for monoclonal antibodies) with the purified immunogen according to a standard immunization schedule.[4]

  • Titer Determination: Periodically collect blood samples and determine the antibody titer (concentration) in the serum using an indirect ELISA coated with the hapten conjugated to a different carrier protein to avoid carrier-specific antibody detection.

  • Screening for Specificity (for Monoclonal Antibodies): For monoclonal antibody production, screen hybridoma supernatants for reactivity against the target isomer and lack of reactivity against other isomers using a differential ELISA.

3.3. Competitive ELISA for Cross-Reactivity Assessment

A competitive ELISA is the most common method for determining the cross-reactivity of antibodies against small molecules.[1][5]

• Objective: To quantify the binding affinity of the antibody to the target isomer and other related isomers.

• Protocol:

  • Plate Coating: Coat a microtiter plate with a conjugate of the target linoleyl acetate isomer and a protein (e.g., ovalbumin, OVA, to avoid cross-reactivity with antibodies against the immunization carrier protein).

  • Blocking: Block the unoccupied sites on the plate with an irrelevant protein solution (e.g., BSA or non-fat dry milk) to prevent non-specific binding.

  • Competitive Reaction: In separate tubes, pre-incubate a fixed concentration of the antibody with varying concentrations of the target isomer (for the standard curve) or the other isomers to be tested for cross-reactivity.

  • Incubation: Add the antibody-isomer mixtures to the coated plate. The free isomer in the solution will compete with the isomer coated on the plate for binding to the limited number of antibody binding sites.

  • Detection: Wash the plate to remove unbound reagents. Add a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that binds to the primary antibody.

  • Substrate Addition: Add a chromogenic substrate (e.g., TMB) that produces a colored product in the presence of the enzyme. The intensity of the color is inversely proportional to the concentration of the free isomer in the initial solution.[1]

  • Data Analysis: Measure the absorbance using a plate reader. Generate a standard curve by plotting the absorbance versus the concentration of the target isomer. Determine the IC50 value (the concentration of the isomer that causes 50% inhibition of binding) for the target isomer and each of the competitor isomers. Calculate the percent cross-reactivity using the formula provided in the notes of Table 1.

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the general workflow for producing and characterizing isomer-specific antibodies.

Workflow for developing isomer-specific antibodies.

4.2. Signaling Pathways of Biologically Active Lipid Isomers

Different isomers of lipids can have distinct biological effects by interacting with different cellular signaling pathways. For instance, the well-studied CLA isomers, c9,t11-CLA and t10,c12-CLA, exert different effects on adipocytes. The following diagram provides a simplified and generalized illustration of how different lipid isomers might activate distinct signaling pathways, leading to different physiological outcomes.

Distinct signaling pathways of lipid isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 3. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hapten and antibody production for a sensitive immunoassay determining a human urinary metabolite of the pyrethroid insecticide permethrin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Skin Penetration by Fatty Acid Acetates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the skin penetration characteristics of various fatty acid acetates. The information is intended to assist researchers and formulation scientists in the selection of appropriate esters for topical and transdermal drug delivery systems. The data presented is compiled from various in vitro studies and is supplemented with detailed experimental protocols and a discussion of the underlying mechanisms of skin penetration enhancement.

Data Summary

The following table summarizes the available quantitative data on the skin penetration of different fatty acid acetates. It is important to note that the experimental conditions varied between studies, which may influence a direct comparison. Data has been standardized to common units for ease of comparison where possible.

Fatty Acid Acetate	Molecular Formula	Molecular Weight ( g/mol )	Permeability Rate (mg/cm²/h)	Permeability Coefficient (cm/h) x 10⁻³	Skin Type	Reference
Butyl Acetate	C₆H₁₂O₂	116.16	0.16	Not Reported	Living Human	[1]
Benzyl Acetate	C₉H₁₀O₂	150.17	0.1	Not Reported	Human	[2]
2-Ethoxyethyl Acetate	C₆H₁₂O₃	132.16	0.8	0.807	Human Epidermis	[3]

Note: The permeability rate for Butyl Acetate was converted from g/m²/h to mg/cm²/h.

Mechanism of Skin Penetration Enhancement

Fatty acid esters, including acetates, are known to act as chemical penetration enhancers. Their primary mechanism of action involves the disruption of the highly ordered lipid structure of the stratum corneum, the outermost layer of the skin and the main barrier to percutaneous absorption.[4][5] This disruption increases the fluidity of the lipid bilayers, creating a more permeable barrier for the diffusion of substances.[6]

The process is thought to involve the intercalation of the fatty acid ester molecules into the intercellular lipid matrix of the stratum corneum. This integration disrupts the tight packing of the endogenous lipids, such as ceramides, cholesterol, and free fatty acids, leading to an increase in the diffusion coefficient of permeating molecules.[4][7]

Caption: Mechanism of fatty acid acetate skin penetration enhancement.

Experimental Protocols

The in vitro skin permeation studies cited in this guide predominantly utilize the Franz diffusion cell apparatus. This methodology is a well-established and reliable method for assessing the percutaneous absorption of various compounds.[8]

Standard Franz Diffusion Cell Protocol

1. Skin Membrane Preparation:

• Full-thickness human or animal skin is carefully excised and, if necessary, the subcutaneous fat is removed.

• The skin is mounted on the Franz diffusion cell with the stratum corneum facing the donor compartment and the dermis in contact with the receptor fluid.

2. Franz Diffusion Cell Assembly:

• The receptor compartment is filled with a physiologically relevant receptor fluid, such as phosphate-buffered saline (PBS), and a magnetic stir bar is added.

• The system is maintained at a constant temperature, typically 32°C, to mimic skin surface temperature.

3. Application of Test Substance:

• A known quantity of the fatty acid acetate is applied to the surface of the skin in the donor compartment.

4. Sampling:

• At predetermined time intervals, aliquots of the receptor fluid are withdrawn from the sampling port.

• The withdrawn volume is immediately replaced with fresh, pre-warmed receptor fluid to maintain sink conditions.

5. Quantification:

• The concentration of the fatty acid acetate in the collected samples is quantified using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

6. Data Analysis:

• The cumulative amount of the permeated substance is plotted against time.

• The steady-state flux (Jss) is determined from the slope of the linear portion of the curve.

• The permeability coefficient (Kp) is calculated by dividing the steady-state flux by the initial concentration of the substance in the donor compartment.

Caption: In vitro skin permeation experimental workflow.

References

• 1. Permeability of commercial solvents through living human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Percutaneous absorption of benzyl acetate through rat skin in vitro. 3. A comparison with human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdc.gov [cdc.gov]
• 4. researchgate.net [researchgate.net]
• 5. Efficiency of Fatty Acids as Chemical Penetration Enhancers: Mechanisms and Structure Enhancement Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lipids and the Permeability and Antimicrobial Barriers of the Skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oecd.org [oecd.org]

A Comparative Guide to the Validation of Analytical Methods for 9(Z),12(Z)-Linoleyl Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 9(Z),12(Z)-Linoleyl acetate, a significant ester in various biological and chemical systems. The focus is on providing objective performance comparisons, supported by representative experimental data, to aid in the selection and validation of an appropriate analytical method. The principles outlined are based on the internationally recognized ICH Q2(R1) and Q2(R2) guidelines for the validation of analytical procedures.[1][2][3][4]

Comparison of Analytical Techniques

The primary method for the quantification of fatty acid esters like 9(Z),12(Z)-Linoleyl acetate is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[5][6] An alternative, particularly for complex mixtures or when isomer separation is critical, is High-Performance Liquid Chromatography (HPLC), sometimes with specialized columns.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, followed by mass-based detection.	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase.
Selectivity	High, especially with MS detection which provides mass fragmentation patterns for compound identification.	Can be high, particularly with selective detectors (e.g., MS) and specialized columns (e.g., silver ion columns for isomer separation).
Sensitivity	Generally high, capable of detecting low concentrations.	Sensitivity is dependent on the detector used (e.g., UV, MS).
Sample Preparation	Often requires derivatization to a more volatile form, such as a fatty acid methyl ester (FAME), following lipid extraction.[5][6]	May require less extensive sample preparation, but lipid extraction is still common.
Typical Application	Broad applicability for the analysis of fatty acids and their esters in various matrices.[5][6]	Useful for non-volatile or thermally labile compounds, and for separation of specific isomers.

Quantitative Performance Data

The following table summarizes representative validation parameters for a hypothetical GC-MS method for the quantification of 9(Z),12(Z)-Linoleyl acetate. These values are based on typical performance characteristics observed for the analysis of similar fatty acid esters.

Validation Parameter	Acceptance Criteria	Representative GC-MS Performance
Linearity (R²)	≥ 0.995	0.999
Range	Typically 80-120% of the expected concentration	1 - 100 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.2%
Precision (% RSD)	≤ 2%	< 1.5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.1 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.5 µg/mL
Specificity	No interference from matrix components	Demonstrated by unique mass spectrum and retention time
Robustness	Consistent results with small variations in method parameters	Acceptable %RSD with changes in temperature ramp and flow rate

Experimental Workflow for Method Validation

The following diagram illustrates the logical workflow for the validation of an analytical method for 9(Z),12(Z)-Linoleyl acetate quantification, in accordance with ICH guidelines.[1][2][3][7]

Caption: Workflow for the validation of an analytical method.

Detailed Experimental Protocol: GC-MS Quantification of 9(Z),12(Z)-Linoleyl Acetate

This protocol describes a representative method for the validation of 9(Z),12(Z)-Linoleyl acetate quantification in a biological matrix.

1. Scope This procedure details the quantification of 9(Z),12(Z)-Linoleyl acetate by GC-MS following lipid extraction and derivatization.

2. Materials and Reagents

• 9(Z),12(Z)-Linoleyl acetate certified reference standard

• Internal Standard (e.g., Heptadecanoic acid)

• Chloroform, Methanol, Hexane (HPLC grade)

• Sodium Methoxide (NaOCH₃) in Methanol

• Trimethylsilyl-diazomethane (TMS-DM)

• Glacial Acetic Acid

• Sodium Chloride

• Anhydrous Sodium Sulfate

• Nitrogen gas, high purity

3. Instrumentation

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Capillary column: e.g., DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Evaporator (e.g., nitrogen evaporator)

4. Sample Preparation (Lipid Extraction and Derivatization)

• Homogenize the sample matrix.

• To a known amount of the homogenized sample, add a known amount of the internal standard solution.

• Perform a lipid extraction using a modified Bligh-Dyer or Folch method with a chloroform:methanol mixture.

• Isolate the organic (chloroform) layer containing the lipids.

• Evaporate the solvent to dryness under a stream of nitrogen.

• For transesterification, add 1 mL of 2 M sodium methoxide to the dried lipid extract.

• Heat the mixture at 60°C for 10 minutes.

• Neutralize the reaction with a few drops of glacial acetic acid.

• Evaporate the solvent again under nitrogen.

• Re-dissolve the residue in a known volume of hexane for GC-MS analysis.

5. GC-MS Analysis

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: Increase to 180°C at 10°C/min

  • Ramp 2: Increase to 250°C at 5°C/min, hold for 5 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Scan Range: m/z 50-550

6. Validation Experiments

• Specificity: Analyze blank matrix samples to check for interfering peaks at the retention time of the analyte and internal standard.

• Linearity: Prepare a series of calibration standards of 9(Z),12(Z)-Linoleyl acetate at different concentrations and inject them into the GC-MS. Plot the peak area ratio (analyte/internal standard) against concentration and perform a linear regression analysis.

• Accuracy: Analyze samples spiked with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). Calculate the percent recovery.

• Precision:

  • Repeatability: Analyze multiple preparations of the same sample on the same day by the same analyst.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.

  • Calculate the relative standard deviation (%RSD).

• LOD and LOQ: Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively, typically based on the signal-to-noise ratio.

• Robustness: Intentionally vary critical method parameters (e.g., GC oven temperature ramp rate, carrier gas flow rate) and assess the impact on the results.

7. Data Analysis Quantify 9(Z),12(Z)-Linoleyl acetate in samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

This guide provides a framework for the validation of an analytical method for 9(Z),12(Z)-Linoleyl acetate quantification. The specific parameters and acceptance criteria should be adapted based on the specific requirements of the research or application.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. An accurate and reliable method for identification and quantification of fatty acids and trans fatty acids in food fats samples using gas chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 6. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 7. m.youtube.com [m.youtube.com]

Assessing the Cytotoxicity of 9(Z),12(Z)-Linoleyl Acetate and its Analogs on Different Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the cytotoxicity of 9(Z),12(Z)-Linoleyl acetate is limited in publicly available literature. This guide provides a comparative analysis based on the cytotoxic effects of structurally related compounds, including linoleic acid, conjugated linoleic acid (CLA), and linalyl acetate. The information presented here is intended to serve as a reference for researchers investigating the potential bioactivity of linoleic acid esters.

Comparative Cytotoxicity Data of Linoleyl Acetate Analogs

The cytotoxic effects of fatty acids and their derivatives are highly dependent on the specific compound, cell line, and experimental conditions. Below is a summary of reported cytotoxicity data for compounds structurally related to 9(Z),12(Z)-linoleyl acetate.

Compound/Analog	Cell Line	Assay	Endpoint	Result
Conjugated Linoleic Acid (CLA)	PC-3 (Prostate Cancer)	MTT	IC50	27 µM[1]
HepG2 (Liver Cancer)	MTT	IC50	15.40 ± 6.6 µg/mL (mixed isomers)[2]
A549 (Lung Cancer)	MTT	IC50	No significant cytotoxicity observed[1]
MCF-7 (Breast Cancer)	MTT	IC50	No significant cytotoxicity observed[1]
HeLa (Cervical Cancer)	MTT	IC50	No significant cytotoxicity observed[1]
U-87-MG (Glioblastoma)	MTT	IC50	No significant cytotoxicity observed[1]
CaCo-2 (Colorectal Cancer)	MTT	IC50	No significant cytotoxicity observed[1]
Linoleic Acid	Bovine Lens Epithelial Cells	Not Specified	Cytotoxicity	Cytotoxic at ≥ 5 µmol/L
U937, HeLa, Vero, CHO	Not Specified	Cytotoxicity	No significant cytotoxicity observed
Linalyl Acetate (in combination with Limonene)	SH-SY5Y (Neuroblastoma)	Not Specified	Apoptosis	Significant cytotoxicity and apoptosis observed[3]
9,12-Octadecadienoic acid (Z, Z)-, methyl ester	Vero (Normal Kidney Cells)	Not Specified	Cytotoxicity	Non-lethal up to 250 µg/mL[4]

Experimental Protocols

A standardized protocol is crucial for the reliable assessment and comparison of cytotoxicity. The following is a detailed methodology for the widely used MTT assay, adapted from various studies on fatty acid cytotoxicity.[5][6]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

1. Cell Seeding:

• Culture the desired cell lines in appropriate medium until they reach 80-90% confluency.

• Trypsinize the cells and perform a cell count.

• Seed the cells in a 96-well plate at a density of 1 × 10^4 cells/well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of 9(Z),12(Z)-Linoleyl acetate or the analog compound in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%).

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

• Include control wells: cells with medium only (negative control) and cells with the solvent at the highest concentration used (vehicle control).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for an additional 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

4. Solubilization of Formazan:

• Carefully remove the medium from each well.

• Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

5. Absorbance Measurement:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Use a reference wavelength of 630 nm to subtract background absorbance.

6. Data Analysis:

• Calculate the percentage of cell viability for each concentration using the following formula: Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) × 100

• Plot a dose-response curve with the compound concentration on the x-axis and cell viability on the y-axis.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) from the curve.

Visualizing Experimental Workflow and Potential Signaling Pathways

To aid in the conceptualization of the experimental process and potential mechanisms of action, the following diagrams are provided.

Caption: A general experimental workflow for assessing the cytotoxicity of a compound using the MTT assay.

Caption: A hypothetical apoptotic signaling pathway potentially induced by a cytotoxic linoleic acid derivative.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. jmolpat.com [jmolpat.com]
• 3. Implication of limonene and linalyl acetate in cytotoxicity induced by bergamot essential oil in human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic Activity of Fatty Acids From Antarctic Macroalgae on the Growth of Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT (Assay protocol [protocols.io]

A Comparative Analysis of Synthetic vs. Natural 9(Z),12(Z)-Linoleyl Acetate for Research Applications

For researchers, scientists, and drug development professionals, the choice between synthetic and naturally derived compounds is a critical decision that can impact experimental outcomes and the translational potential of their work. This guide provides a comprehensive comparative analysis of synthetic versus natural 9(Z),12(Z)-linoleyl acetate, a molecule with recognized anti-inflammatory and bioactive properties. While direct comparative studies are limited, this document outlines the key differentiating factors, provides a framework for evaluation, and details the necessary experimental protocols to conduct a thorough comparison.

Source and Composition: A Tale of Two Origins

The fundamental difference between synthetic and natural 9(Z),12(Z)-linoleyl acetate lies in their origin and, consequently, their composition.

Synthetic 9(Z),12(Z)-Linoleyl Acetate is produced through controlled chemical reactions. A common method involves the acetylation of linoleyl alcohol.[1] This process allows for a high degree of control over the final product's purity and isomeric specificity.

Natural 9(Z),12(Z)-Linoleyl Acetate is found in various plant oils, such as evening primrose oil and borage oil.[1] The extraction and purification from these natural matrices can be complex and may result in a product containing a mixture of other fatty acid esters, lipids, and plant metabolites.

The following table summarizes the key characteristics of each source:

Feature	Synthetic 9(Z),12(Z)-Linoleyl Acetate	Natural 9(Z),12(Z)-Linoleyl Acetate
Purity	High purity achievable (>99%)[2][3][4][5]	Purity can vary depending on the source and purification methods.
Isomeric Control	High stereospecificity for the (9Z,12Z) isomer.	May contain a mixture of isomers (e.g., 9E,12E).
Potential Impurities	Reagents, catalysts, and by-products from synthesis.	Other lipids, pigments, sterols, and secondary metabolites.
Scalability	Highly scalable for large-scale production.	Limited by the availability of the natural source.
Consistency	High batch-to-batch consistency.	Potential for variability between batches due to natural source fluctuations.

Performance and Biological Efficacy: Does the Source Matter?

Theoretically, a pure 9(Z),12(Z)-linoleyl acetate molecule should exhibit the same biological activity regardless of its origin. However, the presence of impurities or other isomers in the natural extract can influence its overall effect. This can manifest as either an antagonistic or synergistic effect, sometimes referred to as the "entourage effect," where the combined action of multiple compounds is greater than the sum of their individual effects.

Recent studies have highlighted the anti-inflammatory potential of linoleyl acetate. It has been shown to alleviate hyperuricemia-induced erectile dysfunction by inhibiting the NLRP3 inflammasome and the JAK2/STAT3 signaling pathway.[6] Furthermore, related compounds like linalool and linalyl acetate have demonstrated anti-inflammatory effects through the downregulation of the NF-κB signaling pathway.[7]

A direct comparison of the biological efficacy of synthetic versus natural 9(Z),12(Z)-linoleyl acetate would require head-to-head studies using standardized assays. The following table outlines key performance parameters and the potential impact of the compound's source.

Performance Parameter	Synthetic 9(Z),12(Z)-Linoleyl Acetate	Natural 9(Z),12(Z)-Linoleyl Acetate	Key Considerations
Anti-inflammatory Activity	Potentially more predictable and reproducible due to high purity.	Activity could be modulated (enhanced or diminished) by the presence of other bioactive compounds.	A direct comparison using assays for key inflammatory markers (e.g., IL-1β, TNF-α) is necessary.
Stability	Generally stable, but susceptible to oxidation.[8][9]	Stability may be influenced by the presence of natural antioxidants or pro-oxidants in the extract.	Long-term and accelerated stability studies are required to determine shelf-life.
Cytotoxicity	Dose-dependent cytotoxicity should be determined for the pure compound.	The cytotoxic profile may be altered by the presence of other components in the extract.	Standard cytotoxicity assays (e.g., MTT, LDH) are essential.

Experimental Protocols for Comparative Analysis

To enable a rigorous comparison, detailed and standardized experimental protocols are essential. The following sections provide methodologies for key experiments.

Synthesis and Extraction Workflows

The synthesis typically involves the esterification of linoleyl alcohol with an acetylating agent.

A generalized workflow for the synthesis of 9(Z),12(Z)-Linoleyl acetate.

The extraction from plant sources involves several steps to isolate the desired compound.

A generalized workflow for the extraction of natural 9(Z),12(Z)-Linoleyl acetate.

Purity and Stability Analysis

Purity Determination Protocol (Gas Chromatography-Mass Spectrometry - GC-MS):

• Sample Preparation: Prepare solutions of both synthetic and natural 9(Z),12(Z)-linoleyl acetate in a suitable solvent (e.g., hexane) at a known concentration.

• GC-MS Analysis: Inject the samples into a GC-MS system equipped with a suitable capillary column (e.g., HP-88).

• Method Parameters:

  • Oven Program: Start at a low temperature (e.g., 80°C), ramp up to a final temperature (e.g., 240°C) to ensure separation of all components.

  • Carrier Gas: Use helium at a constant flow rate.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range appropriate for identifying fatty acid esters.

• Data Analysis: Identify 9(Z),12(Z)-linoleyl acetate based on its retention time and mass spectrum. Quantify the purity by calculating the peak area of the target compound relative to the total peak area of all components.

Stability Testing Protocol:

• Sample Storage: Store aliquots of both synthetic and natural 9(Z),12(Z)-linoleyl acetate under different conditions (e.g., long-term at 25°C/60% RH and accelerated at 40°C/75% RH).

• Time Points: Analyze the samples at specified time intervals (e.g., 0, 3, 6, and 12 months for long-term; 0, 3, and 6 months for accelerated).

• Analysis: Use the GC-MS protocol described above to determine the purity and identify any degradation products at each time point.

• Evaluation: Compare the degradation profiles of the synthetic and natural products to assess their relative stability.

Biological Activity Assays

Anti-inflammatory Activity via NF-κB Pathway (Luciferase Reporter Assay):

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T) and transfect with an NF-κB-responsive luciferase reporter plasmid.

• Treatment: Treat the cells with different concentrations of synthetic or natural 9(Z),12(Z)-linoleyl acetate for a specified duration.

• Stimulation: Induce an inflammatory response by adding an agonist like TNF-α or LPS.

• Luciferase Assay: Lyse the cells and measure the luciferase activity, which is proportional to NF-κB activation.

• Data Analysis: Compare the inhibition of NF-κB activity by the synthetic and natural compounds.

NLRP3 Inflammasome Activation Assay (IL-1β ELISA):

• Cell Culture and Priming: Culture macrophages (e.g., THP-1 or bone marrow-derived macrophages) and prime with LPS to induce pro-IL-1β expression.

• Treatment: Treat the primed cells with synthetic or natural 9(Z),12(Z)-linoleyl acetate.

• Activation: Activate the NLRP3 inflammasome with a second signal, such as ATP or nigericin.

• ELISA: Collect the cell culture supernatant and measure the concentration of secreted IL-1β using an ELISA kit.

• Data Analysis: Compare the reduction in IL-1β secretion between the synthetic and natural compound-treated groups.

JAK2/STAT3 Signaling Pathway Analysis (Western Blot):

• Cell Culture and Treatment: Culture cells (e.g., endothelial cells) and treat with synthetic or natural 9(Z),12(Z)-linoleyl acetate.

• Stimulation: Stimulate the cells with a relevant agonist to activate the JAK2/STAT3 pathway.

• Cell Lysis and Protein Quantification: Lyse the cells and determine the protein concentration.

• Western Blot: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies specific for phosphorylated STAT3 (p-STAT3), total STAT3, phosphorylated JAK2 (p-JAK2), and total JAK2. Use a loading control like β-actin.

• Data Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein and compare the inhibitory effects of the synthetic and natural compounds.

Signaling Pathways

The anti-inflammatory effects of 9(Z),12(Z)-linoleyl acetate are potentially mediated through the inhibition of key pro-inflammatory signaling pathways.

Potential inhibitory effects of 9(Z),12(Z)-Linoleyl Acetate on key inflammatory signaling pathways.

Conclusion

The choice between synthetic and natural 9(Z),12(Z)-linoleyl acetate depends on the specific requirements of the research. Synthetic 9(Z),12(Z)-linoleyl acetate offers high purity, isomeric specificity, and batch-to-batch consistency, making it ideal for studies requiring a well-defined chemical entity and reproducible results. Natural 9(Z),12(Z)-linoleyl acetate, while potentially containing a broader spectrum of bioactive molecules that could offer synergistic effects, presents challenges in terms of purity, consistency, and characterization.

For drug development and mechanistic studies, the use of a highly purified synthetic compound is generally preferred to ensure that the observed biological effects can be unequivocally attributed to 9(Z),12(Z)-linoleyl acetate. However, the exploration of natural extracts containing this molecule could lead to the discovery of novel synergistic interactions with therapeutic potential. Ultimately, a thorough characterization and direct comparative analysis using the protocols outlined in this guide are crucial for making an informed decision and ensuring the validity and reproducibility of research findings.

References

• 1. Cas 5999-95-1,LINOLEYL ACETATE | lookchem [lookchem.com]
• 2. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 9(Z),12(Z)-Linoleyl acetate | CymitQuimica [cymitquimica.com]
• 5. larodan.com [larodan.com]
• 6. Western blot analysis of JAK2, p-JAK2, STAT3 and p-STAT3 in liver tissues [bio-protocol.org]
• 7. Assaying NLRP3-mediated LDH and IL-1β release [protocols.io]
• 8. The Effect of Prolonged Storage Time on the Stability of Fatty Acid Ethyl Esters in Hair Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 9(Z),12(Z)-Linoleyl Acetate: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step procedures for the proper disposal of 9(Z),12(Z)-Linoleyl acetate, a common ester in laboratory settings. Adherence to these protocols is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). Handling of 9(Z),12(Z)-Linoleyl acetate, as with any laboratory chemical, requires a standard level of precaution to minimize exposure risk. While generally not classified as hazardous, some safety data sheets indicate it can be a skin and eye irritant.

Table 1: Personal Protective Equipment (PPE) for Handling 9(Z),12(Z)-Linoleyl Acetate

Protective Gear	Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles	To prevent accidental splashes to the eyes.
Hand Protection	Nitrile or other chemical-resistant gloves	To avoid direct skin contact.
Protective Clothing	Standard laboratory coat	To protect skin and personal clothing from contamination.

Step-by-Step Disposal Procedure

The recommended disposal method for 9(Z),12(Z)-Linoleyl acetate depends on the quantity of waste. Under no circumstances should this chemical be disposed of down the drain.

For Small Quantities (<50 mL)

For minor spills or residual amounts of 9(Z),12(Z)-Linoleyl acetate, absorption and solid waste disposal is the preferred method.

• Absorb the Liquid: Use an inert absorbent material such as vermiculite, sand, or commercially available chemical absorbent pads to soak up the liquid completely.

• Collect the Absorbed Waste: Carefully scoop or place the absorbent material containing the 9(Z),12(Z)-Linoleyl acetate into a designated, sealable chemical waste container.

• Label the Container: Clearly label the waste container with its contents, including the full chemical name: "Waste: 9(Z),12(Z)-Linoleyl acetate absorbed on [name of absorbent material]".

• Dispose as Solid Waste: Dispose of the sealed container as solid chemical waste through your institution's hazardous waste management program or a licensed waste contractor.

For Large Quantities (>50 mL)

For larger volumes of 9(Z),12(Z)-Linoleyl acetate, direct collection for incineration is the appropriate procedure.

• Designate a Waste Container: Use a clearly labeled, leak-proof container designated for organic or flammable liquid waste. The container should be compatible with the chemical.

• Transfer the Chemical: Carefully pour the 9(Z),12(Z)-Linoleyl acetate into the designated waste container. Avoid splashing.

• Seal and Label: Securely seal the container and label it clearly with "Hazardous Waste," the full chemical name "9(Z),12(Z)-Linoleyl acetate," and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Arrange for Pickup: Store the sealed container in a designated waste accumulation area and arrange for its collection by your institution's hazardous waste management service or a licensed chemical waste disposal company for incineration.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 9(Z),12(Z)-Linoleyl acetate.

Caption: Disposal Decision Workflow for 9(Z),12(Z)-Linoleyl Acetate.

By following these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of 9(Z),12(Z)-Linoleyl acetate, contributing to a culture of safety and compliance within their institution. Always consult your institution's specific safety and disposal guidelines, as local regulations may vary.

Personal protective equipment for handling 9(Z),12(Z)-Linoleyl acetate

Essential Safety and Handling Guide for 9(Z),12(Z)-Linoleyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Quantitative Safety Data

The following table summarizes key quantitative safety data, primarily based on the analysis of Linalyl acetate as a comparable compound.

Parameter	Value	Source / Notes
Molecular Formula	C₂₀H₃₆O₂	[1][2]
Molecular Weight	308.5 g/mol	[1][2]
Appearance	Colorless Liquid	[2]
Purity	>99%	[1][2]
Storage	Freezer	[1]
Acute Oral Toxicity (LD50, rat)	> 9,000 mg/kg	Based on Linalyl acetate data.[3]
Skin Irritation	Causes skin irritation	Based on Linalyl acetate data.[3][4]
Eye Irritation	Causes serious eye irritation	Based on Linalyl acetate data.[3][4][5]
Flash Point	85°C (closed cup)	Based on Linalyl acetate data.[5]
Aquatic Toxicity	Toxic to aquatic organisms	Based on Linalyl acetate data.[5][6]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is critical for the safe handling of 9(Z),12(Z)-Linoleyl acetate.

Preparation and Pre-Handling

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment.

• Information Review: Review this safety guide and any available institutional chemical safety protocols.

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and operational.

• Ventilation: Prepare a well-ventilated work area, preferably a chemical fume hood.[7]

• Personal Protective Equipment (PPE) Check: Confirm that all necessary PPE is available, in good condition, and fits properly.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 9(Z),12(Z)-Linoleyl acetate:

• Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles to protect against splashes.[7]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat must be worn to protect skin and personal clothing.[7]

• Respiratory Protection: If there is a risk of generating aerosols or vapors outside of a fume hood, a respirator with an organic vapor cartridge may be necessary.

Handling

• Work Area: All handling of 9(Z),12(Z)-Linoleyl acetate should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Contact Avoidance: Avoid direct contact with skin, eyes, and clothing.

• Spill Prevention: Use appropriate tools and techniques to minimize the risk of spills. Keep containers tightly closed when not in use.[7]

• Heating: If heating is required, use a controlled heating source such as a heating mantle or water bath. Avoid open flames.

Storage

• Temperature: Store 9(Z),12(Z)-Linoleyl acetate in a freezer as recommended.[1]

• Container: Keep the compound in its original, tightly sealed container.

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 9(Z),12(Z)-Linoleyl acetate and its contaminated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• Contaminated Materials: All disposable items that have come into contact with 9(Z),12(Z)-Linoleyl acetate, such as gloves, pipette tips, and paper towels, must be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Unused or waste 9(Z),12(Z)-Linoleyl acetate, as well as solutions containing it, should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

Disposal Procedure

• Labeling: Ensure all waste containers are accurately labeled with the full chemical name and associated hazards.

• Institutional Guidelines: Follow all institutional and local regulations for the disposal of hazardous chemical waste.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management company. Do not pour 9(Z),12(Z)-Linoleyl acetate down the drain.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of 9(Z),12(Z)-Linoleyl acetate.

Caption: Safe handling and disposal workflow for 9(Z),12(Z)-Linoleyl acetate.

References

• 1. larodan.com [larodan.com]
• 2. 9(Z),12(Z)-Linoleyl acetate | CymitQuimica [cymitquimica.com]
• 3. download.basf.com [download.basf.com]
• 4. johndwalsh.com [johndwalsh.com]
• 5. ICSC 1716 - LINALYL ACETATE [inchem.org]
• 6. Linalyl acetate - Wikipedia [en.wikipedia.org]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]